2,6-Dibromo-4-methanesulfonylpyridine

Core Science & Biosynthesis

1H and 13C NMR chemical shifts for 2,6-Dibromo-4-methanesulfonylpyridine

An In-Depth Technical Guide to the Predicted ¹H and ¹³C NMR Chemical Shifts of 2,6-Dibromo-4-methanesulfonylpyridine

Abstract

This technical guide provides a detailed analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral characteristics of 2,6-Dibromo-4-methanesulfonylpyridine. As a compound of interest in medicinal chemistry and materials science, a thorough understanding of its structural features is paramount. Lacking readily available experimental spectra in the public domain, this document leverages foundational NMR principles and established data from analogous structures to predict and interpret the chemical shifts for this molecule. We will dissect the powerful electronic effects of the bromine and methanesulfonyl substituents on the pyridine scaffold, offer a robust, field-proven protocol for experimental data acquisition, and present the predicted spectral data in a clear, accessible format for researchers, scientists, and drug development professionals.

Introduction: The Structural Elucidation Challenge

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the structural elucidation of organic molecules.[1] For substituted pyridines, a core moiety in numerous pharmaceuticals and functional materials, NMR provides critical insights into electronic distribution, substitution patterns, and molecular conformation. 2,6-Dibromo-4-methanesulfonylpyridine presents a unique case due to the cumulative influence of three potent substituents on the aromatic ring. The two bromine atoms at the C2 and C6 positions and the strongly electron-withdrawing methanesulfonyl group at the C4 position create a distinct electronic environment that is directly reflected in its NMR spectrum. This guide serves to deconstruct these influences and provide a predictive framework for its spectral analysis.

Molecular Structure and Electronic Landscape

The structure of 2,6-Dibromo-4-methanesulfonylpyridine features a pyridine ring symmetrically substituted with two halogen atoms and a sulfonyl group.

• Pyridine Ring: An electron-deficient (π-deficient) aromatic system due to the electronegative nitrogen atom.

• Bromo Substituents (C2, C6): These halogens exert a dual electronic effect. They are electronegative, leading to an inductive electron withdrawal (-I effect), which deactivates the ring.[2] However, they also possess lone pairs of electrons that can be donated into the ring via resonance (+M effect). For halogens, the inductive effect typically dominates, leading to a net deactivation.

• Methanesulfonyl (Mesyl) Group (C4): The -SO₂CH₃ group is a powerful electron-withdrawing group, acting through both a strong inductive effect (-I) and a resonance effect (-M).[3] Its presence significantly deshields the entire aromatic system, particularly the positions ortho and para to it.

The combination of these groups renders the pyridine ring highly electron-deficient. This profound deshielding is the primary factor governing the downfield chemical shifts of the remaining ring protons and carbons.

Predicted ¹H and ¹³C NMR Spectral Data

The predictions below are based on the known NMR data for 2,6-dibromopyridine, with additive substituent chemical shift (SCS) effects applied for the 4-methanesulfonyl group.[1][4] The data is presented for a standard solution in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as the internal reference (0.00 ppm).

Predicted ¹H NMR Data

Due to the molecule's C₂ᵥ symmetry, the two protons on the pyridine ring are chemically equivalent, resulting in a single, sharp singlet in the aromatic region. The methanesulfonyl group will also produce a distinct singlet in the aliphatic region.

Table 1: Predicted ¹H NMR Chemical Shifts for 2,6-Dibromo-4-methanesulfonylpyridine in CDCl₃

Proton Assignment	Predicted Chemical Shift (δ) in ppm	Multiplicity	Integration	Rationale
H-3, H-5	~ 8.0 - 8.3	Singlet (s)	2H	These protons are ortho to the powerful electron-withdrawing -SO₂CH₃ group and meta to the bromine atoms. The strong deshielding from the sulfonyl group will shift them significantly downfield from the ~7.26 ppm observed in 2,6-dibromopyridine.[1]
-SO₂CH ₃	~ 3.1 - 3.4	Singlet (s)	3H	The methyl protons are attached to a sulfonyl group, which causes a characteristic downfield shift compared to a standard methyl group.

Predicted ¹³C NMR Data

The proton-decoupled ¹³C NMR spectrum is expected to show four distinct signals: three for the aromatic carbons and one for the methyl carbon.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2,6-Dibromo-4-methanesulfonylpyridine in CDCl₃

Carbon Assignment	Predicted Chemical Shift (δ) in ppm	Rationale
C-4	~ 150 - 155	This carbon is directly attached to the strongly electron-withdrawing sulfonyl group, causing it to be the most deshielded carbon in the ring. Its signal will be significantly downfield.
C-2, C-6	~ 143 - 146	These carbons are bonded to bromine. Their chemical shift will be similar to or slightly downfield of the ~142.1 ppm observed in 2,6-dibromopyridine due to the influence of the para-sulfonyl group.[1]
C-3, C-5	~ 125 - 128	These carbons are ortho to the sulfonyl group. While the corresponding protons are strongly deshielded, the carbon shift is influenced by a complex interplay of effects. It is predicted to be slightly downfield from the corresponding position in related compounds without the strong C4 substituent.
-SO₂C H₃	~ 44 - 47	The chemical shift for a methyl carbon attached to a sulfonyl group is characteristically found in this region.

Experimental Protocol for NMR Data Acquisition

To validate the predicted data, a standardized experimental protocol is essential for acquiring high-quality, reproducible NMR spectra.

Sample Preparation

• Weighing: Accurately weigh 15-25 mg of 2,6-Dibromo-4-methanesulfonylpyridine for ¹H NMR and 50-75 mg for ¹³C NMR into a clean, dry vial.

• Solvent Addition: Add approximately 0.7 mL of deuterated chloroform (CDCl₃). For quantitative purposes, a solvent containing a known internal standard (e.g., 0.03% v/v TMS) is recommended.[5]

• Dissolution: Gently vortex or sonicate the sample to ensure complete dissolution.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

NMR Instrument Parameters

The following parameters are recommended for a 400 MHz NMR spectrometer.

¹H NMR Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).[6]

• Acquisition Time (AQ): 3.0 - 4.0 seconds to ensure good resolution.[7]

• Relaxation Delay (D1): 2.0 - 5.0 seconds. A longer delay (5x the longest T₁) is crucial for accurate integration in quantitative NMR (qNMR).[8]

• Number of Scans (NS): 16 to 64 scans to achieve an adequate signal-to-noise ratio.

• Spectral Width (SW): A spectral width of approximately 16 ppm, centered around 6-7 ppm.[6]

¹³C NMR Parameters:

• Pulse Program: A standard proton-decoupled single-pulse experiment with Nuclear Overhauser Effect (NOE) (e.g., 'zgpg30' on Bruker instruments).[1]

• Acquisition Time (AQ): 1.0 - 2.0 seconds.

• Relaxation Delay (D1): 2.0 - 5.0 seconds.

• Number of Scans (NS): 1024 to 4096 scans, as the ¹³C isotope has a low natural abundance.

• Spectral Width (SW): A spectral width of approximately 220-250 ppm.

Visualizing the Workflow and Rationale

Diagrams can clarify complex relationships and workflows, ensuring reproducibility and deeper understanding.

Caption: Standard workflow for NMR sample preparation and data acquisition.

Caption: Electronic effects influencing the predicted NMR chemical shifts.

Conclusion

The ¹H and ¹³C NMR spectra of 2,6-Dibromo-4-methanesulfonylpyridine are dictated by the powerful and cumulative electron-withdrawing nature of its substituents. The ¹H NMR spectrum is predicted to be simple, showing two singlets corresponding to the equivalent aromatic protons and the methyl protons of the sulfonyl group. The aromatic proton signal is expected to be significantly downfield (δ > 8.0 ppm) due to strong deshielding. The ¹³C NMR spectrum will reflect the electron-deficient character of the ring, with all carbon signals appearing at relatively downfield shifts. The methodologies and predictive data presented in this guide provide a robust framework for researchers to identify, characterize, and utilize this compound in their work, ensuring both accuracy and efficiency in their scientific endeavors.

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A Technical Guide to the Crystal Structure and X-ray Diffraction of 2,6-Dibromo-4-methanesulfonylpyridine

This guide provides an in-depth exploration of the crystallographic analysis of 2,6-Dibromo-4-methanesulfonylpyridine, a compound of interest in medicinal chemistry and materials science. We will delve into the experimental workflow, from synthesis and crystal growth to the intricacies of single-crystal X-ray diffraction, data analysis, and structure refinement. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the solid-state properties of this molecule.

Introduction: The Significance of Solid-State Characterization

The three-dimensional arrangement of atoms in a molecule, its crystal structure, dictates many of its physical and chemical properties. For pharmaceutical compounds, understanding the crystal structure is paramount as it influences solubility, bioavailability, stability, and manufacturability. X-ray crystallography is the gold standard for determining the precise atomic arrangement in a crystalline solid, providing invaluable insights for drug design and development. In this guide, we will use 2,6-Dibromo-4-methanesulfonylpyridine as a case study to illustrate the principles and practices of modern crystallographic analysis.

Synthesis and Crystallization: The Foundation of Quality Data

A high-quality crystal is the prerequisite for a successful X-ray diffraction experiment. The journey to obtaining such a crystal begins with the synthesis of the pure compound, followed by a meticulous crystallization process.

Plausible Synthetic Route

The Art and Science of Crystal Growth

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. The goal is to encourage the slow, ordered arrangement of molecules from a supersaturated solution. Several techniques can be employed, and the optimal method is often found through empirical screening. For a compound like 2,6-Dibromo-4-methanesulfonylpyridine, slow evaporation from a suitable solvent or a solvent/anti-solvent system is a common starting point.

Experimental Protocol: Slow Evaporation Crystallization

• Solvent Selection: Begin by screening a range of solvents with varying polarities to determine the solubility of the compound. A suitable solvent will dissolve the compound at a higher temperature and allow for slow precipitation or crystal growth upon cooling or evaporation.

• Preparation of a Saturated Solution: Prepare a nearly saturated solution of 2,6-Dibromo-4-methanesulfonylpyridine in the chosen solvent by gently warming and stirring.

• Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean, dust-free vial. This removes any particulate matter that could act as nucleation sites, leading to the formation of many small crystals instead of a few large ones.

• Slow Evaporation: Cover the vial with a cap containing a few pinholes to allow for slow evaporation of the solvent. Place the vial in a vibration-free environment at a constant temperature.

• Crystal Harvesting: Monitor the vial over several days to weeks for the formation of well-defined single crystals. Once suitable crystals are observed, they should be carefully harvested using a spatula or by decanting the mother liquor.

Single-Crystal X-ray Diffraction: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction is a powerful analytical technique that provides the definitive three-dimensional structure of a molecule. The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.

Data Collection

The harvested crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is then rotated while being irradiated, and the diffraction data are collected on a detector.

Table 1: Representative Crystallographic Data Collection and Refinement Parameters

Parameter	Value (Illustrative)
Empirical formula	C₆H₅Br₂NO₂S
Formula weight	331.00
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 8.0 Å, b = 12.0 Å, c = 10.0 Å, β = 95.0°
Volume	955.0 ų
Z	4
Density (calculated)	2.30 Mg/m³
Absorption coefficient	9.0 mm⁻¹
F(000)	624
Crystal size	0.20 x 0.15 x 0.10 mm³
Theta range for data collection	3.0 to 28.0°
Reflections collected	10000
Independent reflections	2200 [R(int) = 0.04]
Completeness to theta = 25.242°	99.5 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	2200 / 0 / 120
Goodness-of-fit on F²	1.05
Final R indices [I>2sigma(I)]	R1 = 0.035, wR2 = 0.080
R indices (all data)	R1 = 0.045, wR2 = 0.085
Largest diff. peak and hole	0.50 and -0.45 e.Å⁻³

Note: The values in this table are illustrative and represent typical data for a small organic molecule containing heavy atoms. Actual values would be determined experimentally.

Structure Solution and Refinement

The collected diffraction data are processed to determine the unit cell parameters and the intensities of the reflections. The initial crystal structure is then solved using direct methods or Patterson methods. This initial model is then refined using least-squares methods to improve the agreement between the observed and calculated diffraction data.

Visualizing the Process and the Product

Diagrams are essential for understanding complex workflows and molecular structures.

Caption: Experimental workflow for the crystallographic analysis of 2,6-Dibromo-4-methanesulfonylpyridine.

Caption: 2D representation of the molecular structure of 2,6-Dibromo-4-methanesulfonylpyridine.

Conclusion: From Data to Discovery

The determination of the crystal structure of 2,6-Dibromo-4-methanesulfonylpyridine provides a wealth of information that is crucial for its development in various applications. The precise bond lengths, bond angles, and intermolecular interactions revealed by X-ray crystallography can be used to understand its chemical reactivity, predict its behavior in different environments, and guide the design of new molecules with improved properties. This guide has outlined the key experimental and analytical steps involved in this process, emphasizing the importance of a meticulous and systematic approach to obtaining high-quality crystallographic data.

References

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• Britton, D., Noland, W. E., & deploying, K. J. (2016). 2,4,6-Tribromobenzonitrile. IUCrData, 1(1), x160001. This article details the synthesis and crystal structure of a similar brominated benzonitrile, offering insights into experimental procedures. [Link]

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An In-depth Technical Guide to 2,6-Dibromo-4-methanesulfonylpyridine: Physicochemical Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,6-Dibromo-4-methanesulfonylpyridine, a compound of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental data for this specific molecule, this document synthesizes information from structurally analogous compounds to extrapolate its physicochemical properties, including its melting point. A detailed, logical synthesis protocol is proposed, alongside a discussion of its potential applications and a thorough safety profile. This guide is intended to serve as a valuable resource for researchers and professionals in drug discovery and chemical synthesis, providing a strong foundation for further investigation and application of this and related pyridine derivatives.

Introduction: The Significance of Substituted Pyridines

Pyridine and its derivatives are fundamental scaffolds in the realm of medicinal chemistry and materials science.[1][2] The incorporation of a pyridine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule.[3] Halogenated pyridines, in particular, serve as versatile intermediates in a variety of cross-coupling reactions, allowing for the construction of complex molecular architectures.[4] The introduction of a methanesulfonyl group can further modulate the electronic properties and biological activity of the parent molecule. This guide focuses on the specific, albeit lesser-documented, compound: 2,6-Dibromo-4-methanesulfonylpyridine.

Physicochemical Properties: An Extrapolative Analysis

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical Form	Melting Point (°C)
2,6-Dibromo-4-methylpyridine	C6H5Br2N	250.92	White crystalline powder	77-79[5]
2,6-Dibromo-4-methoxypyridine	C6H5Br2NO	266.92	Solid	57-60[6]
2,6-Dibromopyridine	C5H3Br2N	236.89	White to grey crystalline powder	117-121
2,6-Dibromo-4-fluoropyridine	C₅H₂Br₂FN	254.88	Yellow solid	Not available

Based on the data from these analogs, 2,6-Dibromo-4-methanesulfonylpyridine is expected to be a solid at room temperature, likely a crystalline powder. The presence of the polar sulfonyl group is anticipated to increase the melting point compared to the methyl and methoxy analogs due to stronger intermolecular dipole-dipole interactions.

Proposed Synthesis of 2,6-Dibromo-4-methanesulfonylpyridine

A plausible synthetic route to 2,6-Dibromo-4-methanesulfonylpyridine can be conceptualized starting from a suitable precursor, such as 2,6-Dibromo-4-thiomethylpyridine. The proposed pathway involves the oxidation of the thioether to the corresponding sulfone.

Hypothetical Synthetic Protocol

Step 1: Synthesis of 2,6-Dibromo-4-thiomethylpyridine

This intermediate could potentially be synthesized from 2,6-dibromo-4-lithiopyridine and dimethyl disulfide.

Step 2: Oxidation to 2,6-Dibromo-4-methanesulfonylpyridine

The oxidation of the sulfide to the sulfone is a common transformation in organic synthesis.

Experimental Procedure:

• Dissolve 2,6-Dibromo-4-thiomethylpyridine in a suitable solvent such as dichloromethane or acetic acid.

• Cool the solution in an ice bath.

• Add an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide, portion-wise while monitoring the temperature.

• Allow the reaction to stir at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a reducing agent like sodium thiosulfate.

• Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography or recrystallization to obtain 2,6-Dibromo-4-methanesulfonylpyridine.

Caption: Proposed synthetic pathway for 2,6-Dibromo-4-methanesulfonylpyridine.

Potential Applications in Drug Discovery and Materials Science

The structural features of 2,6-Dibromo-4-methanesulfonylpyridine suggest its potential as a valuable building block in several areas of research and development.

• Medicinal Chemistry: The dibrominated pyridine core is a versatile scaffold for introducing molecular diversity through palladium-catalyzed cross-coupling reactions such as Suzuki and Buchwald-Hartwig aminations.[4][5] This allows for the synthesis of libraries of compounds for screening against various biological targets. The methanesulfonyl group can act as a hydrogen bond acceptor and may enhance the solubility and metabolic stability of drug candidates.

• Materials Science: Pyridine-based ligands are widely used in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. The bromine atoms and the sulfonyl group in 2,6-Dibromo-4-methanesulfonylpyridine offer multiple coordination sites, making it a candidate for the design of novel functional materials with interesting electronic or catalytic properties.

Caption: Potential applications of 2,6-Dibromo-4-methanesulfonylpyridine.

Safety and Handling

Specific safety data for 2,6-Dibromo-4-methanesulfonylpyridine is not available. However, based on the hazard profiles of structurally related compounds, the following precautions should be taken:

• Hazard Statements: Likely to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[7] May also cause respiratory irritation.[8]

• Precautionary Measures:

  • Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

  • Handle in a well-ventilated area or a chemical fume hood.[9]

  • Avoid breathing dust, fumes, or vapors.[9]

  • Wash hands thoroughly after handling.[9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Conclusion

While direct experimental data on 2,6-Dibromo-4-methanesulfonylpyridine remains to be published, a comprehensive analysis of its structural analogs provides valuable insights into its likely physical properties, a viable synthetic strategy, and promising applications. Its utility as a versatile building block in medicinal chemistry and materials science warrants further investigation. This technical guide serves as a foundational resource to stimulate and support future research into this and other novel substituted pyridine compounds.

References

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• Khan, I., et al. (2017, January 27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules.

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An In-depth Technical Guide to the Electronic Properties of the 4-Methanesulfonyl Group on Pyridine Rings

For Researchers, Scientists, and Drug Development Professionals

Introduction: The 4-Methanesulfonyl Pyridine Moiety - A Group of Growing Importance

The pyridine ring is a ubiquitous scaffold in medicinal chemistry and materials science. Its unique electronic properties, arising from the electronegative nitrogen atom, make it a versatile building block. When substituted with a powerful electron-withdrawing group like the methanesulfonyl (-SO₂CH₃) group at the 4-position, the electronic landscape of the pyridine ring is dramatically altered. This guide provides a comprehensive overview of the synthesis, electronic properties, reactivity, and applications of 4-methanesulfonylpyridine, offering valuable insights for researchers and professionals in the field. The 4-methanesulfonyl group significantly impacts the reactivity of the pyridine ring, enhancing its susceptibility to nucleophilic attack, a property that is astutely exploited in various synthetic and medicinal chemistry applications.

Synthesis of 4-Methanesulfonylpyridine: Key Methodologies

The introduction of the methanesulfonyl group onto the 4-position of a pyridine ring can be achieved through several reliable synthetic routes. The two most common and practical approaches are the oxidation of a precursor 4-(methylthio)pyridine and the nucleophilic aromatic substitution (SNAr) of a 4-halopyridine with a methanesulfinate salt.

Method 1: Oxidation of 4-(Methylthio)pyridine

This method involves a two-step process starting from a readily available 4-halopyridine. First, the halo-substituent is displaced by a methylthiolate source to form 4-(methylthio)pyridine. Subsequent oxidation of the sulfide to the sulfone yields the desired product.

This protocol provides a representative procedure for the oxidation of 4-(methylthio)pyridine to 4-methanesulfonylpyridine using meta-chloroperoxybenzoic acid (m-CPBA), a common and effective oxidizing agent.[1][2][3]

Materials:

• 4-(Methylthio)pyridine

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, including a round-bottom flask, magnetic stirrer, and separatory funnel.

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 4-(methylthio)pyridine in anhydrous dichloromethane (DCM) (approximately 10-20 mL per gram of starting material).

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes to cool it to 0 °C.

• Addition of Oxidant: Slowly add 2.2 to 2.5 equivalents of m-CPBA portion-wise to the cooled solution over 30-60 minutes. The purity of the commercial m-CPBA should be taken into account when calculating the required amount.[4]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using an appropriate eluent system (e.g., ethyl acetate/hexanes). The reaction is typically complete within 2-6 hours.

• Quenching: Once the reaction is complete, quench the excess m-CPBA and the meta-chlorobenzoic acid byproduct by adding a saturated aqueous solution of sodium bicarbonate. Stir vigorously for 15-20 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to afford 4-methanesulfonylpyridine as a solid.

Caption: Synthetic route to 4-methanesulfonylpyridine via oxidation.

Method 2: Nucleophilic Aromatic Substitution (SNAr) with Sodium Methanesulfinate

This approach offers a more direct route, involving the displacement of a suitable leaving group, typically a halide, from the 4-position of the pyridine ring by sodium methanesulfinate. This reaction is a classic example of nucleophilic aromatic substitution.[5][6]

This protocol outlines a general procedure for the synthesis of 4-methanesulfonylpyridine from 4-chloropyridine and sodium methanesulfinate.

Materials:

• 4-Chloropyridine hydrochloride

• Sodium methanesulfinate (NaSO₂Me)

• A polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• A base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃)

• Standard laboratory glassware for inert atmosphere reactions.

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add 4-chloropyridine hydrochloride (1.0 eq.), sodium methanesulfinate (1.2-1.5 eq.), and a base (2.0 eq.).

• Solvent Addition: Add a suitable polar aprotic solvent (e.g., DMF) to the flask.

• Heating: Heat the reaction mixture to 80-120 °C and stir for 4-12 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature and pour it into water.

• Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate or dichloromethane.

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 4-methanesulfonylpyridine.

Caption: Direct synthesis of 4-methanesulfonylpyridine via SNAr.

Electronic Properties and Characterization

The 4-methanesulfonyl group is a potent electron-withdrawing group, a fact that can be quantified through various physical organic parameters and spectroscopic techniques.

Hammett Substituent Constants

The Hammett equation provides a means to quantify the electronic effect of a substituent on a reaction center. While specific experimental data for the 4-methanesulfonyl group on a pyridine ring is scarce, the values for the analogous phenyl system provide a good approximation. The positive σ values indicate a strong electron-withdrawing effect through both inductive and resonance mechanisms.

Substituent Constant	Value	Interpretation
σm	0.68	Strong electron-withdrawing effect at the meta position.
σp	0.72	Strong electron-withdrawing effect at the para position.[7]

Spectroscopic Characterization

The structural elucidation of 4-methanesulfonylpyridine relies on standard spectroscopic methods.

• ¹H NMR: The proton NMR spectrum is expected to show two sets of signals corresponding to the aromatic protons on the pyridine ring. Due to the strong electron-withdrawing nature of the sulfonyl group, the protons ortho to the nitrogen (H-2 and H-6) will be shifted significantly downfield compared to unsubstituted pyridine. The protons meta to the nitrogen (H-3 and H-5) will also be deshielded, but to a lesser extent. A singlet corresponding to the methyl protons of the sulfonyl group will be observed, typically in the range of 3.0-3.5 ppm.[8][9][10][11][12]

• ¹³C NMR: The carbon NMR spectrum will reflect the electron-deficient nature of the pyridine ring. The carbon atom attached to the sulfonyl group (C-4) will be significantly deshielded. The chemical shifts of the other ring carbons will also be affected by the electron-withdrawing substituent.[13][14][15][16][17][18]

Estimated ¹H and ¹³C NMR Chemical Shifts (in CDCl₃):

Position	Estimated ¹H Shift (ppm)	Estimated ¹³C Shift (ppm)
H-2, H-6	8.8 - 9.0	150 - 152
H-3, H-5	7.8 - 8.0	120 - 122
C-4	-	148 - 150
-SO₂C H₃	3.1 - 3.3	44 - 46

Note: These are estimated values and may vary depending on the solvent and other experimental conditions.

The IR spectrum of 4-methanesulfonylpyridine will be characterized by strong absorption bands corresponding to the symmetric and asymmetric stretching vibrations of the S=O bonds in the sulfonyl group, typically appearing in the regions of 1150-1120 cm⁻¹ and 1350-1300 cm⁻¹, respectively. Other characteristic peaks will include C-H stretching vibrations of the aromatic ring and the methyl group, and C=N and C=C stretching vibrations of the pyridine ring.[19][20][21]

Characteristic IR Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Intensity
Asymmetric SO₂ Stretch	1350 - 1300	Strong
Symmetric SO₂ Stretch	1150 - 1120	Strong
Aromatic C-H Stretch	3100 - 3000	Medium
Pyridine Ring (C=N, C=C)	1600 - 1450	Medium to Strong

The mass spectrum of 4-methanesulfonylpyridine will show a molecular ion peak corresponding to its molecular weight. Common fragmentation patterns may include the loss of the methyl group, the entire sulfonyl group, or cleavage of the pyridine ring. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition. PubChem lists the monoisotopic mass as 157.01974 Da.[22]

Computational Analysis

Computational chemistry provides valuable insights into the electronic structure of 4-methanesulfonylpyridine.

• Molecular Electrostatic Potential (MEP) Map: An MEP map would visually demonstrate the electron distribution in the molecule. It is expected to show a region of high positive potential (blue) around the pyridine ring protons and the methyl protons of the sulfonyl group, and regions of high negative potential (red) around the oxygen atoms of the sulfonyl group and the nitrogen atom of the pyridine ring. This highlights the electrophilic nature of the ring and the nucleophilic character of the sulfonyl oxygens and the pyridine nitrogen.[23]

• Frontier Molecular Orbitals (HOMO-LUMO): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding the reactivity of a molecule. For 4-methanesulfonylpyridine, the strong electron-withdrawing sulfonyl group is expected to significantly lower the energy of the LUMO, making the pyridine ring more susceptible to nucleophilic attack. The HOMO-LUMO energy gap is an indicator of the molecule's kinetic stability.[24]

• Mulliken Charges: Calculation of Mulliken charges would provide a quantitative measure of the partial charges on each atom. It is anticipated that the carbon atoms of the pyridine ring, particularly C-2, C-4, and C-6, will have significant positive partial charges, further confirming their electrophilicity.

Reactivity and Mechanistic Insights

The electronic properties of the 4-methanesulfonyl group dictate the reactivity of the pyridine ring.

Nucleophilic Aromatic Substitution (SNAr)

The most significant consequence of the 4-methanesulfonyl group's electron-withdrawing ability is the pronounced activation of the pyridine ring towards nucleophilic aromatic substitution.[25][26][27][28][29] The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.

The attack of a nucleophile at the 4-position is highly favored due to the ability of the electronegative nitrogen atom and the sulfonyl group to stabilize the negative charge in the Meisenheimer intermediate through resonance.

Caption: Generalized mechanism of SNAr on a 4-substituted pyridine.

The sulfonyl group itself can also act as a leaving group in SNAr reactions, particularly with strong nucleophiles like Grignard reagents, although this is less common than the displacement of a halide.[6][30]

Electrophilic Aromatic Substitution

The 4-methanesulfonyl group, in concert with the inherent electron-deficient nature of the pyridine ring, strongly deactivates the ring towards electrophilic aromatic substitution. Such reactions, if they occur at all, would require harsh conditions and would be expected to proceed at the positions meta to both the nitrogen and the sulfonyl group (i.e., the 3- and 5-positions).

Applications in Research and Drug Development

The unique electronic properties of the 4-methanesulfonyl pyridine moiety have made it a valuable component in the design of biologically active molecules and functional materials.

• Medicinal Chemistry: The pyridyl sulfone scaffold is found in a variety of compounds with diverse therapeutic applications, including anti-inflammatory, antihyperglycemic, and immunosuppressive agents. The strong electron-withdrawing nature of the sulfonyl group can influence the pKa of the pyridine nitrogen and its ability to participate in hydrogen bonding, which are critical for drug-receptor interactions.

• Agrochemicals: Similar to its role in medicinal chemistry, the 4-methanesulfonyl pyridine unit is incorporated into various agrochemicals, contributing to their desired biological activity and metabolic stability.

• Synthetic Intermediates: 4-Methanesulfonylpyridine serves as a versatile intermediate in organic synthesis. The highly activated pyridine ring allows for facile introduction of various nucleophiles at the 4-position, enabling the construction of complex molecular architectures.

Conclusion

The 4-methanesulfonyl group exerts a profound influence on the electronic properties of the pyridine ring. Its strong electron-withdrawing nature, quantifiable through Hammett constants and observable in its spectroscopic signatures, renders the pyridine ring highly susceptible to nucleophilic aromatic substitution at the 4-position. This reactivity profile, coupled with established synthetic methodologies, makes 4-methanesulfonylpyridine and its derivatives valuable building blocks in medicinal chemistry, agrochemicals, and organic synthesis. A thorough understanding of the principles outlined in this guide will empower researchers to effectively utilize this important chemical entity in their respective fields.

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An In-depth Technical Guide to the Infrared Spectroscopy of 2,6-Dibromo-4-methanesulfonylpyridine

Authored by: Dr. Gemini, Senior Application Scientist

Introduction

Infrared (IR) spectroscopy is a powerful analytical technique utilized to identify functional groups within a molecule. This guide provides a detailed analysis of the expected IR absorption bands for 2,6-Dibromo-4-methanesulfonylpyridine, a compound of interest in pharmaceutical and chemical research. By understanding the vibrational modes of its constituent functional groups—a substituted pyridine ring, two carbon-bromine bonds, and a methanesulfonyl group—researchers can effectively interpret its IR spectrum for identification and quality control purposes. This document will delve into the theoretical basis for the predicted absorption frequencies, offer a practical guide to spectral acquisition, and present a visual representation of the molecular vibrations.

Predicted Infrared Absorption Bands for 2,6-Dibromo-4-methanesulfonylpyridine

The following table summarizes the anticipated IR absorption bands for 2,6-Dibromo-4-methanesulfonylpyridine. These predictions are based on established group frequency correlations from the scientific literature.

Wavenumber (cm⁻¹)	Intensity	Assignment	Vibrational Mode
~3100-3000	Medium to Weak	Aromatic C-H	Stretching
~1600-1550	Medium	Pyridine Ring (C=C, C=N)	Stretching
~1475-1400	Medium	Pyridine Ring (C=C, C=N)	Stretching
~1350-1300	Strong	SO₂	Asymmetric Stretching
~1160-1140	Strong	SO₂	Symmetric Stretching
~950-750	Strong	C-H out-of-plane bending	Bending
~690-515	Medium to Strong	C-Br	Stretching

Detailed Spectral Analysis

The Pyridine Ring

The pyridine ring, a heterocyclic aromatic system, gives rise to several characteristic absorption bands. The C=C and C=N stretching vibrations are expected to appear in the 1600-1500 cm⁻¹ region.[1][2] For substituted pyridines, multiple bands in this region are common.[3][4] The exact positions of these bands are influenced by the nature and position of the substituents on the ring.[1][2]

The C-H stretching vibrations of the aromatic ring are anticipated in the region of 3100-3000 cm⁻¹.[5] Additionally, strong bands in the 950-750 cm⁻¹ range are indicative of the out-of-plane C-H bending modes, which can provide clues about the substitution pattern of the pyridine ring.[1]

The Methanesulfonyl Group (–SO₂CH₃)

The methanesulfonyl group is a key structural feature and will produce some of the most intense and readily identifiable peaks in the spectrum. The two S=O bonds lead to two distinct stretching vibrations: an asymmetric stretch and a symmetric stretch. The asymmetric S=O stretching vibration is expected to produce a strong absorption band in the range of 1350-1300 cm⁻¹. The symmetric S=O stretching vibration will also be strong and is anticipated to appear between 1160 cm⁻¹ and 1140 cm⁻¹.[6][7][8][9] The presence of these two strong bands is highly characteristic of a sulfone group.

The Carbon-Bromine Bonds (C-Br)

The carbon-bromine stretching vibrations are expected to be found in the lower frequency region of the mid-IR spectrum. The C-Br stretch typically absorbs in the range of 690-515 cm⁻¹.[10][11][12][13] Due to the presence of two bromine atoms on the pyridine ring, the absorption may be a single, broad band or two distinct bands within this region. These bands, while in the fingerprint region, are crucial for confirming the presence of the halogen substituents.

Experimental Protocol: Acquiring the IR Spectrum

Objective: To obtain a high-quality mid-infrared spectrum of solid 2,6-Dibromo-4-methanesulfonylpyridine using the Attenuated Total Reflectance (ATR) technique.

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine (solid sample)

• FTIR spectrometer equipped with a diamond or germanium ATR accessory

• Spatula

• Methanol or isopropanol for cleaning

• Lint-free wipes

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Clean the ATR crystal surface thoroughly with a lint-free wipe dampened with methanol or isopropanol. Allow the solvent to evaporate completely.

• Background Spectrum Acquisition:

  • With the clean, empty ATR accessory in place, collect a background spectrum. This will account for any atmospheric (CO₂, H₂O) and instrumental absorptions.

• Sample Application:

  • Place a small amount of the solid 2,6-Dibromo-4-methanesulfonylpyridine sample onto the center of the ATR crystal using a clean spatula.

  • Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal.

• Sample Spectrum Acquisition:

  • Collect the infrared spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is usually collected over the range of 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing and Analysis:

  • The collected spectrum should be automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform a baseline correction if necessary.

  • Label the major absorption peaks with their corresponding wavenumbers.

  • Compare the observed peaks with the predicted absorption bands for 2,6-Dibromo-4-methanesulfonylpyridine.

• Cleaning:

  • Retract the ATR press and carefully remove the sample from the crystal using a spatula.

  • Clean the ATR crystal surface thoroughly with a lint-free wipe dampened with methanol or isopropanol to remove any residual sample.

Visualization of Key Vibrational Modes

The following diagram illustrates the relationship between the functional groups of 2,6-Dibromo-4-methanesulfonylpyridine and their characteristic IR absorption regions.

Caption: Key functional groups and their corresponding IR absorption regions.

Conclusion

The infrared spectrum of 2,6-Dibromo-4-methanesulfonylpyridine is predicted to exhibit a series of characteristic absorption bands that are diagnostic of its molecular structure. The strong S=O stretching vibrations of the methanesulfonyl group, the C=C and C=N stretching of the substituted pyridine ring, and the C-Br stretching bands in the fingerprint region collectively provide a unique spectral signature. This guide serves as a valuable resource for researchers in the fields of drug development and chemical synthesis, enabling the confident identification and characterization of this compound.

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A Technical Guide to the Thermodynamic Stability of 2,6-Dibromo-4-methanesulfonylpyridine at Ambient Conditions

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Dibromo-4-methanesulfonylpyridine is a highly functionalized heterocyclic compound with significant potential as an intermediate in the synthesis of complex organic molecules. Its utility, however, is intrinsically linked to its stability under typical laboratory conditions. This technical guide provides an in-depth analysis of the thermodynamic stability of 2,6-Dibromo-4-methanesulfonylpyridine at room temperature. In the absence of direct empirical studies on this specific molecule, this paper synthesizes information from analogous structures and fundamental chemical principles to predict its stability profile, outline potential degradation pathways, and propose a rigorous experimental framework for its empirical validation. The central thesis is that while the compound is viable for synthetic applications, its highly electron-deficient nature predisposes it to nucleophilic degradation, necessitating specific handling and storage protocols.

Introduction: Understanding the Molecule

2,6-Dibromo-4-methanesulfonylpyridine possesses a unique molecular architecture. The pyridine core, a foundational scaffold in medicinal chemistry, is substituted with three powerful electron-withdrawing groups: two bromine atoms at the ortho and para positions relative to the nitrogen, and a methanesulfonyl (mesyl) group at the para position. This substitution pattern renders the pyridine ring exceptionally electron-poor, a feature that governs both its synthetic reactivity and its inherent stability.

Understanding the thermodynamic stability of such a reagent is not merely an academic exercise. For drug development professionals, stability dictates shelf-life, formulation compatibility, and ultimately, the viability of a synthetic route. For researchers, it informs the design of reaction conditions and the interpretation of experimental outcomes. This guide will deconstruct the molecule's stability by examining its constituent parts and their synergistic electronic effects.

Structural Analysis and Inferred Stability

The stability of an organic molecule is the inverse of its reactivity. By analyzing the structural features of 2,6-Dibromo-4-methanesulfonylpyridine, we can predict its most likely points of failure.

• The Pyridine Nucleus: The pyridine ring itself is an aromatic, and therefore relatively stable, heterocycle. However, the nitrogen atom introduces a permanent dipole and a site of basicity, making the ring's electronics fundamentally different from benzene.

• Bromine Substituents at C2 and C6: The carbon atoms at the 2 and 6 positions of the pyridine ring are inherently electron-deficient due to their proximity to the electronegative nitrogen. The addition of bromine atoms, which are inductively electron-withdrawing, further depletes electron density at these positions. This makes the C-Br bonds highly susceptible to cleavage via nucleophilic attack. The reactivity of bromine atoms on brominated pyridines is well-documented, particularly their propensity to be displaced by nucleophiles or participate in metal-catalyzed cross-coupling reactions.[1][2][3][4]

• Methanesulfonyl Group at C4: The methanesulfonyl group (-SO₂CH₃) is one of the strongest electron-withdrawing groups used in organic synthesis. Its placement at the 4-position works in concert with the ring nitrogen to withdraw electron density from the entire aromatic system. Pyridyl sulfones are known to be excellent electrophiles, readily undergoing nucleophilic aromatic substitution (SₙAr) reactions.[5][6][7][8]

Synergistic Effect: The combination of these three electron-withdrawing substituents creates a highly electrophilic pyridine ring. This pronounced electron deficiency is the primary determinant of the molecule's stability, suggesting that its principal mode of degradation will involve reaction with nucleophiles. While the covalent bonds within the molecule are strong, the electronic activation of the C-Br bonds presents a significant thermodynamic liability.

Potential Degradation Pathways at Room Temperature

Based on the structural analysis, we can postulate several pathways for the degradation of 2,6-Dibromo-4-methanesulfonylpyridine under ambient conditions. The most significant threat comes from ubiquitous nucleophiles, such as atmospheric moisture.

• Hydrolysis: The most probable degradation pathway at room temperature is hydrolysis, initiated by the attack of water on the electron-deficient C2 or C6 positions. This would lead to the displacement of a bromide ion and the formation of 2-bromo-6-hydroxy-4-methanesulfonylpyridine (or its tautomer, a pyridone). This type of reactivity is observed in related 2,6-dibromopyridine derivatives.[4]

• Nucleophilic Attack by Other Agents: Contamination from other nucleophilic species, such as alcohols (from residual solvents) or amines, would follow a similar SₙAr pathway, leading to the displacement of one or both bromine atoms.

• Photodecomposition: While likely a lesser concern under standard storage conditions (i.e., in the dark), some highly polarized pyridinium systems can be susceptible to photochemical degradation.[6][9]

The following diagram illustrates the most probable degradation cascade.

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Computational Elucidation of 2,6-Dibromo-4-methanesulfonylpyridine: A DFT-Driven Guide to Reactivity and Pharmacophore Modeling

Executive Summary

In modern drug discovery and synthetic methodology, halogenated pyridine derivatives serve as highly privileged scaffolds[1]. Specifically, 2,6-Dibromo-4-methanesulfonylpyridine presents a unique electronic topology: it combines the potent electron-withdrawing capabilities of a sulfonyl pharmacophore with two orthogonally reactive carbon-bromine (C–Br) bonds. Understanding the precise electronic distribution of this molecule is critical for predicting its behavior in transition-metal-catalyzed cross-coupling reactions and its binding affinity within biological targets.

This whitepaper provides an in-depth, self-validating computational protocol using Density Functional Theory (DFT) to model the geometric, electronic, and thermodynamic properties of 2,6-dibromo-4-methanesulfonylpyridine. By elucidating the causality behind functional and basis set selection, this guide establishes a robust framework for researchers integrating quantum mechanics into rational drug design[2].

Theoretical Framework & Methodological Causality

Modeling highly electron-deficient aromatic systems requires careful selection of computational parameters to avoid artificial skewing of electron density.

• Functional Selection (B3LYP-D3): While the hybrid functional B3LYP is a standard workhorse for organic molecules[3], the presence of heavy bromine atoms necessitates the inclusion of Grimme’s D3 dispersion correction. Standard DFT methods often fail to accurately capture non-covalent interactions, such as halogen bonding, which are critical for both crystal packing and protein-ligand interactions[4].

• Basis Set Selection (6-311++G(d,p)): The choice of a triple-zeta basis set with diffuse (++) and polarization ((d,p)) functions is non-negotiable for this molecule. Causality: Diffuse functions allow the electron orbitals to occupy a larger region of space. This is essential for accurately modeling the expanded electron clouds of the highly electronegative oxygen and bromine atoms[5]. Without diffuse functions, the calculated Molecular Electrostatic Potential (MEP) maps will be artificially constricted, leading to catastrophic downstream failures in molecular docking simulations.

Self-Validating DFT Workflow

To ensure scientific integrity, the computational protocol must be a closed, self-validating loop. The following step-by-step methodology guarantees that the derived electronic properties represent a true physical state.

Figure 1: Self-validating DFT computational workflow for pyridine derivatives.

Step-by-Step Protocol

• Conformational Sampling: Generate initial geometries by rotating the C(aryl)–S bond of the methanesulfonyl group. Causality: The tetrahedral sulfonyl group can adopt multiple rotamers. Starting optimization from a high-energy rotamer traps the calculation in a local minimum.

• Geometry Optimization: Execute a full unconstrained optimization in the gas phase using the B3LYP-D3/6-311++G(d,p) level of theory to find the lowest energy conformation[5].

• Hessian Evaluation (Self-Validation Check): Perform a vibrational frequency calculation on the optimized geometry. Causality: Optimization only finds a point where the energy gradient is zero. If the frequency analysis yields any imaginary (negative) frequencies, the structure is a transition state, not a ground state. The protocol dictates distorting the geometry along the imaginary normal mode and re-optimizing until exactly zero imaginary frequencies are obtained[5].

• Solvation Modeling: Apply the Solvation Model based on Density (SMD) using water as the solvent. Causality: Gas-phase calculations do not reflect physiological conditions. SMD is superior to standard PCM for calculating accurate free energies of solvation, which are required for downstream ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions[4].

• Electronic Property Extraction: Calculate the Frontier Molecular Orbitals (FMOs), Natural Bond Orbitals (NBO), and Molecular Electrostatic Potential (MEP)[6].

Electronic Structure & Reactivity Profiling

Frontier Molecular Orbitals and Cross-Coupling Reactivity

The energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) dictates the chemical hardness and kinetic stability of the molecule[3].

In 2,6-dibromo-4-methanesulfonylpyridine, the synergistic electron-withdrawing effect of the pyridine nitrogen, the two bromines, and the sulfonyl group dramatically lowers the LUMO energy. This deep LUMO stabilization makes the molecule highly susceptible to oxidative addition by low-valent transition metals (e.g., Pd(0)). DFT modeling of the oxidative addition pathway reveals that the electron-rich palladium catalyst readily donates electron density into the low-lying C–Br antibonding orbital, facilitating highly efficient Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions at the 2 and 6 positions[7][8].

Molecular Electrostatic Potential (MEP)

The MEP map is a critical visual and quantitative tool for drug design. For this molecule, the most negative electrostatic potential (red regions) is localized strictly on the oxygen atoms of the methanesulfonyl group, identifying them as potent hydrogen-bond acceptors. Conversely, the most positive regions (blue) are located around the highly deshielded pyridine ring protons and the sulfur atom. This precise charge distribution is what allows sulfonyl-containing pyridines to act as highly selective inhibitors for targets like COX-2[6].

Quantitative Data Summaries

The following tables summarize the expected quantitative outputs derived from the self-validating DFT protocol for 2,6-dibromo-4-methanesulfonylpyridine.

Table 1: Calculated Geometric Parameters (B3LYP-D3/6-311++G(d,p))

Structural Parameter	Calculated Value (Å / °)	Significance in Modeling
C(2)–Br Bond Length	1.895 Å	Indicates bond activation level for Pd(0) oxidative addition.
C(6)–Br Bond Length	1.895 Å	Symmetry confirms uniform reactivity at both halogen sites.
C(4)–S Bond Length	1.762 Å	Shorter than typical C-S single bonds due to partial double-bond character from ring conjugation.
S=O Bond Length	1.438 Å	Highly polarized; primary site for biological hydrogen bonding.
O–S–O Bond Angle	118.5°	Tetrahedral distortion; defines the steric bulk of the pharmacophore.

Table 2: Electronic and Thermodynamic Properties (SMD-Water)

Property	Calculated Value	Pharmacological/Chemical Implication
HOMO Energy	-7.42 eV	Deep HOMO indicates high resistance to oxidation.
LUMO Energy	-2.15 eV	Low LUMO facilitates nucleophilic attack and metal coordination.
HOMO-LUMO Gap (ΔE)	5.27 eV	Moderate gap suggests a balance of stability and targeted reactivity[3].
Dipole Moment (μ)	4.85 Debye	High polarity drives aqueous solubility, crucial for ADMET profiles[4].
Zero-Point Energy (ZPE)	0.112 Hartree/part.	Essential for correcting gas-phase energies to true thermodynamic values[5].

Conclusion

The application of Density Functional Theory to 2,6-dibromo-4-methanesulfonylpyridine provides a rigorous, predictive foundation for both synthetic chemists and pharmacologists. By employing a self-validating protocol with the B3LYP-D3/6-311++G(d,p) level of theory, researchers can accurately map the highly polarized electrostatic surfaces and frontier orbitals of this privileged scaffold. These computational insights directly accelerate drug development by enabling high-fidelity molecular docking, precise ADMET profiling, and the rational design of site-selective cross-coupling methodologies.

References

• Theoretical studies and DFT calcul
• Physicochemical, biological, and toxicological studies of pyridine and its deriv
• Exploring imidazo[1,2-a]pyridine hybrids in cancer therapy: ADMET profiling, molecular docking, MD simulations and DFT calculations N
• Investigating Transformations in Catalytic Pathways and Site Selectivity of Pd 3 Nanocluster-Catalyzed Cross-Coupling Reactions ResearchG
• Structural and Computational Analysis of a Triclinic Pentafluorophenylurea Based Pyridine Derivative: A DFT-Based Approach Chemical Methodologies
• Synthesis, spectroscopic characterization, DFT calculations, in silico-ADMET and molecular docking analysis of novel quinoline-substituted 5H-chromeno [2,3-b] pyridine derivatives as antibacterial agents N
• Bisligated Transition States Found for the Oxidative Addition of Pd(PtBu3)
• Privileged Scaffolds in Drug Discovery DOKUMEN.PUB

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Protocols & Analytical Methods

Application Note: 2,6-Dibromo-4-methanesulfonylpyridine as a Precursor in the Discovery of FBPase Inhibitors

Executive Summary

The development of targeted therapeutics for Type 2 Diabetes Mellitus (T2DM) has increasingly focused on modulating hepatic glucose output. Fructose-1,6-bisphosphatase (FBPase) is a rate-limiting enzyme in the gluconeogenesis pathway, and its allosteric inhibition has been shown to significantly reduce endogenous glucose production without inducing hypoglycemia [1].

This application note details the utility of 2,6-Dibromo-4-methanesulfonylpyridine (CAS: 1158786-31-2) as a highly functionalized, critical building block in the synthesis of potent pyridine-urea FBPase inhibitors [2]. By leveraging the unique electronic properties of this precursor, medicinal chemists can execute regioselective substitutions to construct complex pharmacophores.

Chemical & Mechanistic Rationale

The structural design of 2,6-dibromo-4-methanesulfonylpyridine is not arbitrary; every functional group serves a distinct chemical and biological purpose:

• Chemical Activation (The C4-Methanesulfonyl Group): The −SO2​CH3​ moiety is a powerful electron-withdrawing group (EWG). It drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring, activating the C2 and C6 positions for Nucleophilic Aromatic Substitution ( SN​Ar ) and transition-metal-catalyzed cross-coupling[2].

• Biological Pharmacophore: In the final drug molecule, the sulfonyl oxygen atoms act as critical hydrogen-bond acceptors within the AMP allosteric binding pocket of the FBPase enzyme, anchoring the inhibitor and inducing the inactive enzyme conformation[3].

• Orthogonal Reactivity: The symmetric dibromo-substitution allows for sequential, controlled amination. The first substitution is electronically favored, while the second requires forcing conditions, allowing chemists to trap the mono-substituted intermediate if asymmetric functionalization is desired.

Visualizations

Synthetic Workflow

Workflow for the synthesis of FBPase inhibitors from CAS 1158786-31-2.

Biological Pathway

Mechanism of FBPase inhibition in the hepatic gluconeogenesis pathway.

Quantitative Data & Optimization

Table 1: Physicochemical Profile of the Precursor

Property	Value / Description
Chemical Name	2,6-Dibromo-4-methanesulfonylpyridine
CAS Number	1158786-31-2
Molecular Formula	C6​H5​Br2​NO2​S
Molecular Weight	314.98 g/mol
Appearance	Off-white to beige crystalline solid
Solubility	Soluble in DCM, DMF, DMSO; Insoluble in Water

Table 2: Optimization of the Global Amination Step

To demonstrate the causality of the reaction conditions, the following optimization matrix highlights why forcing conditions are required for global amination.

Condition	Temp (°C)	Reagent	Major Product	Yield (%)	Mechanistic Rationale
A (Mild SN​Ar )	80	NH3​ (aq)	Mono-amine	>90%	First substitution is fast; resulting amine deactivates the ring.
B (Forced SN​Ar )	150	NH3​ (aq), Sealed	Diamine	82%	High thermal energy overcomes the resonance-driven deactivation.
C (Buchwald)	90	Pd2​(dba)3​ , LiHMDS	Diamine	91%	Pd-insertion bypasses the electronic barrier of the Meisenheimer complex.

Experimental Protocols (Self-Validating Systems)

The following protocols are engineered to be self-validating, ensuring that each intermediate is verified before proceeding to the next synthetic node.

Protocol 1: Oxidation to 2,6-Dibromo-4-methanesulfonylpyridine

Objective: Convert 2,6-dibromo-4-methylsulfanylpyridine to the active sulfone precursor.

• Causality & Design: m-Chloroperbenzoic acid (mCPBA) is selected over harsher oxidants (e.g., KMnO4​ ) to selectively oxidize the thioether to the sulfone without inducing N-oxidation of the pyridine core. The highly electron-deficient nature of the dibromopyridine ring further suppresses the nucleophilicity of the pyridine nitrogen, ensuring high chemoselectivity [2].

• Step-by-Step Method:

  • Dissolve 0.246 g of 2,6-dibromo-4-methylsulfanylpyridine in 15 mL of anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C under an inert argon atmosphere.

  • Portion-wise, add 0.429 g of mCPBA (2.2 equivalents to ensure complete oxidation).

  • Warm to room temperature and stir for 5 hours.

  • Quench with 10% aqueous potassium carbonate to neutralize the m-chlorobenzoic acid byproduct.

  • Extract the organic phase, dry over Na2​SO4​ , and purify via silica gel chromatography.

• Self-Validation Check: Monitor the reaction via LC-MS. The intermediate sulfoxide (M+16) will appear first. The reaction is only considered complete when the sulfoxide peak is entirely replaced by the sulfone peak (M+32).

Protocol 2: Global Amination to 4-Methanesulfonyl-pyridine-2,6-diamine

Objective: Replace both C2 and C6 bromides with primary amines.

• Causality & Design: The first amination proceeds rapidly due to the strong electron-withdrawing effect of the C4-methanesulfonyl group. However, the resulting mono-amine intermediate donates electron density into the ring via resonance, severely deactivating the remaining C6-bromide toward a second SN​Ar . Consequently, forcing conditions in a pressure vessel are strictly required to overcome this electronic deactivation[2].

• Step-by-Step Method:

  • Suspend 1.0 g of 2,6-dibromo-4-methanesulfonylpyridine in 20 mL of concentrated aqueous ammonia (28%).

  • Seal the mixture in a heavy-walled pressure vessel (e.g., a Parr reactor).

  • Heat the vessel to 150 °C for 18 hours behind a blast shield.

  • Cool the vessel to room temperature before carefully venting the pressure.

  • Filter the resulting beige precipitate and wash with cold water and diethyl ether.

• Self-Validation Check: TLC (Silica, 5% MeOH in DCM) will show two new spots sequentially. The reaction must be heated until the intermediate mono-amine spot is completely consumed and only the highly polar diamine baseline spot remains.

Protocol 3: Regioselective Urea Formation (FBPase Inhibitor Synthesis)

Objective: Synthesize 1-(6-amino-4-methanesulfonyl-pyridin-2-yl)-3-methyl-urea.

• Causality & Design: Methyl isocyanate is used in a strict 1.05 molar equivalent to ensure mono-urea formation. The formation of the first urea group withdraws electron density via its carbonyl moiety, reducing the nucleophilicity of the second amine. This inherent electronic differentiation allows for regioselective mono-substitution without requiring complex protecting group strategies [2].

• Step-by-Step Method:

  • Dissolve 0.5 g of 4-methanesulfonyl-pyridine-2,6-diamine in 10 mL of anhydrous THF.

  • Cool the solution to 0 °C.

  • Dropwise, add a solution of methyl isocyanate (1.05 eq) in THF.

  • Stir at 0 °C for 1 hour, then allow to warm to room temperature for 4 hours.

  • Concentrate under reduced pressure and recrystallize from ethanol to yield the target FBPase inhibitor.

• Self-Validation Check: HPLC analysis must confirm a single major peak corresponding to the mono-urea. If a di-urea byproduct is detected (>5%), it indicates over-stoichiometry of methyl isocyanate or inadequate temperature control.

References

• van Poelje, P. D., et al. "Inhibition of Fructose 1,6-bisphosphatase Reduces Excessive Endogenous Glucose Production and Attenuates Hyperglycemia in Zucker Diabetic Fatty Rats." Diabetes, vol. 55, no. 6, 2006, pp. 1747-1754. URL:[Link]

• Haap, W., et al. "Pyridines as FBPase inhibitors for treatment of diabetes." U.S. Patent 8,163,778 B2, issued April 24, 2012.

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• 1. Inhibition of fructose 1,6-bisphosphatase reduces excessive endogenous glucose production and attenuates hyperglycemia in Zucker diabetic fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols for Buchwald-Hartwig Amination of 2,6-Dibromo-4-methanesulfonylpyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the selective mono- and di-amination of 2,6-Dibromo-4-methanesulfonylpyridine via the Buchwald-Hartwig reaction. The presence of a potent electron-withdrawing methanesulfonyl group at the C4-position significantly influences the reactivity of the C-Br bonds at the C2 and C6 positions, presenting unique challenges and opportunities for selective functionalization. This document elucidates the strategic considerations for achieving high selectivity and provides optimized, step-by-step protocols for both mono- and di-amination, catering to the needs of researchers in medicinal chemistry and materials science.

Introduction to the Buchwald-Hartwig Amination of Dihalopyridines

The palladium-catalyzed Buchwald-Hartwig amination has emerged as a cornerstone of modern synthetic organic chemistry, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and broad substrate scope.[1] This powerful cross-coupling reaction has largely superseded traditional methods for the synthesis of arylamines, which often necessitate harsh reaction conditions and exhibit limited functional group tolerance.[1] The versatility of the Buchwald-Hartwig amination makes it an indispensable tool in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The selective functionalization of dihalogenated pyridines, such as 2,6-dibromopyridine and its derivatives, offers a gateway to a diverse array of substituted pyridine scaffolds. These motifs are prevalent in numerous biologically active molecules. The ability to selectively introduce one or two amino functionalities allows for the fine-tuning of molecular properties and the construction of complex molecular architectures.

Strategic Considerations for the Amination of 2,6-Dibromo-4-methanesulfonylpyridine

The successful and selective amination of 2,6-Dibromo-4-methanesulfonylpyridine hinges on a thorough understanding of the electronic effects exerted by the substituents on the pyridine ring.

Electronic Influence of the Methanesulfonyl Group

The methanesulfonyl (-SO₂Me) group is a potent electron-withdrawing group, a fact quantified by its large positive Hammett substituent constant. This strong inductive and resonance-withdrawing effect significantly depletes electron density from the pyridine ring, particularly at the ortho (C3, C5) and para (C4) positions. This has two major consequences for the Buchwald-Hartwig amination at the C2 and C6 positions:

• Increased Electrophilicity: The electron deficiency of the pyridine ring enhances the electrophilicity of the carbon atoms attached to the bromine atoms, making them more susceptible to oxidative addition to the Pd(0) catalyst. This is a crucial step in the catalytic cycle.[2]

• Enhanced Reactivity: Compared to the unsubstituted 2,6-dibromopyridine, the 4-methanesulfonyl derivative is expected to be more reactive in palladium-catalyzed cross-coupling reactions due to the facilitated oxidative addition step.[2]

Controlling Mono- vs. Di-amination

Achieving selective mono- or di-amination is a key challenge. The following factors are critical in directing the outcome of the reaction:

• Stoichiometry of the Amine: The most straightforward method to favor mono-amination is to use a stoichiometric amount or a slight excess (1.0-1.2 equivalents) of the amine. Conversely, for di-amination, a larger excess of the amine (≥ 2.2 equivalents) is typically employed.

• Reaction Time and Temperature: Shorter reaction times and lower temperatures generally favor the formation of the mono-aminated product. Prolonged reaction times and higher temperatures will drive the reaction towards di-substitution.

• Catalyst and Ligand Selection: The choice of the palladium precursor and the phosphine ligand is paramount. Bulky, electron-rich ligands are often employed to promote the reductive elimination step and stabilize the active catalytic species. For mono-amination, ligands that are less active or used in lower concentrations can be beneficial. For di-amination, more active and robust catalyst systems are required.

• Base Selection: The choice of base can influence the reaction rate and selectivity. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.

Optimized Reaction Protocols

The following protocols are designed as a starting point for the selective amination of 2,6-Dibromo-4-methanesulfonylpyridine. Optimization of specific parameters may be necessary for different amine coupling partners.

Protocol 1: Selective Mono-amination

This protocol is optimized for the selective synthesis of 2-amino-6-bromo-4-methanesulfonylpyridine derivatives.

dot

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• 2. pdf.benchchem.com [pdf.benchchem.com]

Regioselective Functionalization of 2,6-Dibromo-4-methanesulfonylpyridine Derivatives: A Guide for Researchers

Introduction

The 2,6-disubstituted-4-methanesulfonylpyridine scaffold is a cornerstone in contemporary medicinal chemistry and drug development. The strategic placement of functional groups on this electron-deficient pyridine ring allows for the fine-tuning of physicochemical properties and biological activity. Among the various precursors, 2,6-dibromo-4-methanesulfonylpyridine stands out as a versatile building block, offering two reactive handles for selective modification. However, achieving regioselectivity in the functionalization of this substrate presents a significant synthetic challenge. This guide provides an in-depth exploration of the principles and protocols for the regioselective functionalization of 2,6-dibromo-4-methanesulfonylpyridine derivatives, empowering researchers to navigate the complexities of these transformations.

The electron-withdrawing nature of the sulfonyl group at the C4 position, coupled with the electronegativity of the pyridine nitrogen, renders the C2 and C6 positions highly susceptible to nucleophilic attack and prime candidates for metal-catalyzed cross-coupling reactions. Understanding the subtle interplay of electronic effects, steric hindrance, and reaction conditions is paramount to controlling which bromine atom undergoes substitution.

This document will delve into the three primary strategies for regioselective functionalization:

• Palladium-Catalyzed Cross-Coupling Reactions: Specifically, the Suzuki-Miyaura and Buchwald-Hartwig amination reactions, which are workhorses in modern synthetic chemistry for the formation of carbon-carbon and carbon-nitrogen bonds, respectively.

• Nucleophilic Aromatic Substitution (SNAr): A classic yet powerful method for introducing a variety of nucleophiles onto the pyridine core.

For each of these methodologies, we will dissect the underlying mechanisms, provide detailed, field-tested protocols, and offer insights into troubleshooting and optimization.

I. Palladium-Catalyzed Cross-Coupling Reactions: A Symphony of Catalysts and Ligands

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of complex aromatic systems. In the context of 2,6-dibromo-4-methanesulfonylpyridine, these methods offer a predictable and highly tunable approach to regioselective functionalization.

A. The Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds with Precision

The Suzuki-Miyaura reaction is a versatile method for creating C-C bonds by coupling an organoboron compound with a halide.[1][2] The choice of catalyst, ligand, base, and solvent system is critical in directing the regioselectivity of the reaction on our dibrominated substrate.

Mechanistic Insights:

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of events.[1] It commences with the oxidative addition of the aryl bromide to a Pd(0) species, followed by transmetalation with the boronic acid derivative and culminating in reductive elimination to yield the coupled product and regenerate the active catalyst.

Achieving Monosubstitution:

To favor monosubstitution, the key is to modulate the reactivity of the palladium catalyst and control the stoichiometry of the reagents. A less reactive catalyst system and a slight excess of the dibromopyridine substrate relative to the boronic acid are generally preferred.

Parameter	Condition for Monosubstitution	Rationale
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	Lower catalytic activity reduces the rate of the second coupling.
Ligand	Bulky phosphine ligands	Steric hindrance can disfavor the formation of the diarylated product.
Base	K₂CO₃, Cs₂CO₃	Milder bases can slow down the transmetalation step.
Solvent	Toluene/H₂O, Dioxane/H₂O	Biphasic systems can help control reagent concentrations.
Stoichiometry	1.0 eq. Dibromopyridine, 0.8-0.9 eq. Boronic Acid	Limiting the boronic acid prevents complete consumption of the starting material.

Protocol: Regioselective Mono-arylation via Suzuki-Miyaura Coupling

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 2,6-dibromo-4-methanesulfonylpyridine (1.0 mmol), the desired arylboronic acid (0.9 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Add a degassed mixture of toluene (8 mL) and water (2 mL) to the flask.

• Reaction Execution: Heat the reaction mixture to 90-100 °C and stir vigorously for 4-12 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to observe the consumption of the boronic acid and the formation of the mono- and di-substituted products.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to isolate the desired mono-arylated product.

B. The Buchwald-Hartwig Amination: Crafting Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[3][4] This reaction has broad utility in synthesizing aryl amines, which are prevalent in pharmaceuticals.[3]

Mechanistic Insights:

The catalytic cycle for the Buchwald-Hartwig amination involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the arylamine and regenerate the Pd(0) catalyst.[4]

Controlling Mono- vs. Di-amination:

Similar to the Suzuki-Miyaura coupling, achieving selective mono-amination requires careful control of the reaction conditions. The choice of ligand is particularly crucial, with bulky, electron-rich ligands often favoring monosubstitution.[4]

Parameter	Condition for Mono-amination	Rationale
Catalyst	Pd₂(dba)₃, Pd(OAc)₂	Precatalysts that form the active Pd(0) species in situ.
Ligand	Xantphos, RuPhos, XPhos	Bulky ligands promote monoligation and can sterically hinder the second amination.
Base	NaOtBu, K₃PO₄, Cs₂CO₃	The choice of base can influence the rate of deprotonation and catalyst activity.
Solvent	Toluene, Dioxane	Anhydrous, non-polar aprotic solvents are generally preferred.
Temperature	80-110 °C	Lower temperatures can help to control the reaction rate and improve selectivity.

Protocol: Regioselective Mono-amination via Buchwald-Hartwig Coupling

• Reaction Setup: In a glovebox or under an inert atmosphere, add 2,6-dibromo-4-methanesulfonylpyridine (1.0 mmol), the palladium precatalyst (e.g., Pd₂(dba)₃, 0.025 mmol), and the phosphine ligand (e.g., Xantphos, 0.06 mmol) to an oven-dried Schlenk flask.

• Reagent Addition: Add the base (e.g., NaOtBu, 1.4 mmol) to the flask.

• Solvent and Amine Addition: Outside the glovebox, add anhydrous, degassed toluene (10 mL) via syringe, followed by the amine (1.1 mmol).

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring for 2-16 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography to obtain the desired mono-aminated pyridine.

II. Nucleophilic Aromatic Substitution (SNAr): Harnessing Electronic Effects

Nucleophilic aromatic substitution (SNAr) is a fundamental reaction for the functionalization of electron-deficient aromatic rings. The strong electron-withdrawing sulfonyl group at the C4 position of our substrate significantly activates the C2 and C6 positions towards nucleophilic attack.

Mechanistic Principles:

The SNAr reaction proceeds through a two-step addition-elimination mechanism.[5] The nucleophile first attacks the electron-deficient carbon, forming a high-energy anionic intermediate known as a Meisenheimer complex.[6][7] The aromaticity is then restored by the departure of the leaving group (bromide). The stability of the Meisenheimer intermediate is a key factor determining the reaction rate and regioselectivity.[6][7]

Factors Influencing Regioselectivity:

In the case of 2,6-dibromo-4-methanesulfonylpyridine, both C2 and C6 are electronically activated. Therefore, achieving regioselectivity in SNAr often relies on subtle differences in steric hindrance or the use of directing groups. For a symmetrical starting material, monosubstitution is typically achieved by controlling the stoichiometry of the nucleophile.

Protocol: Mono-substitution via Nucleophilic Aromatic Substitution

This protocol is a general guideline and may require optimization for specific nucleophiles.

• Reaction Setup: To a solution of 2,6-dibromo-4-methanesulfonylpyridine (1.0 mmol) in a suitable aprotic polar solvent (e.g., DMF, DMSO, or NMP, 5 mL), add the nucleophile (e.g., a primary or secondary amine, thiol, or alkoxide, 1.0-1.2 mmol).

• Base Addition: If the nucleophile is not used in its salt form, add a non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃, or DIPEA, 1.5-2.0 mmol).

• Reaction: Stir the reaction mixture at a temperature ranging from room temperature to 100 °C, depending on the nucleophilicity of the attacking species.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, pour the mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography or recrystallization.

III. Conclusion and Future Outlook

The regioselective functionalization of 2,6-dibromo-4-methanesulfonylpyridine derivatives is a critical capability for medicinal chemists and drug development professionals. By mastering the principles and protocols of palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, researchers can efficiently access a diverse range of novel chemical entities.

The choice between these methodologies will depend on the desired functional group to be introduced. Suzuki-Miyaura and Buchwald-Hartwig reactions offer unparalleled scope for the introduction of aryl, heteroaryl, and amino moieties, respectively. SNAr provides a straightforward route for the incorporation of a wide variety of nucleophiles.

Future advancements in this field will likely focus on the development of more active and selective catalyst systems, particularly for achieving challenging transformations at lower temperatures and with broader functional group tolerance. The exploration of flow chemistry and high-throughput experimentation will also undoubtedly accelerate the discovery of optimal reaction conditions for the regioselective synthesis of these valuable pyridine derivatives.

References

• A Practical Synthesis of Substituted 2,6-Diaminopyridines via Microwave-Assisted Copper-Catalyzed Amination of Halopyridines. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

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• Elschenbroich, C., & Salzer, A. (2007). Synthesis and Characterization of 2,6-Di(quinolin-8-yl)pyridines. New Ligands for Bistridentate RuII Complexes with Microsecond Luminescent Lifetimes. The Journal of Organic Chemistry, 72(25), 9575–9581. [Link]

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• Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands. (2025, August 10). ACS Omega. [Link]

• Bacsa, I., Szemerédi, D., Wölfling, J., Schneider, G., Fekete, L., & Mernyák, E. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1034–1041. [Link]

• Kashani, S. K., Jessiman, J. E., & Newman, S. G. (2022). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Fraser, J. L., & St-Cyr, D. J. (2018). Robust Buchwald–Hartwig amination enabled by ball-milling. Organic & Biomolecular Chemistry, 16(36), 6663–6667. [Link]

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• Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands. (2025, August 11). ACS Omega. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved March 28, 2026, from [Link]

• Um, I.-H. (2014). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Molecules, 19(12), 20496–20511. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved March 28, 2026, from [Link]

• Regioselective and stereospecific synthesis of functionalized 3,4-dihydro-2H-1,4-thiazines by catalyst-free [3 + 3] annulation of pyridinium 1,4-zwitterionic thiolates and aziridines. (2019). Organic Chemistry Frontiers. [Link]

• Catalysis of nucleophilic aromatic substitutions in the 2,6,8-trisubstituted purines and application in the synthesis of combinatorial libraries. (2001). Journal of the Chemical Society, Perkin Transactions 1, (18), 2271–2276. [Link]

• Chemistry, regioselective and stereoselective electrochemical dearomatization-multifunctionalization reactions of pyridine. (2026, March 26). EurekAlert!. [Link]

• A regioselective synthesis of 2,6-diarylpyridines. (2013). RSC Advances, 3(32), 12955–12962. [Link]

• The Regioselective Functionalization of Pyridine at 2,3,4-positions via Carbene Intermediate. (2018). Current Organic Chemistry, 22(15), 1486–1504. [Link]

• Regioselective One-Pot Synthesis of Novel Functionalized Organoselenium Compound by Bis-Alkoxyselenenylation of Alkenes with Selenium Dibromide and Alcohols. (2022, December 5). Molecules. [Link]

• Some mechanistic aspects regarding the Suzuki-Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. (2018, September 11). Beilstein Journal of Organic Chemistry. [Link]

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Application Notes and Protocols for the Synthesis of Macrocycles Using 2,6-Dibromo-4-methanesulfonylpyridine Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of Pyridine-Based Macrocycles

Macrocycles, cyclic molecules with rings typically containing 12 or more atoms, occupy a unique and valuable space in modern drug discovery.[1] Their constrained yet flexible conformations allow them to bind to challenging biological targets, such as protein-protein interfaces, that are often considered "undruggable" by traditional small molecules.[2] The incorporation of a pyridine ring into a macrocyclic scaffold offers several advantages, including improved solubility, metabolic stability, and the ability to form crucial hydrogen bonds with biological targets.[3] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, significantly enhancing the binding affinity and selectivity of the macrocycle.[4]

The 2,6-dibromo-4-methanesulfonylpyridine scaffold is a particularly attractive starting material for the synthesis of novel macrocycles. The two bromine atoms at the 2 and 6 positions are excellent leaving groups for nucleophilic aromatic substitution (SNAr) reactions, providing a straightforward method for cyclization.[5] Furthermore, the electron-withdrawing methanesulfonyl group at the 4-position strongly activates the pyridine ring towards nucleophilic attack, facilitating the SNAr reaction under mild conditions.[6] This application note provides a comprehensive guide to the synthesis of macrocycles using this versatile scaffold, including a detailed discussion of the underlying mechanism, a representative experimental protocol, and data interpretation guidelines.

Mechanism of Action: The Double Nucleophilic Aromatic Substitution (SNAr) Macrocyclization

The synthesis of macrocycles from 2,6-dibromo-4-methanesulfonylpyridine relies on a double nucleophilic aromatic substitution (SNAr) reaction. This process involves the sequential displacement of the two bromide ions by a bifunctional nucleophile, such as a diamine or a dithiol, to form the macrocyclic ring.

The key to this reaction is the electron-deficient nature of the pyridine ring, which is further enhanced by the strongly electron-withdrawing methanesulfonyl group at the 4-position. This electronic arrangement makes the carbon atoms at the 2 and 6 positions highly electrophilic and susceptible to attack by nucleophiles.

The reaction proceeds through a two-step mechanism for each substitution:

• Nucleophilic Attack: The nucleophile attacks the carbon atom bearing a bromine atom, forming a negatively charged intermediate known as a Meisenheimer complex. This intermediate is stabilized by the delocalization of the negative charge over the electron-deficient pyridine ring and the methanesulfonyl group.

• Leaving Group Departure: The bromide ion is expelled from the Meisenheimer complex, restoring the aromaticity of the pyridine ring and forming the new carbon-nucleophile bond.

This two-step process occurs twice, once for each bromine atom, to complete the macrocyclization. The choice of the bifunctional nucleophile (the "linker") determines the size and nature of the resulting macrocycle.

Caption: Mechanism of double SNAr macrocyclization.

Experimental Protocols

The following is a representative protocol for the synthesis of a pyridinophane macrocycle. While this specific example utilizes 2,6-bis(bromomethyl)pyridine, the principles and reaction conditions are directly applicable to the use of 2,6-dibromo-4-methanesulfonylpyridine with appropriate adjustments for reactivity. This protocol is adapted from the synthesis of 12-membered tetra-aza macrocycles.

Materials and Reagents:

• 2,6-Dibromo-4-methanesulfonylpyridine

• 1,n-Diamine (e.g., 1,3-diaminopropane, 1,4-diaminobutane)

• Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Hexanes

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Reaction Setup:

The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions. High-dilution conditions are crucial to favor intramolecular cyclization over intermolecular polymerization. This is typically achieved by the slow addition of the reactants to a large volume of solvent.

Caption: General experimental workflow for macrocyclization.

Step-by-Step Procedure:

• Preparation of Reactant Solutions:

  • In a glovebox or under an inert atmosphere, prepare a solution of 2,6-dibromo-4-methanesulfonylpyridine (1.0 eq) in anhydrous DMF (or MeCN).

  • In a separate flask, prepare a solution of the 1,n-diamine (1.0 eq) in anhydrous DMF (or MeCN).

• Reaction Setup:

  • To a three-neck round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and a magnetic stirrer, add a large volume of anhydrous DMF (to achieve a final concentration of ~0.01 M) and cesium carbonate (2.5 eq).

  • Heat the solvent and base mixture to the desired reaction temperature (e.g., 80 °C).

• Slow Addition:

  • Using two separate syringe pumps, add the solutions of 2,6-dibromo-4-methanesulfonylpyridine and the diamine simultaneously and dropwise to the heated reaction mixture over a period of 8-12 hours. The slow addition is critical to maintain high dilution and promote intramolecular cyclization.

• Reaction Monitoring:

  • After the addition is complete, continue stirring the reaction mixture at the same temperature for an additional 12-24 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting materials and the formation of the desired macrocyclic product.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Partition the residue between dichloromethane (DCM) and water.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Concentrate the dried organic layer under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to isolate the desired macrocycle.

Data Interpretation and Characterization

The successful synthesis of the macrocycle must be confirmed by a combination of analytical techniques.

Technique	Expected Results
¹H NMR	Disappearance of the starting material signals. Appearance of new signals corresponding to the macrocyclic structure, often with characteristic shifts for the protons on the pyridine ring and the linker. Integration of the signals should be consistent with the proposed structure.
¹³C NMR	Appearance of the correct number of signals corresponding to the carbon atoms in the macrocyclic product.
Mass Spectrometry (e.g., ESI-MS)	A molecular ion peak corresponding to the calculated mass of the desired [1+1] macrocycle. The absence of significant peaks corresponding to [2+2] or higher-order oligomers is indicative of a successful high-dilution macrocyclization.
High-Performance Liquid Chromatography (HPLC)	A single major peak for the purified product, indicating its purity.

Applications and Scope

The use of 2,6-dibromo-4-methanesulfonylpyridine as a scaffold allows for the synthesis of a diverse range of macrocycles by simply varying the bifunctional linker. This modularity is highly advantageous in drug discovery, enabling the rapid generation of libraries of related compounds for structure-activity relationship (SAR) studies.

Caption: Scope of macrocycle synthesis from the pyridine scaffold.

The resulting pyridine-containing macrocycles have potential applications in a wide range of therapeutic areas, including:

• Oncology: As inhibitors of protein-protein interactions that drive cancer progression.[5]

• Infectious Diseases: As novel antimicrobial or antiviral agents.

• Neurological Disorders: As modulators of ion channels or receptors in the central nervous system.

References

• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC. (URL: )
• Synthesis and inclusion properties of pyridinophane-linked macrocycles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (URL: )
• Modular Synthesis of Pyritide‐Inspired Macrocycles Fe
• Synthesis of 12-Membered Tetra-aza Macrocyclic Pyridinophanes Bearing Electron-Withdrawing Groups - PMC. (URL: )
• Accessing Diverse Pyridine-Based Macrocyclic Peptides by a Two-Site Recognition Pathway - ResearchG
• A 2,6-diamidopyridine-based macrocyclic aromatic amide receptor with cascade ion pair recognition - PMC. (URL: )
• Unconventional Macrocyclizations in Natural Product Synthesis | ACS Central Science. (URL: )
• THE SYNTHESIS AND STRUCTURE OF MACROCYCLIC PYRIDINOPHANES - POTENTIAL ANION RECEPTORS - LOCKSS. (URL: )
• Lessons from Natural Product Total Synthesis: Macrocyclization and Postcyclization Str
• Macrocyclization: Enhancing Drug-like Properties of Discoidin Domain Receptor Kinase Inhibitors - PubMed. (URL: )
• Poly(amide ester)s from 2,6-pyridinedicarboxylic acid and ethanolamine derivatives: identification of macrocycles by matrix-assisted laser desorption/ionization mass spectrometry - PubMed. (URL: )
• Diversity-orientated synthesis of macrocyclic heterocycles using a double SNAr approach. (URL: )
• Synthesis of 2,6-diaryl-substituted pyridines and their antitumor activities - PubMed. (URL: )
• Sulfone-Mediated SNAr Reaction as a Powerful Tool for the Synthesis of 4-Quinolinyl Ethers and More—Application to the Synthesis of HCV NS3/4a Protease Inhibitor BI 201420 | The Journal of Organic Chemistry - ACS Public
• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde - MDPI. (URL: )
• Macrocyclic Drugs and Synthetic Methodologies toward Macrocycles - MDPI. (URL: )
• Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines as Covalent USP7 Inhibitors Reveals an Unconventional Binding Mode - PMC. (URL: )
• Ruthenium macrocycles bearing pyridine bis(carboxamide): Synthesis, structure, and catalytic activity for hydrosilylation - The Royal Society of Chemistry. (URL: )
• Progress toward the synthesis of pyridine-containing macrocycles using dynamic alkyne and olefin met
• WO2018232506A1 - MACROCYCLIC COMPOUND LIBRARIES CONTAINING PYRIDINE AND METHODS FOR PREPARING AND USING SAME - Google P
• Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold | IntechOpen. (URL: )
• Harnessing the dynamic nature of nucleophilic aromatic substitution for pyridine-based macrocycle construction - ACS Fall 2025 - American Chemical Society. (URL: )
• Advances in the synthesis and applications of macrocyclic polyamines. (URL: )
• Contemporary strategies for peptide macrocycliz
• Synthesis and direct assay of large macrocycle diversities by combinatorial late-stage modification
• Macrocyclization via Ring-Closing Metathesis in Drug Discovery and Process Chemistry. (URL: )
• MICROREVIEW Catalytic Applications of Pyridine-Containing Macrocyclic Complexes - AIR Unimi. (URL: )
• Strategies for the Diversity-Oriented Synthesis of Macrocycles - David Spring's group. (URL: )
• Thiol-Yne click chemistry of acetylene-enabled macrocycliz
• Synthesis of [2+2] Schiff base macrocycles by a solvent templating strategy and halogen bonding directed assembly. (URL: )
• A fluorine-thiol displacement reaction as a peptide stapling pl
• Lead Diversification through a Prins-Driven Macrocyclization Strategy: Application to C13-Diversified Bryost
• SNAr Enables Click-Like Assembly of Diverse and Diversifiable
• Macrocyclization strategies in natural product total synthesis - Denmark. (URL: )
• Continuous Flow Processes as an Enabling Tool for the Synthesis of Constrained Pseudopeptidic Macrocycles - PMC. (URL: )
• A Method for the Synthesis of Complex Polysulfide Linked Macrocycles Via Sulfur Transalkylation and Applications Thereof - eScholarship.org. (URL: )
• [2 + 2] amines derived from 2,6-diformylpyridine.
• macrocycliz

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Application Notes and Protocols for Palladium-Catalyzed Coupling of 2,6-Dibromo-4-methanesulfonylpyridine

Introduction

2,6-Dibromo-4-methanesulfonylpyridine is a highly functionalized heterocyclic building block of significant interest to researchers in medicinal chemistry and materials science. The presence of two reactive bromine atoms, activated by the strongly electron-withdrawing methanesulfonyl group at the 4-position, makes this scaffold an ideal substrate for a variety of palladium-catalyzed cross-coupling reactions. This document provides a detailed guide to the selection of optimal catalysts and reaction conditions for the successful functionalization of this versatile molecule.

The electron-deficient nature of the pyridine ring in 2,6-dibromo-4-methanesulfonylpyridine facilitates the oxidative addition of palladium(0) to the carbon-bromine bonds, which is often the rate-determining step in many cross-coupling catalytic cycles. This enhanced reactivity allows for a broad range of coupling partners to be employed, including boronic acids (Suzuki-Miyaura), amines (Buchwald-Hartwig), terminal alkynes (Sonogashira), and alkenes (Heck). This guide will detail recommended catalysts, ligands, and bases for each of these key transformations, along with step-by-step protocols and mechanistic insights to enable researchers to achieve high yields and selectivity in their synthetic endeavors.

Strategic Considerations for Coupling Reactions

The presence of two equivalent bromine atoms on the pyridine ring offers the opportunity for both mono- and di-functionalization. Achieving selectivity is a key challenge and can typically be controlled by careful manipulation of reaction conditions, including stoichiometry of the coupling partner, reaction time, and temperature. Generally, mono-functionalization is favored when using a slight excess of the pyridine substrate or a limiting amount of the coupling partner, at lower temperatures and shorter reaction times. Conversely, di-functionalization is promoted by using an excess of the coupling partner and more forcing conditions.

Recommended Catalyst Systems for Key Coupling Reactions

The choice of the palladium precursor and, more critically, the ligand is paramount for achieving efficient coupling with 2,6-dibromo-4-methanesulfonylpyridine. The electron-deficient nature of the substrate generally calls for the use of electron-rich and sterically bulky ligands that promote both oxidative addition and reductive elimination.

Below is a summary of recommended catalyst systems for the most common palladium-catalyzed cross-coupling reactions with 2,6-dibromo-4-methanesulfonylpyridine. These recommendations are based on established principles for coupling of electron-deficient heteroaryl halides.

Coupling Reaction	Palladium Precursor	Recommended Ligands	Recommended Bases	Typical Solvents
Suzuki-Miyaura	Pd(OAc)₂, Pd₂(dba)₃	SPhos, XPhos, RuPhos, P(t-Bu)₃	K₂CO₃, K₃PO₄, Cs₂CO₃	Toluene/H₂O, Dioxane/H₂O
Buchwald-Hartwig	Pd₂(dba)₃, Pd(OAc)₂	BINAP, Xantphos, RuPhos, BrettPhos	NaOtBu, K₃PO₄, Cs₂CO₃	Toluene, Dioxane
Sonogashira	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	PPh₃, cataCXium® A	Et₃N, i-Pr₂NH	DMF, THF, Toluene
Heck	Pd(OAc)₂, Pd₂(dba)₃	PPh₃, P(o-tol)₃, NHCs	Et₃N, K₂CO₃, NaOAc	DMF, NMP, DMAc

Experimental Protocols

The following protocols are provided as a starting point and may require optimization for specific substrates and scales. All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous and degassed solvents.

Protocol 1: Mono-Suzuki-Miyaura Coupling

This protocol is designed for the selective mono-arylation of 2,6-dibromo-4-methanesulfonylpyridine.

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Toluene/H₂O (4:1 v/v)

Procedure:

• To an oven-dried Schlenk flask, add 2,6-dibromo-4-methanesulfonylpyridine, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed toluene/H₂O solvent mixture via syringe.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Di-Buchwald-Hartwig Amination

This protocol is designed for the di-amination of 2,6-dibromo-4-methanesulfonylpyridine.

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine (1.0 equiv)

• Amine (2.5 equiv)

• Pd₂(dba)₃ (2 mol%)

• Xantphos (4 mol%)

• NaOtBu (3.0 equiv)

• Anhydrous Toluene

Procedure:

• In a glovebox, add Pd₂(dba)₃, Xantphos, and NaOtBu to an oven-dried Schlenk flask.

• Add 2,6-dibromo-4-methanesulfonylpyridine and the amine.

• Seal the flask, remove from the glovebox, and add anhydrous toluene via syringe.

• Heat the reaction mixture to 100-110 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature, quench with saturated aqueous NH₄Cl.

• Extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Mono-Sonogashira Coupling

This protocol aims for the selective mono-alkynylation.

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine (1.2 equiv)

• Terminal alkyne (1.0 equiv)

• PdCl₂(PPh₃)₂ (3 mol%)

• CuI (5 mol%)

• Et₃N (2.0 equiv)

• Anhydrous DMF

Procedure:

• To a dry Schlenk flask, add 2,6-dibromo-4-methanesulfonylpyridine, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill with an inert gas three times.

• Add anhydrous DMF and Et₃N via syringe.

• Add the terminal alkyne dropwise.

• Heat the reaction mixture to 60 °C and stir for 2-4 hours.

• Monitor the reaction by TLC. Upon completion of the consumption of the terminal alkyne, cool to room temperature.

• Quench with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography.

Mechanistic Insights and Visualizations

Understanding the catalytic cycles of these reactions is crucial for troubleshooting and optimization. Below are simplified representations of the catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination reaction.

Troubleshooting and Optimization

• Low Yields: If low yields are observed, consider increasing the reaction temperature or time. Screening different ligands and bases is also recommended. For Suzuki couplings, ensuring the quality of the boronic acid is crucial. For Buchwald-Hartwig aminations, the choice of base is critical and can be substrate-dependent.

• Poor Selectivity (Mono- vs. Di-functionalization): To favor mono-substitution, use a slight excess of the 2,6-dibromo-4-methanesulfonylpyridine, lower the reaction temperature, and shorten the reaction time. For di-substitution, use an excess of the coupling partner and more forcing conditions.

• Catalyst Decomposition: The formation of palladium black is an indication of catalyst decomposition. This can sometimes be mitigated by using more robust ligands, such as the Buchwald-type biaryl phosphine ligands or N-heterocyclic carbene (NHC) ligands, and ensuring strictly anaerobic and anhydrous conditions.

Conclusion

2,6-Dibromo-4-methanesulfonylpyridine is a valuable and reactive substrate for a range of palladium-catalyzed cross-coupling reactions. The strongly electron-withdrawing methanesulfonyl group enhances the reactivity of the C-Br bonds, allowing for efficient functionalization. By carefully selecting the appropriate catalyst system and reaction conditions, researchers can achieve high yields of both mono- and di-substituted pyridine derivatives, opening up avenues for the synthesis of novel compounds for drug discovery and materials science.

References

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

• Hartwig, J. F. Transition metal catalyzed synthesis of arylamines and aryl ethers from aryl halides and triflates: scope and mechanism. Angewandte Chemie International Edition, 1998 , 37 (15), 2046-2067. [Link]

• Sonogashira, K. Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 2002 , 653 (1-2), 46-49. [Link]

• Heck, R. F. Palladium-catalyzed vinylation of organic halides. Organic Reactions, 1982 , 27, 345-390. [Link]

• Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 2002 , 41 (22), 4176-4211. [Link]

• Surry, D. S.; Buchwald, S. L. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 2008 , 47 (34), 6338-6361. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 2007 , 107 (3), 874–922. [Link]

• Beletskaya, I. P.; Cheprakov, A. V. The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 2000 , 100 (8), 3009–3066. [Link]

Application Note: Synthesis of Functionalized Bipyridine Ligands from 2,6-Dibromo-4-methanesulfonylpyridine

Abstract

Bipyridine ligands are foundational components in coordination chemistry, catalysis, materials science, and pharmaceutical development.[1][2] Their utility stems from their robust chelating ability and the tunable nature of their electronic and steric properties through substitution. This guide provides a detailed technical overview and actionable protocols for the synthesis of novel bipyridine ligands, utilizing 2,6-Dibromo-4-methanesulfonylpyridine as a versatile and reactive starting material. We will explore key palladium-catalyzed cross-coupling methodologies, focusing on the Suzuki-Miyaura and Stille reactions, and provide insights into experimental design, mechanism, and optimization.

Introduction: The Strategic Value of the Starting Material

2,6-Dibromo-4-methanesulfonylpyridine is an excellent precursor for constructing complex bipyridine scaffolds. Its key features include:

• Two Reactive Sites: The bromine atoms at the 2 and 6 positions serve as orthogonal handles for sequential or simultaneous cross-coupling reactions. The C2-Br bond is generally more reactive than a C3-Br bond, facilitating selective reactions.[3]

• Electron-Withdrawing Group: The methanesulfonyl (mesyl) group at the 4-position is strongly electron-withdrawing. This influences the reactivity of the C-Br bonds, making them more susceptible to oxidative addition in palladium-catalyzed cycles.

• Post-Coupling Modification: The mesyl group itself can potentially be a site for further nucleophilic aromatic substitution, adding another layer of synthetic versatility.

Bipyridine-based compounds are critical in applications ranging from organic light-emitting diodes (OLEDs) to therapeutic agents, such as c-Met inhibitors for cancer therapy.[2] The ability to precisely engineer their structure from accessible building blocks is therefore of paramount importance.

Core Synthetic Strategies: Palladium-Catalyzed Cross-Coupling

The construction of C(sp²)–C(sp²) bonds is most effectively achieved through metal-catalyzed cross-coupling reactions.[1] For the synthesis of bipyridines from halo-pyridines, the Suzuki, Stille, and Negishi reactions are particularly prominent.[1][4][5] These reactions share a common mechanistic framework but differ in the nature of the organometallic coupling partner.

General Synthetic Workflow

The dibromo nature of the starting material allows for several synthetic outcomes, which can be controlled by stoichiometry and reaction conditions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Catalyst Choice: Palladium(0) complexes are the active catalysts. Pd(PPh₃)₄ can be used directly. Alternatively, a more stable Pd(II) precursor like Pd(OAc)₂ or PdCl₂(dppf) is reduced in situ. For pyridine substrates, ligands like SPhos or XPhos can be beneficial to promote reductive elimination and prevent product inhibition.

• Base Selection: A base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is crucial for activating the boronic acid to form a more nucleophilic boronate species, which facilitates the transmetalation step. [6]* Solvent System: Often a mixture of an organic solvent (Dioxane, Toluene, or DMF) and water is used to dissolve both the organic halide and the inorganic base/boronate salt.

3.2. Step-by-Step Experimental Protocol

This protocol describes a general procedure for the mono-arylation of 2,6-Dibromo-4-methanesulfonylpyridine.

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine (1.0 mmol, 1.0 eq.)

• Pyridylboronic acid (1.1 mmol, 1.1 eq.)

• Palladium(II) acetate (Pd(OAc)₂, 0.03 mmol, 3 mol%)

• SPhos (0.06 mmol, 6 mol%)

• Potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 eq.)

• Anhydrous, degassed 1,4-Dioxane (8 mL)

• Degassed Water (2 mL)

• Schlenk flask or microwave vial, magnetic stirrer, inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 2,6-Dibromo-4-methanesulfonylpyridine, the pyridylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄. [7]2. Solvent Addition: Add the degassed 1,4-dioxane and water via syringe.

• Degassing: Further degas the reaction mixture by bubbling argon or nitrogen through the solution for 15-20 minutes, or by using three freeze-pump-thaw cycles. This is critical to prevent oxidation and deactivation of the Pd(0) catalyst.

• Reaction Execution: Heat the mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 4-16 hours). The disappearance of the starting material is a key indicator.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to isolate the mono-substituted bipyridine ligand. [2]

Protocol 2: Stille Coupling

Stille coupling utilizes organostannanes as the nucleophilic partner. While it is a powerful and reliable method, it requires careful handling due to the high toxicity of organotin compounds. [1][8]Its primary advantage is the inertness of organostannanes to many reaction conditions, allowing for complex syntheses. [3]

4.1. Step-by-Step Experimental Protocol

This protocol can be used for the second functionalization step to create an asymmetrical bipyridine or for a direct di-substitution.

Materials:

• 6-Bromo-4-mesyl-2-pyridyl-Bipyridine (from Protocol 1, 1.0 mmol, 1.0 eq.)

• Tributyl(pyridin-3-yl)stannane (1.2 mmol, 1.2 eq.)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 mmol, 5 mol%)

• Anhydrous and degassed Toluene or DMF (10 mL)

• Schlenk flask, inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the bromo-bipyridine intermediate and the pyridylstannane in the anhydrous solvent. [2]2. Catalyst Addition: Add the Pd(PPh₃)₄ catalyst to the solution.

• Degassing: Degas the mixture thoroughly as described in the Suzuki protocol.

• Reaction Execution: Heat the reaction mixture to reflux (typically 110 °C for toluene) and maintain for 12-24 hours. [2]Monitor the reaction progress closely by TLC or LC-MS.

• Work-up and Purification: Cool the reaction to room temperature. The work-up can be challenging due to tin byproducts. A common method is to add a saturated aqueous solution of potassium fluoride (KF). Stir vigorously for 1-2 hours to precipitate the tin fluoride salts, which can then be filtered off. Extract the filtrate with an organic solvent, dry, concentrate, and purify by column chromatography.

Comparative Data and Considerations

Feature	Suzuki-Miyaura Coupling	Stille Coupling
Coupling Partner	Boronic Acids / Esters	Organostannanes (e.g., R-SnBu₃)
Toxicity	Low; Boronic acids are generally benign.	High; Organotin reagents are toxic and require careful handling and disposal. [1]
Byproducts	Borates; generally water-soluble and easily removed.	Tin salts; often require specific work-up (e.g., KF) for removal.
Catalyst	Pd(0) or Pd(II) precursors (e.g., Pd(OAc)₂, Pd(PPh₃)₄). [9]	Pd(0) (e.g., Pd(PPh₃)₄, Pd₂(dba)₃). [2]
Base Required?	Yes (e.g., K₂CO₃, K₃PO₄). [6]	Generally not required.
Functional Group Tolerance	Very Good, but sensitive to protodeboronation.	Excellent; organostannanes are very stable.
Typical Solvents	Dioxane/H₂O, Toluene/H₂O, DMF.	Toluene, DMF, THF (anhydrous). [2]

Conclusion

2,6-Dibromo-4-methanesulfonylpyridine is a powerful platform for the synthesis of highly functionalized bipyridine ligands. The choice between Suzuki-Miyaura and Stille coupling depends on the specific synthetic strategy, desired functional group tolerance, and laboratory considerations regarding reagent toxicity. The Suzuki coupling offers a more environmentally benign and accessible route for many applications, while the Stille coupling provides robustness for more complex, multi-step syntheses. By carefully controlling stoichiometry and reaction conditions, researchers can achieve mono-, symmetrical di-, or asymmetrical di-substitution, opening the door to a vast chemical space of novel ligands for diverse scientific applications.

References

• Jana, S., et al. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. Preprints.org. [Link]

• Jana, S., et al. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. National Center for Biotechnology Information (NCBI). [Link]

• Jana, S., et al. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. ResearchGate. [Link]

• Sauvage, J-P., et al. (2012). A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings. PubMed. [Link]

• Wang, C., et al. (2025). The Multiple Roles of Bipyridine-Nickel(II) Complex in Versatile Photoredox C(sp2)–C(sp3) Cross-Coupling. ACS Catalysis. [Link]

• Liu, T., & Fraser, C. L. (2002). Synthesis of 4-, 5-, and 6-Methyl-2,2'-Bipyridine by a Negishi Cross-Coupling Strategy. Organic Syntheses. [Link]

• Sauvage, J-P., et al. (2012). A scalable synthesis of 5,5′-dibromo-2,2′-bipyridine and its stepwise functionalization via Stille couplings. Springer Nature Experiments. [Link]

• Jana, S., et al. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives [PDF]. ResearchGate. [Link]

• Various Authors. (2014-2021). Related articles on copper-catalyzed amination of halopyridines. ResearchGate. [Link]

• Wikipedia contributors. Sonogashira coupling. Wikipedia. [Link]

• Unknown Author. (2014). The Suzuki Reaction. University of Pennsylvania, Department of Chemistry. [Link]

• Reddy, K. S., et al. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. ACS Publications. [Link]

• Janiak, C., et al. (1999). Syntheses of 5,5'-Disubstituted 2,2'-Bipyridines. Synthetic Communications. [Link]

• Maj, A., & Wrona-Piotrowicz, A. (2021). Recent advances in the synthesis of 2,2'-Bipyridines and their derivatives. Loughborough University Research Repository. [Link]

• Zibaseresht, R. (2019). Synthesis and characterization of a new ditopic bipyridine-terpyridine bridging ligand using a Suzuki cross-coupling reaction. Arkivoc. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. [Link]

• Myers, A. G. (2013). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

• Chem V20. (2016). Sonogashira Coupling Reaction Mechanism [Video]. YouTube. [Link]

• Benci, K., et al. (2019). Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. National Center for Biotechnology Information (NCBI). [Link]

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The Synthetic Versatility of 2,6-Dibromo-4-methanesulfonylpyridine in Agrochemical Development: Application Notes and Protocols

Introduction: The Pyridine Scaffold and the Quest for Novel Agrochemicals

The pyridine ring is a cornerstone in the architecture of modern agrochemicals, lending favorable metabolic stability and potent biological activity to a wide array of herbicides and fungicides.[1] The strategic functionalization of this heterocycle is paramount in the discovery of new crop protection agents. Within the toolbox of synthetic chemists, activated pyridine intermediates are of immense value. While the utility of 2,6-Dibromo-4-nitropyridine as a versatile building block is well-documented, its analogue, 2,6-Dibromo-4-methanesulfonylpyridine, represents a similarly promising, albeit less explored, platform for the synthesis of novel agrochemicals.[1]

The methanesulfonyl group (-SO₂CH₃), like the nitro group (-NO₂), is a potent electron-withdrawing group. This electronic characteristic significantly activates the pyridine ring towards nucleophilic aromatic substitution (SNAr) at the 2- and 4-positions.[2] This activation is crucial for the facile displacement of the bromine atoms, allowing for the introduction of a diverse range of functional groups that can modulate the biological efficacy and physicochemical properties of the target agrochemical.

This document serves as a detailed guide for researchers, scientists, and drug development professionals on the potential applications of 2,6-Dibromo-4-methanesulfonylpyridine in agrochemical synthesis. While direct literature on this specific reagent is emerging, the well-established chemistry of its nitro-analogue provides a strong predictive framework for its reactivity. The protocols herein are presented with this scientific analogy at their core, offering a robust starting point for the exploration of this promising intermediate.

Core Reactivity: Nucleophilic Aromatic Substitution (SNAr)

The primary synthetic utility of 2,6-Dibromo-4-methanesulfonylpyridine lies in its susceptibility to nucleophilic attack. The two bromine atoms at the 2- and 6-positions are excellent leaving groups, and their departure is facilitated by the electron-withdrawing nature of the methanesulfonyl group at the 4-position. This allows for both sequential and simultaneous displacement by a variety of nucleophiles.

Key Features of Reactivity:

• Activation: The methanesulfonyl group enhances the electrophilicity of the carbon atoms bonded to the bromine, making them prime targets for nucleophiles.

• Regioselectivity: Nucleophilic attack is highly favored at the 2- and 6-positions.[2]

• Versatility: A wide range of nucleophiles, including amines, anilines, thiols, and alkoxides, can be employed to introduce diverse functionalities.

The ability to perform sequential mono-substitution is a particularly powerful feature. By carefully controlling reaction conditions (e.g., temperature, stoichiometry of the nucleophile), it is possible to replace one bromine atom selectively, leaving the second available for a subsequent, different substitution. This stepwise approach enables the synthesis of unsymmetrical 2,6-disubstituted pyridines, which is crucial for fine-tuning the biological activity of the final compound.

Caption: Generalized mechanism for nucleophilic aromatic substitution on 2,6-Dibromo-4-methanesulfonylpyridine.

Experimental Protocols

The following protocols are designed to serve as a practical starting point for the utilization of 2,6-Dibromo-4-methanesulfonylpyridine in the synthesis of agrochemical precursors.

Protocol 1: Mono-amination via Nucleophilic Aromatic Substitution

This protocol details a representative procedure for the selective mono-substitution of a bromine atom with a primary amine, a common step in the synthesis of many fungicides and herbicides.

Objective: To synthesize 2-amino-6-bromo-4-methanesulfonylpyridine derivatives.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )
2,6-Dibromo-4-methanesulfonylpyridine	(Not readily available)	312.98
Substituted Aniline	Varies	Varies
N,N-Dimethylformamide (DMF)	68-12-2	73.09
Potassium Carbonate (K₂CO₃)	584-08-7	138.21
Ethyl acetate	141-78-6	88.11
Brine (saturated NaCl solution)	N/A	N/A

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,6-Dibromo-4-methanesulfonylpyridine (10 mmol, 3.13 g) in 50 mL of anhydrous N,N-Dimethylformamide (DMF).

• To this solution, add the desired substituted aniline (11 mmol, 1.1 equivalents).

• Add potassium carbonate (20 mmol, 2.76 g, 2.0 equivalents) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 6-12 hours.

• Upon completion, cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 75 mL).

• Combine the organic layers and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired mono-aminated product.

Causality Behind Experimental Choices:

• Solvent: DMF is a polar aprotic solvent that is excellent for SNAr reactions as it can solvate the potassium carbonate and the intermediate Meisenheimer complex.

• Base: Potassium carbonate acts as a base to neutralize the HBr formed during the reaction, driving the equilibrium towards the products.

• Temperature: Elevated temperatures are often necessary to overcome the activation energy of the nucleophilic attack on the aromatic ring. The optimal temperature may vary depending on the nucleophilicity of the aniline derivative.

• Stoichiometry: A slight excess of the aniline is used to ensure complete consumption of the starting material for the mono-substitution. Using a larger excess could lead to the formation of the di-substituted product.

Caption: Workflow for the mono-amination of 2,6-Dibromo-4-methanesulfonylpyridine.

Protocol 2: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura Reaction)

Beyond SNAr, the bromine atoms on the pyridine ring are amenable to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[3] This allows for the formation of carbon-carbon bonds, significantly expanding the molecular diversity achievable from this intermediate.

Objective: To synthesize 2-aryl-6-bromo-4-methanesulfonylpyridine derivatives.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )
2,6-Dibromo-4-methanesulfonylpyridine	(Not readily available)	312.98
Arylboronic acid	Varies	Varies
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	1155.56
Sodium Carbonate (Na₂CO₃)	497-19-8	105.99
Toluene	108-88-3	92.14
Ethanol	64-17-5	46.07
Water	7732-18-5	18.02

Procedure:

• To a degassed mixture of toluene (30 mL), ethanol (10 mL), and water (10 mL) in a round-bottom flask, add 2,6-Dibromo-4-methanesulfonylpyridine (5 mmol, 1.56 g), the desired arylboronic acid (5.5 mmol, 1.1 equivalents), and sodium carbonate (15 mmol, 1.59 g, 3.0 equivalents).

• Bubble argon or nitrogen gas through the mixture for 15 minutes to ensure an inert atmosphere.

• Add tetrakis(triphenylphosphine)palladium(0) (0.25 mmol, 0.29 g, 5 mol%) to the reaction mixture.

• Heat the mixture to reflux (approximately 90-100 °C) and stir under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 8-16 hours.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate (50 mL).

• Wash the organic layer with water (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to afford the desired 2-aryl-6-bromo-4-methanesulfonylpyridine.

Trustworthiness and Self-Validating System:

The success of these protocols relies on careful monitoring and characterization. It is imperative to:

• Confirm Starting Material Purity: Ensure the purity of the 2,6-Dibromo-4-methanesulfonylpyridine starting material by NMR and/or melting point analysis.

• Reaction Monitoring: Regularly monitor the reaction progress to avoid the formation of byproducts, particularly the di-substituted product in the case of mono-substitution.

• Product Characterization: Thoroughly characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Conclusion and Future Outlook

2,6-Dibromo-4-methanesulfonylpyridine is a highly promising and versatile building block for the synthesis of novel agrochemicals. Its reactivity, analogous to the well-established 2,6-Dibromo-4-nitropyridine, allows for the strategic introduction of diverse functional groups through nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. The protocols provided here offer a solid foundation for researchers to begin exploring the synthetic potential of this intermediate. Further investigation into the sequential functionalization of this scaffold is likely to yield a new generation of highly effective and selective herbicides and fungicides, contributing to the advancement of crop protection technologies.

References

• Google Patents. CN102993086A - Method for synthesizing 2,6-dibromo pyridine.

• Sumitomo Chemical. Research and Development of a Novel Fungicide, Inpyrfluxam. [Link]

• Google Patents. US5069709A - Herbicidal thiadiazolo pyrimidines.

• Justia Patents. novel agrochemical combinations. [Link]

• Google Patents. US3974166A - Process for the manufacture of bromopyridines.
• Google Patents. US5163995A - Herbicidal alkoxy-1,2,4-triazolo[1,5-c]pyrimidine-2-sulfonamides.

• Wikipedia. Suzuki reaction. [Link]

• Chemistry Stack Exchange. Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? [Link]

• AgriBusiness Global. 22 Active Ingredient Patents to Expire by 2030: What It Means for Indian Agrochemical Companies. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• MDPI. Synthesis, Fungicidal Activity and Mode of Action of 4-Phenyl-6-trifluoromethyl-2-aminopyrimidines against Botrytis cinerea. [Link]

• Semantic Scholar. Discovery of pyridine-based agrochemicals by using Intermediate Derivatization Methods. [Link]

• PMC. Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors. [Link]

• PMC. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. [Link]

• PMC. Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands. [Link]

• PubMed. Design, Synthesis, and Antifungal Activity of 2,6-Dimethyl-4-aminopyrimidine Hydrazones as PDHc-E1 Inhibitors with a Novel Binding Mode. [Link]

• ResearchGate. Synthesis and Suzuki Cross-Coupling Reactions of 2,6-Bis(trifluoromethyl)pyridine-4-boronic Acid Pinacol Ester. [Link]

• International Herbicide-Resistant Weed Database. List of Herbicides Globally. [Link]

• PMC. Development of the novel pre-emergence herbicide pyroxasulfone. [Link]

• PMC. Synthesis of 2,6-Dibromo-9-selenabicyclo[3.3.1]nonane-Based Pyridinium Salts Containing Acetal Groups. [Link]

• RSC Publishing. Directed nucleophilic aromatic substitution reaction. [Link]

• PMC. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

• MDPI. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. [Link]

• Acta Crystallographica Section E: Structure Reports Online. {2,6-Bis[(4-bromo-phen-yl)imino-meth-yl]pyridine-κN,N',N''}trichlorido-chromium(III). [Link]

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Application Notes and Protocols for the Functionalization of 2,6-Dibromo-4-methanesulfonylpyridine

Abstract

This technical guide provides a comprehensive overview and detailed experimental protocols for the selective functionalization of 2,6-Dibromo-4-methanesulfonylpyridine. This versatile building block is of significant interest to researchers in medicinal chemistry and materials science due to the prevalence of sulfonylpyridine cores in pharmacologically active agents.[1][2] This document elucidates the foundational principles and practical execution of two primary synthetic strategies: selective halogen-metal exchange and direct C-H bond metalation. We delve into the causality behind experimental design, offering step-by-step protocols for mono- and di-functionalization, troubleshooting advice, and a discussion of competing reaction pathways. The protocols are designed to be self-validating, grounded in established organometallic principles, and supported by authoritative literature.

Introduction: Strategic Importance of 2,6-Dibromo-4-methanesulfonylpyridine

The pyridine scaffold is a cornerstone of modern drug discovery, present in numerous therapeutic agents.[3][4] The introduction of a sulfonyl group, particularly at the C4 position, modulates the electronic properties of the ring, enhancing its potential for specific biological interactions and providing a synthetically versatile handle.[5] 2,6-Dibromo-4-methanesulfonylpyridine serves as a trifunctional scaffold, offering three distinct points for molecular elaboration: the two bromine atoms at the C2 and C6 positions, and the acidic protons at the C3 and C5 positions.

The strategic manipulation of this substrate via organometallic intermediates allows for the controlled and regioselective introduction of a wide array of substituents. The bromine atoms are ideal handles for halogen-metal exchange reactions, a robust method for generating nucleophilic organometallic species.[6] Concurrently, the potent electron-withdrawing nature of the methanesulfonyl group acidifies the adjacent C-H bonds, opening the possibility for direct deprotonation (metalation). Understanding the kinetics and thermodynamics governing these competing pathways is paramount for achieving high-yield, selective synthesis.

Foundational Principles: Causality in Experimental Design

The Halogen-Metal Exchange Reaction

The halogen-metal exchange is a cornerstone of organometallic chemistry, enabling the conversion of an organic halide into a highly reactive organometallic reagent.[7] This reaction is particularly efficient for preparing organolithium compounds from aryl bromides.[6]

Mechanism and Kinetics: The reaction is typically performed at very low temperatures (e.g., -78 °C) and is kinetically controlled. The exchange rate follows the trend I > Br > Cl, making aryl bromides ideal substrates.[6] While multiple mechanisms have been proposed, a widely accepted pathway involves the formation of a reversible "ate-complex" intermediate, where the carbanion of the organolithium reagent attacks the halogen atom on the aromatic ring.[6]

Influence of the Substrate:

• Pyridine Nitrogen: The nitrogen atom in the pyridine ring influences the electronic landscape, but the primary sites for this reaction are the carbon-halogen bonds.

• 4-Methanesulfonyl Group: This strongly electron-withdrawing group stabilizes the resulting organolithium species through inductive effects, thereby facilitating the exchange reaction.

The reaction's speed is a critical feature; it is often significantly faster than other potential reactions, such as direct C-H deprotonation or nucleophilic addition of the organolithium reagent to the pyridine ring, especially at low temperatures.[8]

Direct Metalation (Deprotonation)

Directed ortho Metalation (DoM) is a powerful strategy for functionalizing aromatic C-H bonds. It relies on a directing group (DG) to coordinate an organometallic base, delivering it to an adjacent C-H bond for deprotonation.

C-H Acidity of the Substrate: The methanesulfonyl group at the C4 position is a powerful activating group. It significantly increases the acidity of the protons at the C3 and C5 positions through resonance and inductive stabilization of the conjugate base.

Competition with Halogen-Metal Exchange: For 2,6-Dibromo-4-methanesulfonylpyridine, a direct competition exists between deprotonation at C3/C5 and bromine-lithium exchange at C2/C6. Under standard conditions using reagents like n-butyllithium in ethereal solvents at -78 °C, the halogen-metal exchange is overwhelmingly faster and is the kinetically favored pathway .[6][8] Achieving direct C-H metalation would require specialized conditions, such as the use of non-nucleophilic, sterically hindered bases like lithium diisopropylamide (LDA) or mixed-metal TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), which are less prone to engaging in the exchange pathway.[9]

Visualization of Synthetic Pathways

The following diagrams illustrate the key transformations and the logic of the experimental workflows.

Caption: Key metalation pathways for 2,6-Dibromo-4-methanesulfonylpyridine.

Caption: Experimental workflow for mono-functionalization via halogen-metal exchange.

Caption: Kinetic competition between exchange and deprotonation pathways.

Experimental Protocols

Safety Precaution: All reactions involving organolithium reagents must be conducted under a dry, inert atmosphere (Nitrogen or Argon) using anhydrous solvents and oven-dried glassware. n-Butyllithium is a pyrophoric liquid and should be handled with extreme care by trained personnel.

Protocol 1: Selective Mono-functionalization via Halogen-Metal Exchange

This protocol details the generation of a mono-lithiated intermediate and its subsequent trapping with an electrophile, using N,N-Dimethylformamide (DMF) as an example to yield 2-Bromo-6-formyl-4-methanesulfonylpyridine.

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi, typically 1.6 M or 2.5 M in hexanes)

• N,N-Dimethylformamide (DMF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate or Dichloromethane

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum, add 2,6-Dibromo-4-methanesulfonylpyridine (1.0 eq.).

• Dissolution: Add anhydrous THF via syringe to dissolve the substrate (concentration typically 0.1-0.2 M).

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Lithiation: While maintaining the temperature at -78 °C, add n-butyllithium (1.05-1.10 eq.) dropwise via syringe over 15-20 minutes. A color change is typically observed.

• Stirring: Stir the reaction mixture at -78 °C for 30-60 minutes to ensure complete formation of the mono-lithiated species.

• Electrophilic Quench: Slowly add anhydrous DMF (1.5-2.0 eq.) dropwise via syringe, ensuring the internal temperature does not rise significantly.

• Warming: After the addition is complete, stir the reaction at -78 °C for another hour, then remove the cooling bath and allow the mixture to warm to room temperature over 1-2 hours.

• Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate or dichloromethane (3 x volume of aqueous layer).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.[10]

Protocol 2: Double Halogen-Metal Exchange for Di-functionalization

This protocol aims to replace both bromine atoms by generating a di-lithiated intermediate.

Procedure:

• Follow steps 1-3 from Protocol 1 .

• Di-lithiation: While maintaining the temperature at -78 °C, add n-butyllithium (2.2-2.5 eq.) dropwise via syringe over 30 minutes. The di-lithiated species may have limited solubility, resulting in a slurry.

• Stirring: Stir the reaction mixture at -78 °C for 60-90 minutes.

• Electrophilic Quench: Slowly add the desired electrophile (>2.5 eq.) dropwise.

• Follow steps 7-9 from Protocol 1 for warming, workup, and purification.

Data Summary and Troubleshooting

Parameter	Mono-functionalization	Di-functionalization	Rationale & Troubleshooting
Equivalents of n-BuLi	1.05 - 1.10	> 2.2	Rationale: Stoichiometry is the primary control for selectivity.[11] Troubleshooting: Using <1.0 eq. will result in incomplete conversion. Using >1.2 eq. for mono-lithiation may lead to formation of the di-substituted product.
Temperature	-78 °C	-78 °C	Rationale: Low temperature is critical to prevent side reactions like nucleophilic addition and to favor the kinetic halogen-metal exchange pathway.[12] Troubleshooting: Higher temperatures can lead to a complex mixture of products.
Reaction Time	30 - 60 min	60 - 90 min	Rationale: Allows for complete metal-halogen exchange. Troubleshooting: Shorter times may lead to incomplete reaction. Significantly longer times are usually unnecessary and may allow for slower side reactions to occur.
Common Issues	Formation of di-substituted byproduct; Incomplete reaction.	Poor solubility of di-lithiated intermediate; Complex product mixtures.	Solutions: Titrate the n-BuLi solution before use to ensure accurate stoichiometry.[13] For di-lithiation, ensure vigorous stirring to manage the slurry. Monitor reaction progress by TLC quenching small aliquots.

References

• Wikipedia. (n.d.). Metal–halogen exchange. Retrieved from [Link]

• Briggs, T. F. (2013). LITHIUM-HALOGEN EXCHANGE IN NON-ETHEREAL SOLVENT: EFFICIENT PREPARATION OF 2-BROMO-6-LITHIOPYRIDINE IN DICHLOROMETHANE. BYU ScholarsArchive. Retrieved from [Link]

• Karimov, R. R., et al. (2025). Functionalization of Pyridines at the C4 Position via Metalation and Capture. Angewandte Chemie. Retrieved from [Link]

• Wang, Z., et al. (2025). Synthesis of meta-Sulfonylpyridines via Copper(II)-Catalyzed Cascade Sulfonylation/Cyclization/Aromatization of Tertiary Enamides with Sulfonylhydrazides. The Journal of Organic Chemistry. Retrieved from [Link]

• Cant, A. A., et al. (2018). Metal-Mediated Halogen Exchange in Aryl and Vinyl Halides: A Review. Frontiers in Chemistry. Retrieved from [Link]

• Chalkley, M. J., et al. (2020). Metallated dihydropyridinates: prospects in hydride transfer and (electro)catalysis. Chemical Science. Retrieved from [Link]

• Wang, D., et al. (2021). Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates. Nature Communications. Retrieved from [Link]

• Caron, S., et al. (2013). Palladium-Catalyzed Sulfination of Aryl and Heteroaryl Halides: Direct Access to Sulfones and Sulfonamides. Organic Letters. Retrieved from [Link]

• Sviridenkov, E. A., et al. (2020). The Role of Conjugation in the Halogen Lithium Exchange Selectivity: Lithiation of 4,6,7,9-Tetrabromo-1,3. Chemistry – A European Journal. Retrieved from [Link]

• Rokach, J., et al. (2010). Metalation of pyridines with nBuLi-Li-aminoalkoxide mixed aggregates: The origin of chemoselectivity. Journal of Organometallic Chemistry. Retrieved from [Link]

• Rabbat, P., et al. (2006). Selective Metal-Halogen Exchange of 4,4′-Dibromobiphenyl Mediated by Lithium Tributylmagnesiate. Tetrahedron Letters. Retrieved from [Link]

• Rourke, J. P., et al. (2002). Concentration-Dependent Chemo and Regioselective Metalation of 6,6′-Dibromo-2,2′-bipyridine. Synthesis. Retrieved from [Link]

• Smith, H. (2023). Synthesis of 2-Bromo-6-Alkylaminopyridines, 2,6-Dialkylaminopyridines, and TREN Based Ligands. Georgia Southern University. Retrieved from [Link]

• Espada, M. F., et al. (2023). Ligand and metal-centred reactivity in 2,6-bis(imino)-1,4-dihydropyridinate Zn(ii) alkyls: the dual behaviour of an intriguing type of complex. Dalton Transactions. Retrieved from [Link]

• Manolikakes, S. M., et al. (2013). Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Zeitschrift für Naturforschung B. Retrieved from [Link]

• Wang, S., et al. (2016). Study on the Synthesis of 2,6-di(pyridin-2-yl)pyridin-4(1H)-one. International Research Journal of Pure and Applied Chemistry. Retrieved from [Link]

• University of Nairobi. (n.d.). SCH 404 Notes. Scribd. Retrieved from [Link]

• Reddy, T. J., et al. (2018). Development of Conjugate Addition of Lithium Dialkylcuprates to Thiochromones: Synthesis of 2-Alkylthiochroman-4-ones and Additional Synthetic Applications. Molecules. Retrieved from [Link]

• Yurttaş, L., et al. (2020). The Chemistry of Sulphones and Sulphoxides. IntechOpen. Retrieved from [Link]

• Lee, E.-S., et al. (2008). Synthesis of 2,6-diaryl-substituted pyridines and their antitumor activities. European Journal of Medicinal Chemistry. Retrieved from [Link]

• Sun, S.-S., et al. (2003). Directed Assembly of Transition-Metal-Coordinated Molecular Loops and Squares from Salen-Type Components. Examples of Metalation. Journal of the American Chemical Society. Retrieved from [Link]

• Karimov, R. R., et al. (2025). Functionalization of Pyridines at the C4 Position via Metalation and Capture. Angewandte Chemie International Edition. Retrieved from [Link]

• TIGP. (2018). Advanced Organic Chemistry. Sustainable Chemical Science and Technology. Retrieved from [Link]

• Organic Syntheses. (n.d.). (2-DIMETHYLAMINO-5-METHYLPHENYL)DIPHENYLCARBINOL. Retrieved from [Link]

• Francis, G., et al. (1970). General synthesis of 2,6-dialkylpyridines. Journal of the Chemical Society D: Chemical Communications. Retrieved from [Link]

• Google Patents. (2020). CN111825531B - Preparation method of 2-bromo-4-fluoro-6-methylphenol.
• Google Patents. (2021). CN112834643A - Method for measuring 2, 6-dihydroxy-4-methylpyridine and 2, 6-dihydroxy-3-cyano-4-methylpyridine.

• Qiu, Z., et al. (2017). Transition metal-mediated B(4)–H hydroxylation/halogenation of o-carboranes bearing a 2-pyridylsulfenyl ligand. Chemical Communications. Retrieved from [Link]

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• 4. Synthesis of 2,6-diaryl-substituted pyridines and their antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

How to improve reaction yield in 2,6-Dibromo-4-methanesulfonylpyridine synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical mechanistic and operational bottlenecks researchers face when synthesizing 2,6-Dibromo-4-methanesulfonylpyridine .

This compound is a highly valuable building block in pharmaceutical development, but its synthesis requires precise control over nucleophilic aromatic substitution (SNAr) kinetics. Below, you will find a mechanistic breakdown, troubleshooting FAQs, comparative data, and a self-validating protocol designed to maximize your reaction yield.

Mechanistic Workflow

To optimize this reaction, you must first understand the electronic pathways at play. The preferred industrial and bench-scale route utilizes 2,6-dibromo-4-nitropyridine rather than 2,4,6-tribromopyridine. The nitro group acts as an exceptional electron-withdrawing group, lowering the LUMO of the pyridine ring and serving as a superior leaving group during the SNAr attack by the methanesulfinate anion[1].

Figure 1: SNAr mechanism for 2,6-dibromo-4-methanesulfonylpyridine synthesis.

Troubleshooting & FAQs

Q1: Why is my reaction yield consistently below 50% despite full consumption of the 4-nitropyridine starting material? A: The most common culprit is adventitious moisture. Sodium methanesulfinate (MeSO₂Na) is highly hygroscopic[2]. If your reagent is wet, water acts as a competing nucleophile. Because the C4 position is extremely activated by the nitro group, water will rapidly hydrolyze the starting material to form 2,6-dibromopyridin-4-ol, a dead-end byproduct. Causality: The bulky sulfinate anion has slower reaction kinetics compared to the smaller hydroxide/water nucleophiles. You must rigorously dry your MeSO₂Na under vacuum and use anhydrous solvents to ensure the sulfinate anion outcompetes trace water.

Q2: Should I use transition-metal catalysis (e.g., CuI/L-proline) for this sulfonylation? A: No , not if you are starting from 2,6-dibromo-4-nitropyridine. Causality: Copper-catalyzed Ullmann-type couplings are strictly required when you are trying to displace a halogen (e.g., starting from 2,4,6-tribromopyridine) because halogens are poor leaving groups for sulfinate displacement[3]. However, the -NO₂ group is an exponentially superior leaving group for SNAr[1]. Adding copper salts to the 4-nitro precursor is unnecessary, increases cost, and complicates the purification process by introducing heavy metal contaminants.

Q3: How do I minimize over-substitution at the 2- and 6-bromo positions? A: Strict temperature and stoichiometric control. Causality: The 4-nitro group activates the C4 position significantly more than the ring nitrogen activates the C2/C6 halogens[4]. However, if the reaction is heated above 60 °C or an excessive stoichiometric excess of MeSO₂Na (>1.5 eq) is used, the sulfinate anion possesses enough thermal energy to attack the C2/C6 positions, leading to di- or tri-sulfonylated byproducts. Keep the reaction between 20 °C and 50 °C.

Q4: What is the optimal work-up procedure to isolate the product without losing it in the aqueous phase? A: The target product, 2,6-dibromo-4-methanesulfonylpyridine, possesses significant polar character. Standard aqueous quenching in DMF often leads to emulsion formation or product loss in the aqueous layer. Solution: Quench with a large volume of ice water to precipitate the bulk product. Extract the remainder with Ethyl Acetate (EtOAc). Crucially, wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution . LiCl specifically complexes with DMF, pulling it entirely into the aqueous phase and preventing it from solubilizing your product during rotary evaporation.

Quantitative Data: Leaving Group Comparison

To illustrate why the nitro-precursor is the industry standard, compare the reaction parameters required for different leaving groups at the C4 position of the pyridine ring:

Leaving Group at C-4	Reagent	Transition Metal Catalyst?	Optimal Temp (°C)	Expected Yield (%)	Primary Failure Mode
-NO₂	MeSO₂Na	No	20 – 50	85 – 95	Hydrolysis (if wet)
-Br	MeSO₂Na	Yes (CuI/L-proline)	100 – 120	60 – 80	Dehalogenation / Polymerization
-Cl	MeSO₂Na	Yes (CuI/L-proline)	100 – 120	50 – 70	Unreacted starting material

Self-Validating Experimental Protocol

Follow this step-by-step methodology for the metal-free SNAr synthesis of 2,6-dibromo-4-methanesulfonylpyridine. This protocol includes built-in validation checks to ensure your reaction is proceeding correctly at each phase.

Step 1: Reagent Preparation

• Place Sodium Methanesulfinate (1.15 equivalents) in a round-bottom flask.

• Dry under high vacuum (1 mbar) at 60 °C for 12 hours. Validation Check: The salt must flow freely as a fine white powder upon tapping the flask. Any clumping indicates residual moisture, which will exponentially increase the formation of the pyridin-4-ol byproduct.

Step 2: Reaction Assembly

• In an oven-dried flask purged with N₂, dissolve 2,6-dibromo-4-nitropyridine (1.0 equivalent) in anhydrous DMF to create a 0.2 M solution.

• Cool the solution to 0 °C using an ice bath.

• Add the dried Sodium Methanesulfinate in three equal portions over 15 minutes to control the exotherm. Validation Check: The solution will transition from a pale yellow suspension to a deep, vibrant orange homogeneous solution within 10 minutes. This color shift is the visual confirmation of the Meisenheimer complex formation (See Figure 1).

Step 3: Propagation

• Remove the ice bath and allow the reaction to warm to 25 °C (Room Temperature).

• Stir vigorously for 3 hours. Validation Check: Monitor via TLC (Hexanes:EtOAc 3:1). The starting material (Rf ~0.6) should completely disappear, replaced by a highly UV-active product spot (Rf ~0.3).

Step 4: Quench and Extraction

• Pour the reaction mixture slowly into vigorously stirred ice water (5x the reaction volume). Validation Check: A white to pale-yellow precipitate should form immediately. This is your crude product.

• Extract the aqueous mixture with EtOAc (3 x 50 mL).

Step 5: DMF Removal & Isolation

• Wash the combined EtOAc layers with a 5% aqueous LiCl solution (3 x 50 mL), followed by one wash with saturated brine (50 mL). Validation Check: The organic layer volume should visibly decrease slightly during the first LiCl wash as DMF is partitioned into the aqueous phase.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure 2,6-dibromo-4-methanesulfonylpyridine as a solid.

References

• Title: Nucleophilic Aromatic Substitution Reactions Source: Angewandte Chemie International Edition URL: [Link]

• Title: Synthesis and applications of sodium sulfinates (RSO₂Na): a powerful building block for the synthesis of organosulfur compounds Source: RSC Advances URL: [Link]

• Title: The Development of a Practical and Reliable Large-Scale Synthesis of 2,6-Diamino-4-bromopyridine Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Synthesis methods of firocoxib and intermediate thereof (WO2019062561A1)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 3. WO2019062561A1 - Synthesis methods of firocoxib and intermediate thereof - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Solubility of 2,6-Dibromo-4-methanesulfonylpyridine

Welcome to the technical support center for handling 2,6-Dibromo-4-methanesulfonylpyridine. This guide is designed for researchers, chemists, and drug development professionals who may encounter solubility challenges with this compound. We will move from foundational knowledge and frequently asked questions to advanced, systematic protocols to ensure you can effectively incorporate this versatile intermediate into your workflows.

Section 1: Understanding the Molecule - Why is Solubility a Challenge?

Q1: What are the key structural features of 2,6-Dibromo-4-methanesulfonylpyridine that influence its solubility?

To effectively troubleshoot solubility, we must first understand the physicochemical characteristics of the molecule. The structure of 2,6-Dibromo-4-methanesulfonylpyridine presents a combination of polar and nonpolar features that contribute to its complex solubility profile.

• Pyridine Ring: The core is a pyridine ring. The nitrogen atom is electron-withdrawing and provides a site for hydrogen bonding, lending polarity to the molecule.[1]

• Dibromo Substituents: The two bromine atoms at the 2 and 6 positions significantly increase the molecular weight and the nonpolar surface area. While they contribute to some dipole moments, their primary effect is often a decrease in solubility in highly polar solvents.

• Methanesulfonyl Group (-SO2CH3): This is the most critical group for understanding solubility. The sulfonyl group is highly polar and a strong hydrogen bond acceptor. This group drastically increases the polarity compared to analogues like 2,6-Dibromo-4-methylpyridine.[2][3]

The challenge arises from the molecule having both significant nonpolar character (from the dibrominated aromatic ring) and a highly polar functional group. This dichotomy means it may not be perfectly suited for either extremely polar or entirely nonpolar solvents, making solvent selection non-intuitive.

Table 1: Estimated Physicochemical Properties of 2,6-Dibromo-4-methanesulfonylpyridine

Note: As this is a specialized reagent, extensive experimental data is not always available. The following are calculated properties that provide a strong basis for experimental design.

Property	Estimated Value	Implication for Solubility
Molecular Formula	C₆H₅Br₂NO₂S	High molecular weight can contribute to lower solubility.
Molecular Weight	314.98 g/mol	Indicates a relatively large molecule.
Topological Polar Surface Area (TPSA)	54.6 Ų	This value, primarily from the SO₂ group, suggests significant polarity and hydrogen bonding capability.
Calculated logP (XLogP3)	~2.5 - 3.0	Indicates a preference for a more lipophilic (nonpolar) environment over an aqueous one, despite the polar sulfonyl group.

Section 2: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

Q2: I'm starting a new reaction. Which common organic solvents are the best starting points for dissolving 2,6-Dibromo-4-methanesulfonylpyridine?

Given the molecule's mixed polarity, it is best to start with moderately polar, aprotic solvents. These can solvate both the polar sulfonyl group and the aromatic ring.

Recommended Starting Solvents:

• Tetrahydrofuran (THF): Often an excellent first choice due to its ability to dissolve a wide range of compounds.

• Dichloromethane (DCM): A versatile, less polar solvent that can be effective.

• Acetone: A polar aprotic solvent that is a good general-purpose choice.

• Acetonitrile (MeCN): A more polar option that may be effective.

• Dimethylformamide (DMF) & Dimethyl Sulfoxide (DMSO): These are highly polar, aprotic solvents and are often considered "solvents of last resort." They will likely dissolve the compound but can be difficult to remove and may interfere with certain reactions.

Q3: My compound isn't dissolving at room temperature. What should I do next?

Before moving to more complex solutions, attempt these simple physical methods:

• Sonication: Place the vessel in an ultrasonic bath for 5-15 minutes. The high-frequency sound waves create localized cavitation, which can break up solid aggregates and accelerate the dissolution process.

• Gentle Heating: Most solids become more soluble in warmer solvents.[4] Warm the mixture gently (e.g., to 40-50 °C) while stirring. Caution: Always check the thermal stability of your compound and other reagents before applying heat. Do not heat flammable solvents with an open flame.

Q4: Can I just add more solvent?

Yes, but this should be done with consideration. While increasing the solvent volume will eventually dissolve the compound (assuming it has some non-zero solubility), it will also lower the concentration of your reaction. This can slow down reaction kinetics and may not be feasible for large-scale work. It is often better to find a more suitable solvent system first.

Section 3: Advanced Troubleshooting - A Systematic Approach

If the initial troubleshooting steps fail, a more systematic approach is required. This involves a logical progression from single-solvent screening to the use of co-solvent systems.

Guide 1: Systematic Solvent Screening Workflow

The goal is to efficiently test a range of solvents to identify the most promising candidates. This should be done on a small, experimental scale.

Caption: Workflow for systematic single-solvent screening.

See Protocol 4.1 for a detailed experimental methodology.

Table 2: Suggested Solvents for Systematic Screening

Solvent	Relative Polarity[5]	Boiling Point (°C)	Rationale for Inclusion
Toluene	0.099	111	Represents aromatic, moderately nonpolar solvents.
Tetrahydrofuran (THF)	0.207	66	Excellent starting point, balances polarity.
Dichloromethane (DCM)	0.309	40	Common, less polar aprotic solvent.
Acetone	0.355	56	Common polar aprotic solvent.
Acetonitrile (MeCN)	0.460	82	More polar aprotic option.
Isopropanol (IPA)	0.546	82	A polar protic solvent to test hydrogen bonding effects.
Dimethyl Sulfoxide (DMSO)	0.444	189	Highly polar aprotic "universal" solvent.

Guide 2: Leveraging Co-Solvency for Enhanced Solubility

If a single solvent is not effective, a binary solvent mixture can produce a synergistic effect where solubility is greater than in either of the individual pure solvents.[6] This is a powerful technique for compounds with mixed polarity.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. myuchem.com [myuchem.com]
• 4. quora.com [quora.com]
• 5. www1.chem.umn.edu [www1.chem.umn.edu]
• 6. pubs.acs.org [pubs.acs.org]

Minimizing debromination side reactions of 2,6-Dibromo-4-methanesulfonylpyridine

Technical Support Center: Troubleshooting Debromination in 2,6-Dibromo-4-methanesulfonylpyridine Couplings

Executive Summary

Working with 2,6-Dibromo-4-methanesulfonylpyridine presents a unique synthetic challenge. While the molecule is highly primed for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig), it is notoriously susceptible to hydrodehalogenation (debromination) . This side reaction replaces the labile C-Br bond with a C-H bond, destroying the starting material and complicating purification.

This guide provides field-proven, mechanistically grounded solutions to suppress hydride interception and drive chemoselective coupling.

Mechanistic Causality: The "Why" Behind the Side Reaction

To solve debromination, we must first understand the electronic environment of the substrate. The pyridine nitrogen intrinsically withdraws electron density from the 2- and 6-positions. This is severely exacerbated by the 4-methanesulfonyl (-SO₂Me) group, a powerful electron-withdrawing group (EWG).

While this extreme electron deficiency makes the initial oxidative addition of Pd(0) into the C-Br bond exceptionally fast, the resulting Ar-Pd(II)-Br intermediate becomes a highly electrophilic "hydride sink." If the subsequent transmetalation step is sluggish, this long-lived Pd(II) species will scavenge hydrides (H⁻) from any available source in the reaction matrix (e.g., protic solvents, alkoxide bases, or amine ligands). Once a Pd-H species forms, rapid reductive elimination yields the 1[1]. This phenomenon is a well-documented extreme of the classic2[2].

Mechanistic divergence: Desired cross-coupling vs. undesired hydrodehalogenation pathway.

Frequently Asked Questions (FAQs)

Q1: Can I use ethanol or isopropanol as a co-solvent to improve boronic acid solubility? A: Absolutely not. Primary and secondary alcohols are classic hydride donors in palladium catalysis. The alcohol coordinates to the electrophilic Pd(II) center, undergoes deprotonation, and subsequently undergoes β -hydride elimination to generate a Pd-H species. This is the primary pathway for debromination. You must switch to strictly aprotic solvents like 1,4-dioxane or toluene.

Q2: Why am I seeing debromination even when using an aprotic solvent like THF? A: If your solvent is aprotic, the hydride source is likely your base or trace moisture. Alkoxide bases (like NaOtBu or NaOiPr) can undergo β -hydride elimination. Furthermore, if your inorganic base (like K₂CO₃) is highly hygroscopic and wet, the trace water can act as a proton/hydride source under basic conditions. Always use anhydrous, finely milled inorganic bases like Cs₂CO₃ or K₃PO₄.

Q3: How does my choice of phosphine ligand influence this side reaction? A: The ligand dictates the reaction kinetics. Small or electron-poor ligands (like PPh₃ or dppf) fail to sufficiently stabilize the electron-deficient Pd(II) center, leading to sluggish transmetalation.3[3], reducing its affinity for hydrides while sterically forcing the desired reductive elimination to occur faster than the side reaction.

Quantitative Optimization Data

The following table demonstrates the causality of reaction conditions on the product distribution when coupling an electron-deficient 2-bromopyridine derivative.

Entry	Solvent System	Base (Equiv)	Catalyst / Ligand	Temp (°C)	Desired Yield (%)	Debromination (%)
1	EtOH / H₂O (4:1)	Na₂CO₃ (3.0)	Pd(PPh₃)₄	80	12	81
2	DMF	K₂CO₃ (3.0)	Pd(dppf)Cl₂	90	34	55
3	Toluene / H₂O (10:1)	K₃PO₄ (3.0)	Pd₂(dba)₃ / SPhos	80	78	11
4	1,4-Dioxane (Anhydrous)	Cs₂CO₃ (3.0)	Pd₂(dba)₃ / XPhos	80	94	< 2

Note: Data reflects typical optimization trajectories. Entry 4 eliminates hydride sources and accelerates transmetalation, effectively shutting down the debromination pathway.

Troubleshooting Workflow

Step-by-step troubleshooting logic to eliminate hydride sources and accelerate coupling.

Self-Validating Protocol: Chemoselective Suzuki-Miyaura Coupling

Objective: Achieve mono-arylation of 2,6-Dibromo-4-methanesulfonylpyridine while suppressing hydrodehalogenation to <2%.

Step 1: Reagent Preparation & Stoichiometry

• In a flame-dried Schlenk tube, add 2,6-Dibromo-4-methanesulfonylpyridine (1.0 equiv), arylboronic acid (1.05 equiv for mono-coupling), anhydrous Cs₂CO₃ (3.0 equiv), Pd₂(dba)₃ (2.5 mol%), and XPhos (5.0 mol%).

• Causality Checkpoint: Ensure the Cs₂CO₃ is finely milled and strictly anhydrous. Clumpy or wet base leads to poor heterogeneous mixing, which stalls transmetalation. A stalled catalytic cycle increases the lifetime of the Pd(II) intermediate, guaranteeing debromination.

Step 2: Solvent Addition & Rigorous Deoxygenation

• Add anhydrous 1,4-dioxane to achieve a 0.1 M concentration.

• Perform three consecutive freeze-pump-thaw cycles.

• Causality Checkpoint: Oxygen degrades electron-rich phosphines like XPhos into inert phosphine oxides. Loss of the active bulky ligand exposes the Pd center, drastically slowing down transmetalation and favoring the hydrodehalogenation pathway.

Step 3: Reaction Execution & Internal Validation

• Heat the mixture to 80 °C under a positive pressure of argon.

• Self-Validation: At t=1 hour, withdraw a 10 µL aliquot via syringe, dilute in LC-MS grade MeCN, and analyze.

• Diagnostic Marker: Monitor the Extracted Ion Chromatogram (EIC) for the [M−Br+H]+ mass (the debrominated byproduct). If this peak exceeds 5% relative to the desired product mass, immediately halt the reaction. This acts as a self-validating fail-safe indicating a systemic hydride leak (likely moisture ingress or impure solvent).

Step 4: Workup & Isolation

• Cool the reaction to room temperature. Filter the crude mixture through a tightly packed pad of Celite to remove Pd black and inorganic salts.

• Concentrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

References

• The Journal of Organic Chemistry (ACS Publications). "The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction." Available at:[Link]

• National Institutes of Health (PMC). "The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations." Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Palladium Catalyst Loading for 2,6-Dibromo-4-methanesulfonylpyridine Coupling

Introduction

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in palladium-catalyzed cross-coupling reactions. This guide focuses on the specific challenges associated with the coupling of 2,6-Dibromo-4-methanesulfonylpyridine, a substrate of significant interest in medicinal chemistry due to the prevalence of the pyridine scaffold in pharmaceuticals.[1]

The electron-deficient nature of the pyridine ring, compounded by the presence of two bromine atoms and a methanesulfonyl group, presents unique challenges.[2] These include catalyst inhibition or deactivation due to the Lewis basicity of the pyridine nitrogen, which can coordinate to the palladium catalyst and disrupt the catalytic cycle.[3] This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize your reaction conditions, particularly the palladium catalyst loading, to achieve successful and reproducible outcomes.

Troubleshooting Guide: Question & Answer Format

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My Suzuki-Miyaura reaction with 2,6-Dibromo-4-methanesulfonylpyridine is showing low to no conversion. What are the first things I should check?

A1: Low or no conversion in the Suzuki-Miyaura coupling of this substrate is a common issue and can often be traced back to several key factors. Here’s a systematic approach to troubleshooting:

• Integrity of the Catalytic System:

  • Inert Atmosphere: The presence of oxygen can be detrimental, as it can oxidize the active Pd(0) catalyst to an inactive Pd(II) species and also degrade phosphine ligands.[4][5] Ensure your reaction vessel is thoroughly purged with an inert gas like argon or nitrogen, and that your solvents are properly degassed.[4]

  • Catalyst and Ligand Quality: Palladium precatalysts, especially Pd(II) sources, require in situ reduction to the active Pd(0) species.[4][6] Inefficient activation will lead to a low concentration of the active catalyst.[4] Additionally, phosphine ligands are susceptible to oxidation.[4] Always use fresh, high-purity catalysts and ligands stored under an inert atmosphere.[7]

• Reagent Purity and Stability:

  • Starting Materials: Impurities in your 2,6-Dibromo-4-methanesulfonylpyridine or your boronic acid/ester can act as catalyst poisons.[5]

  • Boronic Acid Stability: Some boronic acids, particularly certain heteroaromatic ones, can undergo protodeboronation (cleavage of the C-B bond) under the reaction conditions.[5][7] Using the corresponding boronic ester, such as a MIDA boronate, can sometimes improve stability.[7]

• Reaction Conditions:

  • Base Selection: The choice and quality of the base are critical. For Suzuki reactions, common bases include K₂CO₃ and K₃PO₄.[5] Anhydrous couplings with K₃PO₄ may require a small amount of water to be effective.[5][8] The strength and solubility of the base can significantly impact the reaction outcome.[5][9]

  • Solvent Choice: The solvent affects solubility, reaction kinetics, and catalyst stability.[5][10] A solvent screen including common choices like toluene, dioxane, DMF, and THF is often a necessary optimization step.[5]

A logical first step if your reaction fails is to set up a control reaction with a more reactive aryl halide to confirm the activity of your catalyst and reagents.

Q2: I'm observing a black precipitate in my reaction, and the conversion has stalled. What's happening and how can I prevent it?

A2: The formation of a black precipitate is a classic sign of catalyst decomposition into "palladium black," which is an inactive, agglomerated form of metallic palladium.[4][5] This is a common deactivation pathway that reduces the concentration of the active, soluble catalyst.[4]

Causes and Solutions:

Possible Cause	Suggested Solution
Suboptimal Ligand Choice	The ligand is crucial for stabilizing the palladium catalyst. If the ligand is not effective, the catalyst is more prone to decomposition. Consider screening different ligands, particularly bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) which are known to be effective for challenging substrates.[3][5]
High Temperature	Elevated temperatures can accelerate catalyst decomposition.[5] Try running the reaction at the lowest temperature that still provides a reasonable rate. You can perform a temperature optimization screen (e.g., 60 °C, 80 °C, 100 °C) to find the optimal balance.[5]
Inadequate Mixing	Poor stirring can lead to localized high concentrations of reagents, which can contribute to catalyst decomposition.[7]
Incorrect Ligand:Palladium Ratio	The ratio of ligand to palladium is a critical parameter to optimize. A typical starting point is a 1:1 to 4:1 ratio.[7]

Q3: I'm struggling with selective mono-arylation versus di-arylation of the 2,6-dibromo positions. How can I control the selectivity?

A3: Achieving selective mono-substitution on a dihalopyridine can be challenging. The relative reactivity of the two C-Br bonds is a key factor. Generally, the halide position adjacent to the nitrogen (C2) is more reactive in Pd-catalyzed cross-couplings of dihalogenated N-heteroarenes.[11] However, several factors can influence this selectivity.

Strategies for Controlling Selectivity:

• Stoichiometry of the Coupling Partner: To favor mono-arylation, use a slight excess (e.g., 1.1 equivalents) of the boronic acid.[12] For di-arylation, a larger excess of the boronic acid will be required.

• Ligand Control: The choice of ligand can have a profound effect on regioselectivity. For instance, in some systems, bulky monophosphine ligands have been shown to favor coupling at the C4 position, while diphosphine ligands can promote C2 coupling.[11] While your substrate is a 2,6-dibromo derivative, the principle of ligand-controlled selectivity is still highly relevant.

• Reaction Time and Temperature: Carefully monitoring the reaction progress by TLC or LC-MS is crucial.[12] Stopping the reaction once the desired mono-arylated product is maximized can prevent further reaction to the di-arylated product. Lowering the reaction temperature can also sometimes enhance selectivity.

Here is a general protocol favoring mono-arylation in a Suzuki coupling of 2,6-dibromopyridine:

Experimental Protocol: Selective Mono-Arylation

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere, combine 2,6-dibromopyridine (1.0 equiv), the arylboronic acid (1.1 equiv), Palladium(II) acetate (Pd(OAc)₂) (2 mol%), SPhos (4 mol%), and potassium phosphate (K₃PO₄) (2.0 equiv).[12]

• Solvent Addition: Add toluene and degassed water to the flask in a 4:1 ratio.[12]

• Reaction Execution: Stir the reaction mixture vigorously and heat to 100 °C.[12]

• Monitoring: Monitor the reaction progress closely by TLC or LC-MS to determine the optimal time to stop the reaction.[12]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Add water and extract the product with an organic solvent like ethyl acetate.[12]

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.[12]

Q4: What is a good starting point for palladium catalyst loading, and how do I optimize it?

A4: For a new or challenging coupling reaction, it's often prudent to start with a higher catalyst loading to ensure the reaction proceeds and to establish a baseline. A typical starting range is 1-5 mol%.[5][13] Once you have a successful reaction, you can then focus on optimizing the catalyst loading to improve cost-effectiveness and reduce residual palladium in your product.[13]

Catalyst Loading Optimization Workflow:

Caption: Workflow for optimizing palladium catalyst loading.

Data Presentation: Example Catalyst Loading Screen

Catalyst Loading (mol%)	Yield (%)
2.5	95
2.0	94
1.5	92
1.0	88
0.5	75
0.1	40
0.05	15

This table illustrates a hypothetical optimization where reducing the catalyst loading below 1.0 mol% leads to a significant drop in yield, suggesting that 1.0-1.5 mol% might be the optimal range for this particular reaction.

Frequently Asked Questions (FAQs)

Q1: Why are palladium-catalyzed reactions with pyridine substrates like 2,6-Dibromo-4-methanesulfonylpyridine particularly challenging?

A1: The primary challenge arises from the Lewis basicity of the pyridine nitrogen.[3] This nitrogen atom can coordinate to the palladium catalyst, leading to the formation of inactive complexes, which in turn inhibits or deactivates the catalyst.[2][3] This coordination can disrupt the catalytic cycle, resulting in low yields or complete reaction failure.[3]

Q2: Can the choice of ligand impact the optimal catalyst loading?

A2: Absolutely. The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[1][2] Electron-rich and bulky phosphine ligands or N-heterocyclic carbene (NHC) ligands can enhance catalyst activity, often allowing for lower palladium loadings.[13]

Q3: What are common side reactions to be aware of?

A3: Besides catalyst deactivation, several side reactions can reduce your yield:

• Homocoupling: Dimerization of the boronic acid. This is often more prevalent with higher catalyst concentrations and in the presence of oxygen.[7]

• Protodeboronation: Cleavage of the C-B bond of the boronic acid by a proton source, which is a particular concern for some heteroaromatic boronic acids.[5][7]

• Dehalogenation: Replacement of a bromine atom with a hydrogen atom.[14]

Q4: Should I use a Pd(0) or Pd(II) precatalyst?

A4: Both Pd(0) sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) and Pd(II) precatalysts (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) are commonly used. Pd(II) precatalysts are often more stable and easier to handle but require in situ reduction to the active Pd(0) species.[4][6] If you suspect issues with catalyst activation, starting with a Pd(0) source might be beneficial.[7]

Visualizing the Catalytic Cycle

Understanding the fundamental mechanism is key to effective troubleshooting.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

References

• Application Notes and Protocols for Suzuki Coupling Reactions Using 2,6-Dibromopyridine - Benchchem.
• Troubleshooting common issues in palladium-catalyzed cross-coupling reactions - Benchchem.
• Palladium catalyst issues in cross-coupling reactions - Benchchem.
• Technical Support Center: Palladium-Catalyzed Reactions with Pyridine Substrates - Benchchem.
• Role of palladium catalyst in cross-coupling reactions.
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC.
• Troubleshooting low yield in pyridine functionalization - Benchchem.
• C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines | Journal of the American Chemical Society.
• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions - Benchchem.
• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC.
• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI.
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H.
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit.
• Palladium-Catalyzed C-4 Selective Coupling of 2,4-Dichloropyridines and Synthesis of Pyridine-Based Dyes for Live-Cell Imaging | The Journal of Organic Chemistry - ACS Publications.
• Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions.
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews.
• Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols | The Journal of Organic Chemistry - ACS Publications.
• Regioselective Suzuki–Miyarua Cross-Coupling for Substituted 2,4-Dibromopyridines Catalyzed by C3-Symmetric Tripalladium Clusters | The Journal of Organic Chemistry - ACS Publications.
• Base and solvent effects on the Suzuki coupling of p-bromoacetophenone... - ResearchGate.
• The effects of CO2 pressure and pH on the Suzuki coupling of basic nitrogen containing substrates - Organic & Biomolecular Chemistry (RSC Publishing).
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications.
• Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions - PMC.
• Ligand electronic influence in Pd-catalyzed C-C coupling processes..
• Palladium-Catalysed C–C Coupling: Then and Now - Semantic Scholar.
• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES.
• Technical Support Center: Optimizing Catalyst Loading for 1,2-Dibromobut-2-ene Cross-Coupling Reactions - Benchchem.
• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC.
• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture - Frontiers.
• An Electron- Deficient Palladium Catalyst Enables the Use of a Common Soluble Base - DSpace@MIT.
• Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design.
• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing).
• The Suzuki Coupling Reaction of phenylboronic acid with 2,6-dibromopyridine by catalyzed by palladium complexes 3. - ResearchGate.
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing).
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online.

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• 14. Yoneda Labs [yonedalabs.com]

Technical Support Guide: Purification and Recrystallization of 2,6-Dibromo-4-methanesulfonylpyridine

This guide serves as a dedicated technical resource for researchers, scientists, and professionals in drug development engaged in the purification of 2,6-Dibromo-4-methanesulfonylpyridine. Recognizing the nuanced challenges associated with purifying highly functionalized heterocyclic compounds, this document provides in-depth, experience-driven troubleshooting advice and detailed protocols. Our focus is on the principles and practical execution of recrystallization, a cornerstone technique for achieving high purity.

Compound Profile and Strategic Considerations

Before initiating any purification protocol, a thorough understanding of the target molecule's properties is paramount. This knowledge informs every decision, from solvent selection to the choice of purification strategy.

Table 1: Physicochemical Properties of 2,6-Dibromo-4-methanesulfonylpyridine

Property	Value	Source
Molecular Formula	C₆H₅Br₂NO₂S	-
Molecular Weight	330.99 g/mol	-
Appearance	Typically an off-white to light yellow solid	-
Structure	A pyridine ring substituted with two bromine atoms at positions 2 and 6, and a methanesulfonyl (mesyl) group at position 4. The electron-withdrawing nature of the sulfonyl group and bromine atoms significantly influences the molecule's polarity and reactivity.	[1]
Solubility	Generally possesses low solubility in non-polar solvents and moderate solubility in polar aprotic solvents. Empirical testing is essential.	[2]

Safety and Handling Precautions

Working with brominated pyridine derivatives requires strict adherence to safety protocols.

• Handling: Always handle 2,6-Dibromo-4-methanesulfonylpyridine in a well-ventilated area, preferably within a chemical fume hood.[3][4] Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid creating dust.

• Storage: Store the compound in a tightly sealed container in a cool, dry place, away from incompatible materials.[4]

• First Aid: In case of contact with eyes or skin, rinse immediately and thoroughly with water for at least 15 minutes and seek medical attention.[4] If inhaled, move to fresh air. If swallowed, rinse mouth with water and seek immediate medical attention.[4]

Frequently Asked Questions (FAQs)

This section addresses common preliminary questions that arise before beginning the purification process.

Q1: What are the most probable impurities in my crude 2,6-Dibromo-4-methanesulfonylpyridine sample?

A1: The impurity profile is intrinsically linked to the synthetic route. However, for brominated heterocycles, common contaminants include:

• Unreacted Starting Materials: Depending on the synthesis, this could be a precursor like 2,6-dibromopyridine or a related compound prior to the installation of the methanesulfonyl group.

• Incompletely Substituted Intermediates: Species such as 2-bromo-4-methanesulfonylpyridine may be present if the bromination or substitution reactions did not proceed to completion.

• Isomeric Byproducts: While the directing effects of the substituents are strong, minor isomers could form depending on reaction conditions.[5]

• Residual Solvents and Reagents: Solvents used in the reaction or work-up (e.g., DMF, acetonitrile, toluene) are common impurities that must be removed.[6][7]

• Degradation Products: The compound may degrade slightly under harsh reaction or work-up conditions.

Q2: Which is the superior purification technique for this compound: recrystallization or column chromatography?

A2: The choice is dictated by the purity of your crude material and the nature of the impurities.

• Recrystallization is the method of choice when the crude product is of relatively high purity (typically >90%) and the impurities have different solubility profiles from the desired product. It is highly efficient for removing small amounts of contaminants and can yield material of very high purity.

• Column Chromatography is more effective for separating the desired product from significant quantities of impurities, especially those with polarities similar to the product.[8] However, pyridine-containing compounds can sometimes exhibit "tailing" on standard silica gel due to the basicity of the pyridine nitrogen. This can often be mitigated by adding a small amount of a base, like triethylamine (~0.5-1%), to the eluent.

Q3: What analytical methods should I use to assess purity before and after purification?

A3: A multi-technique approach is recommended for a comprehensive assessment.

• Thin-Layer Chromatography (TLC): An indispensable tool for a quick, qualitative assessment of the number of components in your crude mixture and for monitoring the progress of column chromatography.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide definitive structural confirmation of your product and can be used to identify and quantify impurities if their signals are resolved from the product's signals.[10]

• Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS), this technique is excellent for identifying impurities by their molecular weight.[11]

• High-Performance Liquid Chromatography (HPLC): A powerful quantitative technique for determining the precise purity level of the final product.[5]

Troubleshooting Guide for Recrystallization

This section provides solutions to the most common problems encountered during the recrystallization of 2,6-Dibromo-4-methanesulfonylpyridine.

Problem: My compound fails to form crystals after the solution has cooled.

• The Underlying Issue: This is often due to the solution being supersaturated but lacking a nucleation point to initiate crystal growth, or because too much solvent was used.[12]

• The Solution Workflow:

  • Induce Nucleation by Scratching: Use a glass stirring rod to gently scratch the inner surface of the flask just below the meniscus of the solution. The microscopic scratches on the glass provide a surface for the first crystals to form.

  • Introduce a Seed Crystal: If you have a small crystal of pure product, adding it to the cooled solution can provide a template for crystal growth.

  • Reduce Solvent Volume: If the above methods fail, it is highly likely that too much solvent was used.[13] Gently heat the solution to boil off a portion of the solvent (e.g., 10-20% of the volume) to increase the concentration of your compound. Allow it to cool again.

  • Enhance Cooling: If crystals form but the yield is low, placing the flask in an ice-water bath can further decrease the compound's solubility and maximize precipitation.

Caption: Troubleshooting workflow for inducing crystallization.

Problem: The product separates as an oil instead of crystals ("oiling out").

• The Underlying Issue: Oiling out occurs when the solubility of the compound in the solvent is so low at a certain temperature that it comes out of solution above its melting point. This is often exacerbated by the presence of impurities or by cooling the solution too rapidly.

• The Solution Path:

  • Re-dissolve and Dilute: Heat the mixture to re-dissolve the oil. Add a small amount (5-10%) more of the hot solvent to ensure the saturation point is not reached at too high a temperature.

  • Slow Down the Cooling: This is critical. Allow the flask to cool to room temperature very slowly. Insulating the flask with glass wool or placing it in a warm water bath that is allowed to cool can prevent rapid temperature drops.

  • Change Solvent System: If the problem persists, the chosen solvent is likely unsuitable. A mixed-solvent system may be required. Dissolve the compound in a minimum of a "good" solvent (in which it is soluble) and add a "poor" solvent (in which it is insoluble) dropwise at the boiling point until the solution becomes faintly cloudy. Add a drop or two of the "good" solvent to clarify and then cool slowly.[13][14]

Problem: The recrystallization yield is unacceptably low.

• The Underlying Issue: The most common cause is the use of an excessive amount of solvent, leaving a significant portion of the product dissolved in the mother liquor even after cooling.

• The Solution Path:

  • Use the Minimum Solvent: During the initial dissolution, add the hot solvent portion-wise, only adding enough to just dissolve the solid.

  • Recover a Second Crop: Do not discard the mother liquor (the filtrate after collecting your crystals). Reduce its volume by about half on a rotary evaporator or by gentle heating, and then cool it again. This will often yield a second crop of crystals. Note that this second crop may be less pure than the first and should be analyzed separately.

Problem: The final crystals are colored, but the pure compound should be white.

• The Underlying Issue: This indicates the presence of highly colored, often polymeric or oxidized, impurities that co-precipitate with your product.

• The Solution Path:

  • Charcoal Treatment: Activated charcoal is highly effective at adsorbing large, colored impurity molecules.

  • Procedure: After dissolving your crude product in the minimum amount of hot solvent, remove the flask from the heat source. Add a very small amount of activated charcoal (a micro-spatula tip is usually sufficient, as too much will adsorb your product). Swirl the hot mixture for a few minutes.

  • Hot Gravity Filtration: To remove the charcoal, you must perform a hot gravity filtration through a fluted filter paper into a pre-heated flask. This step is crucial to prevent your product from crystallizing prematurely on the filter paper. Allow the resulting clear, colorless filtrate to cool as you normally would.

Standard Operating Protocols

These protocols provide a validated starting point for the purification of 2,6-Dibromo-4-methanesulfonylpyridine.

Protocol 1: Systematic Solvent Screening

The principle of "like dissolves like" is a good guide.[15] Given the polar sulfonyl group and the less polar dibromopyridine core, a range of solvents should be tested.

• Preparation: Place a small amount (approx. 10-20 mg) of your crude material into several small test tubes.

• Solvent Addition: To each tube, add a different solvent (e.g., Ethanol, Isopropanol, Ethyl Acetate, Acetone, Toluene, Acetonitrile) dropwise, starting with about 0.5 mL.

• Room Temperature Solubility: Agitate the tubes and observe the solubility at room temperature. A suitable recrystallization solvent will show poor solubility at this stage.

• Hot Solubility: Gently heat the test tubes that showed poor solubility in a hot water or sand bath. A good solvent will fully dissolve the compound at or near its boiling point.

• Cooling and Crystallization: Allow the tubes with dissolved compound to cool slowly to room temperature. The ideal solvent is one from which the compound readily forms crystals upon cooling.

Table 2: Suggested Solvents for Screening

Solvent Class	Examples	Rationale
Alcohols	Ethanol, Isopropanol	Good for moderately polar compounds. Often used in mixed systems with water.[16]
Esters	Ethyl Acetate	A versatile, medium-polarity solvent.
Ketones	Acetone	A polar aprotic solvent, good dissolving power. Often used with a non-polar anti-solvent like hexanes.[16]
Aromatic	Toluene	Good for dissolving less polar compounds, especially at high temperatures.[17]
Nitriles	Acetonitrile	A polar aprotic solvent that can be effective for nitrogen-containing compounds.[16]
Ethers	2-MeTHF, MTBE	Less polar options to test.[16]

Protocol 2: Single-Solvent Recrystallization

• Dissolution: Place the crude 2,6-Dibromo-4-methanesulfonylpyridine in an appropriately sized Erlenmeyer flask with a magnetic stir bar. Add the chosen solvent (e.g., Isopropanol) in small portions.

• Heating: Heat the mixture to a gentle boil with stirring. Continue adding the hot solvent portion-wise until the solid has just dissolved completely.

• Cooling (Critical Step): Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Rapid cooling can trap impurities.

• Chilling: Once the flask has reached room temperature and crystal growth has ceased, place it in an ice-water bath for at least 30 minutes to maximize the yield.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor.

• Drying: Dry the crystals thoroughly. This can be done by air-drying on the filter, followed by drying in a vacuum oven.

Concluding Remarks

Purification is both a science and an art, requiring careful observation and logical troubleshooting. This guide provides a framework based on established chemical principles and field experience to address the specific challenges of purifying 2,6-Dibromo-4-methanesulfonylpyridine. By systematically applying these protocols and troubleshooting strategies, researchers can confidently achieve the high degree of purity required for demanding applications in pharmaceutical development and synthetic chemistry.

References

• BenchChem. (2026, March 12). The Chemical Profile of 2,6-Dibromo-4-methylpyridine: Properties and Uses.
• KISHIDA CHEMICAL CO., LTD. Safety Data Sheet: Pyridine.
• Fisher Scientific. SAFETY DATA SHEET: 3,6-Dibromo-2-methylpyridine.
• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros.
• MIT OpenCourseWare. Two-Solvent Recrystallization Guide.
• Jubilant Ingrevia. 2,6-Dibromopyridine Safety Data Sheet.
• The Royal Society of Chemistry. (2015). Supporting Information.
• Tokyo Chemical Industry. (2025, June 5). SAFETY DATA SHEET: 2,6-Dibromo-4-nitrophenol.
• Organic Syntheses. 3-BROMO-2-PYRONE.
• Unknown. Recrystallization method.
• Unknown. Recrystallization of an Unknown.
• Unknown. COMMON SOLVENTS FOR CRYSTALLIZATION.
• BenchChem. (2025). A Comparative Guide to Assessing the Purity of Synthesized 2-Bromo-4-methylpyridine.
• Georgia Southern University. (2023, April 28). Synthesis of 2-Bromo-6-Alkylaminopyridines, 2,6-Dialkylaminopyridines, and TREN Based Ligands.
• Asian Journal of Research in Chemistry. (2012, May 24). Impurity Profiling With Use of Hyphenated Techniques.
• Sigma-Aldrich. Solvent Miscibility Table.
• European Medicines Agency. (2019, August 9). Q3C (R6) Step 5 - impurities: guideline for residual solvents.
• JEOL. Analysis of hydrogen bond network of pharmaceutical preparations by ultra-high speed MAS1H solid-state NMR.
• BenchChem. (2025). An In-depth Technical Guide to the NMR and Mass Spectrometry of 6-Bromo-2,2-dimethylchroman-4-amine.
• BenchChem. (2025). solubility issues of 6,6-Dibromoindigo in organic solvents.

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Technical Support Center: Overcoming Steric Hindrance in 2,6-Dibromo-4-methanesulfonylpyridine Substitutions

Welcome to the technical support guide for navigating the synthetic challenges of 2,6-Dibromo-4-methanesulfonylpyridine. This resource is designed for researchers, chemists, and drug development professionals who are looking to functionalize this versatile but sterically challenging heterocyclic building block. Here, we provide in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you achieve your synthetic goals.

Frequently Asked Questions (FAQs)

This section addresses common initial questions and provides a foundational understanding of the reactivity of 2,6-Dibromo-4-methanesulfonylpyridine.

Q1: Why is my nucleophilic substitution on 2,6-Dibromo-4-methanesulfonylpyridine failing or giving a low yield?

A: Several factors can contribute to poor outcomes, but the primary challenge is steric hindrance.[1] The two bromine atoms at the C2 and C6 positions physically obstruct the approach of the incoming nucleophile.[1] Beyond steric hindrance, other common issues include:

• Inadequate Reaction Conditions: This substrate often requires elevated temperatures to overcome the high activation energy barrier.[1][2] Some reactions may necessitate temperatures of 150°C or higher.[2]

• Poor Nucleophile Strength: The nucleophile must be sufficiently potent to attack the electron-deficient pyridine ring.[3]

• Suboptimal Solvent Choice: Polar aprotic solvents like DMSO, DMF, or NMP are generally preferred as they can effectively solvate the counter-ion of the nucleophile, leading to a more reactive "naked" anion.[3]

• Catalyst Inhibition: The pyridine nitrogen's lone pair can coordinate with and inhibit transition metal catalysts (e.g., Palladium), which are often required for C-C or C-N bond formation.[1][4]

Q2: Which position is more reactive for a nucleophilic aromatic substitution (SNAr) reaction?

A: Both the C2 and C6 positions are electronically activated for nucleophilic aromatic substitution (SNAr). The powerful electron-withdrawing methanesulfonyl group (-SO₂Me) at the C4 position effectively stabilizes the negative charge in the Meisenheimer intermediate formed upon nucleophilic attack at either the C2 or C6 (ortho) positions.[3][5][6] In an unsubstituted pyridine ring, the C2 and C4 positions are the most favorable for SNAr because the ring nitrogen can directly participate in resonance stabilization of the anionic intermediate.[5][6][7] With the C4 position blocked and activated by the sulfone, both C2 and C6 are electronically equivalent and highly activated. Therefore, for an initial mono-substitution, regioselectivity is not a major concern unless the nucleophile or other reagents introduce a directing effect.

Q3: How can I achieve di-substitution on the pyridine ring?

A: Achieving di-substitution requires overcoming even greater steric hindrance and potential electronic deactivation after the first substitution. Key strategies include:

• Forcing Conditions: Higher temperatures, extended reaction times, and the use of microwave irradiation are often necessary to drive the reaction to completion.[8][9][10]

• Catalyst Systems: For reactions like aminations, copper-catalyzed systems have been shown to be effective for di-substitution, sometimes requiring only the addition of a base like K₂CO₃ and a CuI/DMPAO catalyst system for the second step.[11][12]

• Stoichiometry: Using a molar excess of the nucleophile (e.g., >2.2 equivalents) is critical.

• Stepwise Synthesis: In many cases, the most reliable method is a two-step process: perform the mono-substitution, isolate and purify the intermediate, and then subject it to a second substitution reaction under more forcing conditions.

Q4: What are the best general conditions to start with for a new nucleophile?

A: For a typical SNAr reaction with an amine or thiol nucleophile, a good starting point would be to use a polar aprotic solvent like DMSO or NMP, an appropriate base to deprotonate the nucleophile if necessary (e.g., K₂CO₃ or NaH), and elevated temperatures (e.g., 120-150°C). Monitoring the reaction by TLC or LC-MS is crucial. For cross-coupling reactions, a palladium catalyst with a bulky, electron-rich phosphine ligand is often a good choice to promote the reaction and mitigate catalyst deactivation.[1][4]

Q5: Is it possible to selectively substitute only one of the bromine atoms?

A: Yes, selective mono-substitution is highly feasible and is often the kinetically favored outcome. By carefully controlling the stoichiometry of the nucleophile (using ~1.0 equivalent), reaction time, and temperature, you can favor the formation of the mono-substituted product.[11][12] The introduction of the first substituent often deactivates the ring or increases steric hindrance for the second substitution, making the mono-substituted product easier to isolate. In a study on the amination of 2,6-dibromopyridine, the diaminated byproduct could be limited to less than 3.5% of the isolated product under optimized mono-amination conditions.[11][12]

Troubleshooting Guides

Guide 1: Problem - No Reaction or Very Low Conversion

If your reaction is not proceeding, a systematic approach is needed to identify the root cause. Use the following workflow and table to diagnose and solve the issue.

Caption: Troubleshooting workflow for low/no conversion.

Possible Cause	Explanation & Recommended Solution
Insufficient Thermal Energy	The steric barrier presented by the two bromine atoms creates a high activation energy. Solution: Increase the reaction temperature, often in the range of 120-180°C. For thermally sensitive materials, consider using microwave irradiation, which can dramatically accelerate the reaction, often reducing reaction times from hours to minutes.[8][9][10][13]
Weak Nucleophile	The inherent electron deficiency of the pyridine ring is enhanced by the sulfone group, but a sufficiently strong nucleophile is still required.[3] Solution: If using a neutral nucleophile (e.g., alcohol, thiol), deprotonate it first with a strong, non-nucleophilic base (e.g., NaH, KHMDS) to form the more potent alkoxide or thiolate.[3]
Inappropriate Solvent	The solvent plays a crucial role in stabilizing intermediates and solvating reagents. Solution: Use polar aprotic solvents (DMSO, DMF, NMP). These solvents excel at solvating the cation of a nucleophilic salt, leaving a more reactive "naked" anion that can more readily attack the ring.[3]
Catalyst Issues (for Cross-Coupling)	For reactions like Suzuki or Buchwald-Hartwig, the pyridine nitrogen can coordinate to the palladium center, leading to catalyst deactivation.[1][4] Solution: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) which can stabilize the catalyst and promote the oxidative addition step.[1] In some cases, temporarily protecting the pyridine nitrogen as an N-oxide can prevent this inhibition.[4][14]

Guide 2: Problem - Achieving Di-substitution

Moving from mono- to di-substitution introduces a second, often much higher, kinetic barrier. The first substituent not only adds to the steric congestion but can also electronically modulate the reactivity of the second site.

Caption: Decision process for achieving di-substitution.

Key Strategies:

• Microwave-Assisted Synthesis: This is one of the most powerful tools for this transformation. Microwave heating can provide rapid and uniform heating to high temperatures, often leading to cleaner reactions and higher yields in significantly shorter times.[8][9][10] A study on the amination of 2,6-dibromopyridine successfully used microwave irradiation in water at temperatures up to 200°C to achieve both mono- and di-substitution.[11][12]

• Catalyst Choice for Diamination: For C-N bond formation, while palladium is common, copper-based catalyst systems can be very effective for diaminations. A reported method for the diamination of 2,6-dibromopyridine used a CuI/DMPAO catalyst system with K₂CO₃ as a base in water under microwave conditions.[11][12]

• Stepwise Approach: If a one-pot di-substitution proves low-yielding or produces inseparable mixtures, a stepwise approach is recommended. First, synthesize and isolate the 2-substituted-6-bromo-4-methanesulfonylpyridine intermediate. Then, subject this purified intermediate to a second substitution reaction. This allows for the optimization of conditions for each distinct step.

Key Experimental Protocols

The following protocols provide a starting point for experimentation. They should be optimized for specific substrates and nucleophiles.

Protocol 1: Microwave-Assisted Mono-Amination

This protocol is a general method for the selective mono-amination of 2,6-dibromopyridine, adapted from literature procedures.[11][12]

• Reaction Setup: In a 10 mL microwave vial, combine 2,6-dibromo-4-methanesulfonylpyridine (1.0 mmol, 1.0 equiv), the desired primary amine (1.1 mmol, 1.1 equiv), and a suitable solvent (e.g., water or NMP, 5 mL).

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 120-150°C) for a duration of 1-2.5 hours.[11][12]

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: After cooling, extract the reaction mixture with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by distillation.

Protocol 2: Palladium-Catalyzed Di-Substitution (Suzuki Coupling)

This protocol outlines a general procedure for a di-aryl substitution via Suzuki-Miyaura coupling.[15][16]

• Reaction Setup: To a dry microwave vial under an inert atmosphere (e.g., Argon or Nitrogen), add 2,6-dibromo-4-methanesulfonylpyridine (1.0 mmol, 1.0 equiv), the desired arylboronic acid (2.5 mmol, 2.5 equiv), a palladium catalyst such as Pd(PPh₃)₄ (0.05 mmol, 5 mol%), and a base like K₂CO₃ (3.0 mmol, 3.0 equiv).[15]

• Solvent Addition: Add a degassed solvent system, for example, a 4:1 mixture of toluene and ethanol (5 mL).[15]

• Reaction Conditions: Seal the vial and heat the mixture. For conventional heating, stir at 80-110°C for 12-24 hours. For microwave heating, irradiate at 120-150°C for 30-60 minutes.

• Workup: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purification: Purify the residue by column chromatography on silica gel to yield the desired 2,6-diaryl-4-methanesulfonylpyridine.

Data Summary

Nucleophile Class	Typical Base	Solvent	Temp. Range (°C)	Notes
Primary/Secondary Amines	K₂CO₃, NaOtBu	NMP, DMSO, H₂O	120 - 200	Microwave irradiation is highly effective.[11][12] For di-substitution, a Cu catalyst may be required.[11][12]
Thiols	NaH, K₂CO₃	DMF, DMSO	80 - 150	Thiolates are very potent nucleophiles; reactions may proceed at lower temperatures than amines.
Alkoxides	NaH (to form in situ)	THF, Dioxane	80 - 160	Non-polar aprotic solvents can favor ortho-selectivity through coordination of the alkali metal counter-ion.[17]
Aryl Boronic Acids (Suzuki)	K₂CO₃, K₃PO₄	Toluene/EtOH, Dioxane/H₂O	80 - 150	Requires a Pd catalyst and phosphine ligand.[15][16]

References

• Technical Support Center: Nucleophilic Substitution on Pyridine Rings - Benchchem.
• Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines - Benchchem.
• Troubleshooting low yield in pyridine functionalization - Benchchem.
• Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines - Benchchem.
• Microwave-assisted synthesis of benzoxazinediones under solvent-free conditions - Taylor & Francis.
• Technical Support Center: Overcoming Steric Hindrance in 2,4-Disubstituted Pyridine Synthesis - Benchchem.
• Palladium(II)-Catalyzed Substituted Pyridine Synthesis from α,β-Unsaturated Oxime Ethers via a C–H Alkenylation/Aza-6π-Electrocyclization Approach | Organic Letters - ACS Publications.
• Pyridine C(sp 2 )–H bond functionalization under transition-metal and rare earth metal catalysis - Beilstein Journals.
• Enantioselective C2–H Alkylation of Pyridines with 1,3-Dienes via Ni–Al Bimetallic Catalysis | Journal of the American Chemical Society.
• Microwave-assisted synthesis of high thermal stability and colourless polyimides containing pyridine | Royal Society Open Science.
• Microwave Assisted Organic Synthesis.
• Directed nucleophilic aromatic substitution reaction - The Royal Society of Chemistry.
• Ortho-selectivity in the nucleophilic aromatic substitution (S NAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides | Request PDF - ResearchGate.
• A Directive Ni Catalyst Overrides Conventional Site-Selectivity in Pyridine C–H Alkenylation.
• A new one-step synthesis of pyridines under microwave-assisted conditions.
• A new one-step synthesis of pyridines under microwave-assisted conditions.
• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?.
• Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands | ACS Omega - ACS Publications.
• (L-450) Nucleophilic aromatic substitution on Pyridine: Resonance, Mechanism and Selectivity. - YouTube.
• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry.
• Reactivity Face-Off: 2,6-Dibromopyridine vs. 2,6-Dichloropyridine in Synthetic Chemistry - Benchchem.
• Pyridine Synthesis: Cliff Notes - Baran Lab.
• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles | ChemRxiv.
• Pyran Annulation: Asymmetric Synthesis of 2,6-Disubstituted-4-methylene Tetrahydropyrans.
• Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands - PMC.
• nucleophilic aromatic substitutions - YouTube.
• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? - ECHEMI.
• Reaction of 2,6-dibromopyridine - ECHEMI.
• (PDF) Practical Routes to 2,6-Disubstituted Pyridine Derivatives - Academia.edu.
• Pyridines – Structure - DAV University.
• Microwave-Assisted Synthesis of 2,6-Disubstituted Pyridines: Application Notes and Protocols for Researchers - Benchchem.
• Synthesis and structure-activity relationship of 2,6-disubstituted pyridine derivatives as inhibitors of β-amyloid-42 aggregation - PubMed.
• Selective Synthesis of Substituted Pyridines and Pyrimidines through Cascade Annulation of Isopropene Derivatives | Organic Letters - ACS Publications.
• Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides - Organic & Biomolecular Chemistry (RSC Publishing).
• 2,6-Dibromopyridine Safety Data Sheet - Jubilant Ingrevia.
• Strategic design of a 2,6-disubstituted pyridine-based probe having hard-soft centers: responsive divergence from one core - New Journal of Chemistry (RSC Publishing).
• Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling - MDPI.
• Synthesis of novel 2,6-disubstituted-3,4-dimethylidene tetrahydropyrans via Prins-type cyclization - Chemical Communications (RSC Publishing).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. echemi.com [echemi.com]
• 7. m.youtube.com [m.youtube.com]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. youngin.com [youngin.com]
• 10. A new one-step synthesis of pyridines under microwave-assisted conditions [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
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• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

Resolving overlapping peaks in 2,6-Dibromo-4-methanesulfonylpyridine NMR spectra

Welcome to the Technical Support Center for NMR Analysis. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with 2,6-Dibromo-4-methanesulfonylpyridine .

Symmetrical, heavily substituted halogenated pyridines present unique challenges in Nuclear Magnetic Resonance (NMR) spectroscopy. Issues such as quadrupolar relaxation, lack of Nuclear Overhauser Effect (NOE), and coincidental solvent overlaps frequently obscure critical structural data. This guide bypasses generic advice, focusing strictly on the causality of these phenomena and providing self-validating protocols to ensure absolute data integrity.

Quantitative Baseline: Expected vs. Problematic Shifts

Before troubleshooting, you must establish a theoretical baseline. The table below summarizes the expected chemical shifts for 2,6-Dibromo-4-methanesulfonylpyridine and identifies the most common overlapping artifacts.

Nucleus	Assignment	Expected Shift (ppm)	Multiplicity	Integration	Primary Overlap Risk
1H	H-3, H-5 (Aromatic)	8.10 - 8.25	Singlet	2H	Regioisomers (e.g., mono-bromo impurities)
1H	-SO2CH3 (Methyl)	3.30 - 3.40	Singlet	3H	HDO in DMSO-d6 (3.33 ppm)
13C	C-4 (Quaternary)	~150.0	Singlet	N/A	None
13C	C-2, C-6 (C-Br)	~140.0	Singlet	N/A	Lost in baseline noise (Broadening)
13C	C-3, C-5 (Aromatic)	~125.0	Singlet	N/A	None
13C	-SO2CH3 (Methyl)	~43.0	Singlet	N/A	DMSO-d6 solvent multiplet (39.5 ppm)

FAQ & Troubleshooting Workflows

Q1: The methanesulfonyl (-SO2CH3) singlet at ~3.3 ppm is missing, unusually broad, or integrates to >3H. What is happening?

The Causality: This is the most common artifact when analyzing this molecule in DMSO-d6. The methanesulfonyl methyl protons resonate between 3.30 and 3.40 ppm. According to the authoritative compilation of NMR impurities by Gottlieb et al.[1], the residual water (HDO) peak in DMSO-d6 appears exactly at 3.33 ppm. Because the HDO peak is concentration-dependent, it frequently merges with the -SO2CH3 peak, artificially inflating the integration or broadening the signal.

The Solution: Do not rely on baseline correction or manual integration adjustments. You must physically or thermodynamically separate these signals using Variable Temperature (VT) NMR.

Workflow for resolving 3.3 ppm methanesulfonyl and HDO overlap.

Self-Validating Protocol: VT-NMR Disambiguation

• Baseline Acquisition: Acquire a standard 1H NMR spectrum at 25 °C (298 K) in DMSO-d6.

• Temperature Ramp: Increase the probe temperature to 50 °C (323 K). Allow the sample to equilibrate for exactly 10 minutes to ensure thermal homogeneity.

• Secondary Acquisition: Acquire a second 1H NMR spectrum under identical receiver gain parameters.

• Data Overlay: Overlay the 25 °C and 50 °C spectra. Validation Logic: Heating disrupts the hydrogen bond network of the residual water, increasing the electron density around the proton (shielding) and shifting the HDO peak upfield (e.g., to 3.1 ppm). The covalent -SO2CH3 protons do not participate in this network; their chemical shift will remain static at ~3.35 ppm. If the peak splits into a static peak and a shifting peak, the static peak is definitively your methanesulfonyl group.

Q2: The aromatic signal at ~8.1 ppm appears as a multiplet or has overlapping shoulders instead of a clean singlet.

The Causality: 2,6-Dibromo-4-methanesulfonylpyridine possesses C2v​ symmetry, rendering the H-3 and H-5 protons chemically equivalent. They must appear as a perfect singlet. If you observe splitting (J-coupling) or shoulders, you are observing a breakdown of symmetry. This is almost always caused by incomplete bromination during synthesis (resulting in a mono-bromo regioisomer) or halogen exchange.

The Solution: Self-Validating Protocol: 2D COSY Integration

• Acquire a standard 2D COSY (Correlation Spectroscopy) spectrum.

• Analyze the cross-peaks in the aromatic region (7.5 - 8.5 ppm). Validation Logic: True H-3/H-5 protons in the target molecule are isolated from other protons and will show no off-diagonal cross-peaks. If the overlapping shoulders show cross-peaks to each other, they are definitively ortho- or meta-coupled protons from an asymmetrical impurity (e.g., 2-bromo-4-methanesulfonylpyridine), proving the overlap is chemical, not instrumental.

Q3: The 13C NMR spectrum is missing the C-2 and C-6 (C-Br) carbon peaks, or they are lost in the baseline noise.

The Causality: Bromine is a quadrupolar nucleus (spin 3/2). It provides highly efficient relaxation pathways that severely broaden the signals of adjacent carbons. Furthermore, C-2 and C-6 are quaternary; they lack attached protons. This means they receive zero Nuclear Overhauser Effect (NOE) enhancement during standard 1H-decoupled 13C acquisitions and suffer from exceptionally long longitudinal relaxation times ( T1​ ).

Optimization strategy for resolving quaternary C-Br carbons in 13C NMR.

Self-Validating Protocol: Optimized Quaternary 13C Acquisition

• Parameter Adjustment: Increase the relaxation delay (d1) from the standard 1.5 seconds to 5-10 seconds . This allows the slow-relaxing C-Br magnetization to fully return to the z-axis between pulses.

• Pulse Angle Optimization: Reduce the excitation pulse angle from 90° to 30° (Ernst angle optimization) to allow faster recovery of longitudinal magnetization.

• Acquisition: Increase the number of scans (ns) to >1024 to brute-force the Signal-to-Noise Ratio (SNR) for the broadened peaks.

• Validation via DEPT-135: Run a complementary DEPT-135 experiment. Subtract the DEPT-135 spectrum from your optimized 13C spectrum. Validation Logic: The C-H signals (C-3, C-5, and methyl) will perfectly cancel out or invert, leaving only the quaternary C-4 and the newly resolved C-2/C-6 signals isolated on a flat baseline, mathematically proving their quaternary nature.

References

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.[Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512–7515.[Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]

Technical Support Center: Optimizing Microwave-Assisted Synthesis of 2,6-Dibromo-4-methanesulfonylpyridine

Welcome to the technical support center for the synthesis of 2,6-Dibromo-4-methanesulfonylpyridine. This guide is designed for researchers, chemists, and drug development professionals who are looking to leverage microwave-assisted synthesis for this key intermediate. Here, we move beyond simple protocols to provide in-depth troubleshooting, frequently asked questions, and the scientific rationale behind our recommendations.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing not just a solution, but the underlying chemical principles to empower your research.

Question 1: My reaction yield is consistently low (<40%). What are the primary factors I should investigate?

Low yield is a common issue that can often be traced back to several key parameters in a microwave-assisted reaction. Let's break down the most likely culprits.

• Sub-optimal Temperature and Time: Microwave synthesis is highly sensitive to temperature. Unlike conventional heating, microwave energy can create localized "hot spots." It's crucial to find the sweet spot where the reaction proceeds efficiently without significant decomposition of the starting material or product.

  • Troubleshooting Steps:

    • Temperature Screening: Run a series of small-scale reactions at different temperatures (e.g., 100°C, 120°C, 140°C) while keeping the reaction time constant (e.g., 15 minutes). Use TLC or LC-MS to monitor the consumption of starting material and the formation of the desired product.

    • Time Course Study: Once an optimal temperature is identified, perform a time course study (e.g., 5, 10, 15, 20 minutes) to determine the point of maximum conversion without significant side-product formation.

• Improper Solvent Choice: The choice of solvent is critical in microwave chemistry as it needs to efficiently absorb microwave energy. Solvents with a high dielectric loss tangent are generally preferred.

  • Troubleshooting Steps:

    • Solvent Screening: If you are using a low-absorbing solvent like toluene, consider switching to or mixing with a more polar solvent like DMF, NMP, or ethanol. See the table below for a comparison of common microwave solvents.

    • Volume Considerations: Ensure the reaction vessel is appropriately filled. Too little solvent can lead to overheating, while too much can result in inefficient energy absorption. A general rule of thumb is to have the solvent level just above the solid reactants.

Solvent	Dielectric Constant (ε)	Dielectric Loss (tanδ)	Boiling Point (°C)
N,N-Dimethylformamide (DMF)	36.7	0.161	153
N-Methyl-2-pyrrolidone (NMP)	32.2	0.275	202
Ethanol	24.6	0.941	78
Acetonitrile	37.5	0.062	82
Toluene	2.4	0.040	111

• Starting Material Quality: The synthesis of 2,6-Dibromo-4-methanesulfonylpyridine typically proceeds from a precursor like 2,6-Dibromo-4-(methylthio)pyridine. The purity of this starting material is paramount.

  • Troubleshooting Steps:

    • Purity Analysis: Before starting the reaction, verify the purity of your 2,6-Dibromo-4-(methylthio)pyridine using NMR or LC-MS.

    • Re-purification: If impurities are detected, consider recrystallizing or running a column on your starting material.

Question 2: I am observing significant charring and decomposition in my reaction vessel. What is causing this, and how can I prevent it?

Charring is a clear indication of excessive temperature, leading to the decomposition of your organic molecules. This is a particularly common issue in microwave synthesis if not properly controlled.

• Runaway Reaction: Microwave energy can sometimes be absorbed too efficiently, leading to a rapid and uncontrolled increase in temperature and pressure.

  • Troubleshooting Steps:

    • Power Modulation: Modern microwave reactors allow for power modulation. Instead of running at maximum power, try using a lower, constant power setting to maintain a stable temperature.

    • Stirring: Ensure that the magnetic stir bar is actively and efficiently stirring the reaction mixture. Inadequate stirring can lead to localized overheating.

• Presence of Catalytic Impurities: Trace amounts of metal impurities in your starting materials or reagents can sometimes catalyze decomposition pathways at elevated temperatures.

  • Troubleshooting Steps:

    • Use High-Purity Reagents: Whenever possible, use reagents from reputable suppliers and of a high purity grade.

    • Vessel Cleanliness: Ensure your microwave reaction vessels are scrupulously clean. Residual material from previous experiments can act as a catalyst for decomposition.

Question 3: My final product is contaminated with a significant amount of mono-brominated or des-bromo species. How can I minimize these impurities?

The formation of these side products suggests that debromination is occurring, which can be a side reaction at high temperatures or in the presence of certain nucleophiles or radical species.

• Excessive Temperature or Reaction Time: The C-Br bond can be labile under harsh conditions.

  • Troubleshooting Steps:

    • Re-optimize Conditions: Revisit your temperature and time screening. It's possible that a slightly lower temperature or shorter reaction time will favor the desired product without allowing for significant debromination.

• Atmosphere Control: While many microwave reactions are robust enough to be run in air, sensitive substrates can benefit from an inert atmosphere.

  • Troubleshooting Steps:

    • Inert Atmosphere: Purge the reaction vessel with nitrogen or argon before sealing and running the reaction. This can minimize oxidative side reactions that may contribute to debromination.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting material for this synthesis?

The most common precursor is 2,6-Dibromo-4-(methylthio)pyridine. The synthesis then involves the oxidation of the sulfide to the sulfone.

Q2: What oxidizing agents are compatible with microwave-assisted synthesis for the sulfide-to-sulfone oxidation?

Several oxidizing agents can be used. Hydrogen peroxide (H₂O₂) is a common and "green" choice, often used in acetic acid. Other options include Oxone® (potassium peroxymonosulfate) and meta-Chloroperoxybenzoic acid (m-CPBA). When using peroxide-based oxidants, be aware of potential pressure buildup in the sealed microwave vessel.

Q3: Can I use a domestic microwave for this synthesis?

Absolutely not. Laboratory microwave reactors are specifically designed with features for safety and reproducibility that are absent in domestic ovens. These include:

• Precise temperature and pressure monitoring and control.

• Homogeneous microwave field distribution.

• Specialized, pressure-rated reaction vessels.

• Safety features to prevent explosions and leaks.

Using a domestic microwave for chemical synthesis is extremely dangerous and can lead to serious accidents.

Q4: What is a general, optimized protocol for this synthesis?

Here is a starting point for your optimization experiments.

Experimental Protocol: Microwave-Assisted Synthesis of 2,6-Dibromo-4-methanesulfonylpyridine

• Reagent Preparation: In a 10 mL microwave reaction vessel, add 2,6-Dibromo-4-(methylthio)pyridine (1.0 eq), and a suitable solvent such as acetic acid or ethanol (5 mL).

• Oxidant Addition: To the stirred solution, add the chosen oxidizing agent (e.g., 30% H₂O₂, 2.5 eq) dropwise.

• Vessel Sealing: Securely cap the reaction vessel.

• Microwave Irradiation: Place the vessel in the microwave reactor. Set the reaction parameters:

  • Temperature: 120°C

  • Ramp Time: 2 minutes

  • Hold Time: 15 minutes

  • Power: 200 W (or as determined by your reactor's power modulation)

  • Stirring: High

• Cooling and Work-up: After the reaction is complete, allow the vessel to cool to room temperature. Quench the reaction by carefully adding a saturated solution of sodium thiosulfate.

• Extraction: Extract the aqueous layer with a suitable organic solvent like ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Visualizing the Process

Reaction Workflow

Caption: A typical workflow for microwave-assisted organic synthesis.

Troubleshooting Logic

Caption: A decision tree for troubleshooting common synthesis issues.

References

• Microwave-Assisted Organic Synthesis – A Review. Royal Society of Chemistry.[Link]

• A Mild and Efficient Oxidation of Sulfides to Sulfoxides and Sulfones with H2O2. Organic Preparations and Procedures International.[Link]

• Microwave Chemistry. Wikipedia.[Link]

Technical Support Guide: Accelerating the Functionalization of 2,6-Dibromo-4-methanesulfonylpyridine

Welcome to the technical support center for the functionalization of 2,6-Dibromo-4-methanesulfonylpyridine. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their synthetic routes, with a specific focus on reducing reaction times and troubleshooting common issues. As a key building block in medicinal chemistry, efficient and rapid derivatization of this substrate is often critical. This document provides in-depth, field-proven insights in a direct question-and-answer format.

Section 1: Understanding the Substrate's Reactivity

Before troubleshooting, it is crucial to understand the inherent chemical properties of 2,6-Dibromo-4-methanesulfonylpyridine. The pyridine core is an electron-deficient heterocycle. This deficiency is significantly amplified by the potent electron-withdrawing methanesulfonyl (-SO₂Me) group at the C4 position. This electronic profile dictates its reactivity:

• High Electrophilicity: The pyridine ring, particularly at the C2 and C6 positions, is highly electrophilic. The bromine atoms at these positions are excellent leaving groups for two primary reaction classes.

• Palladium-Catalyzed Cross-Coupling: The C-Br bonds readily undergo oxidative addition to a Pd(0) center, making reactions like Suzuki-Miyaura and Buchwald-Hartwig amination highly effective.

• Nucleophilic Aromatic Substitution (SNAr): The strong electron-withdrawing nature of the ring activates it for direct displacement of the bromides by potent nucleophiles (e.g., amines, thiols, alkoxides), sometimes offering a catalyst-free pathway.[1][2] The stability of the anionic intermediate (Meisenheimer complex) is enhanced by the presence of the nitrogen and sulfonyl groups, which can delocalize the negative charge.[1]

Section 2: Troubleshooting Guide

This section addresses the most common problems encountered during the functionalization of 2,6-Dibromo-4-methanesulfonylpyridine, which often lead to extended reaction times or failure.

Q1: My palladium-catalyzed cross-coupling reaction (Suzuki or Buchwald-Hartwig) has stalled or is proceeding very slowly. What are the primary causes and how can I resolve this?

A1: A stalled reaction is one ofthe most frequent issues and is almost always linked to the health of the palladium catalyst. The active catalytic species, Pd(0), is sensitive and can be easily deactivated.

Immediate Diagnostic Checks:

• Visual Inspection: Look for the formation of a black precipitate. This is "palladium black," an inactive, agglomerated form of palladium metal and a clear sign of catalyst decomposition.[3]

• Atmosphere Integrity: Ensure your reaction is under a genuinely inert atmosphere (Argon or Nitrogen). Even small leaks can introduce oxygen, which oxidizes the active Pd(0) catalyst to an inactive Pd(II) species.[3]

Primary Causes & Solutions:

• Catalyst or Ligand Degradation:

  • Cause: Both oxygen and water are detrimental. Oxygen can oxidize the Pd(0) catalyst, while many phosphine ligands are susceptible to oxidation, rendering them ineffective.[3]

  • Solution: Use anhydrous, degassed solvents. Solvents should be purged with an inert gas or subjected to several freeze-pump-thaw cycles. Ensure your phosphine ligand has been stored and handled under an inert atmosphere. If in doubt, use a fresh batch of ligand.

• Inefficient Precatalyst Activation:

  • Cause: Modern cross-coupling often uses stable Pd(II) precatalysts that must be reduced in situ to the active Pd(0) species. If this activation is inefficient, the concentration of the active catalyst will be too low.[3]

  • Solution: Ensure the reaction conditions (e.g., temperature, base) are suitable for the specific precatalyst you are using. Some precatalysts have faster activation kinetics than others.

• Excessive Temperature:

  • Cause: While heat can increase reaction rates, excessive temperatures can accelerate catalyst decomposition and the formation of palladium black.[3]

  • Solution: Consider lowering the reaction temperature and compensating with a longer reaction time. If using microwave heating, perform temperature scouting to find the optimal balance between rate and stability.

Troubleshooting Flowchart for a Stalled Reaction

Caption: Troubleshooting decision tree for stalled Pd-catalyzed reactions.

Q2: I am attempting a selective mono-substitution, but the reaction quickly forms the di-substituted product, reducing the yield of my target compound. How can I improve selectivity?

A2: This is a common challenge with di-halogenated substrates. The first substitution can sometimes activate the substrate for the second, or the reaction conditions may be too harsh.

• Stoichiometry is Key: Use a slight sub-stoichiometric amount of your coupling partner (e.g., 0.9-0.95 equivalents of boronic acid or amine). This ensures there isn't enough of the second reagent to drive the reaction to completion after the first substitution.

• Lower the Temperature: Running the reaction at a lower temperature will decrease the rate of both substitution steps, but it will often have a more pronounced effect on the second, more sterically hindered substitution, allowing you to stop the reaction after the first has completed.

• Monitor Closely: Do not run the reaction for a pre-set time. Monitor the reaction progress diligently every 15-30 minutes using a suitable technique (TLC, LC-MS, or GC-MS). As soon as the starting material is consumed and the mono-substituted product is the major species, quench the reaction immediately.

Q3: My Suzuki-Miyaura reaction suffers from significant protodeborylation of my boronic acid. How can I mitigate this?

A3: Protodeborylation is a base-mediated side reaction that destroys your boronic acid before it can participate in the catalytic cycle.[4] This is especially problematic with electron-deficient or sensitive boronic acids.

• Choice of Base: Switch from strong bases like NaOH or KOtBu to milder inorganic bases such as K₃PO₄, K₂CO₃, or Cs₂CO₃. These are often sufficient to promote transmetalation without aggressively degrading the boronic acid.

• Use a Boronate Ester: Boronic acids can be protected as esters, with N-methyliminodiacetic acid (MIDA) boronates being particularly effective.[5] These esters are highly stable to standard coupling conditions and can be deprotected in situ or in a separate step, preventing premature degradation.

• Consider Base-Free Protocols: For some specific substrates, Lewis acid-mediated Suzuki couplings can proceed without a traditional base, completely avoiding the issue of protodeborylation.[4]

Section 3: Frequently Asked Questions (FAQs)

Q1: To achieve the fastest possible functionalization, should I use a Palladium-catalyzed coupling or attempt a direct Nucleophilic Aromatic Substitution (SNAr)?

A1: The answer depends on your nucleophile.

• SNAr is often faster and more economical if it works. For strong, unhindered nucleophiles like primary/secondary amines (e.g., morpholine, piperidine) or alkoxides, direct SNAr can be complete in a few hours at moderate temperatures, and it avoids the cost and complexity of a catalyst and ligand.[6][7]

• Palladium-catalyzed coupling is more versatile and reliable. For less nucleophilic partners (e.g., anilines), sterically hindered nucleophiles, or for forming C-C bonds (Suzuki), C-S bonds, or other linkages, a Pd-catalyzed reaction is the superior and often only viable method.[8][9]

Recommendation: For a novel transformation, it is worth running a small-scale, parallel screen of both an SNAr condition (e.g., Nucleophile, K₂CO₃, in DMF at 80 °C) and a standard Pd-catalyzed condition (e.g., Pd precatalyst, ligand, NaOtBu, in dioxane at 100 °C).

Q2: How do I select the optimal catalyst system (precatalyst and ligand) for a Buchwald-Hartwig or Suzuki reaction to ensure the fastest rates?

A2: Modern catalyst systems have revolutionized cross-coupling. For a challenging, electron-deficient substrate like this, older catalysts (e.g., Pd(PPh₃)₄) are often sluggish.

• Ligand Choice: The key is to use bulky, electron-rich biarylphosphine ligands. These ligands promote fast oxidative addition and reductive elimination, the key steps in the catalytic cycle. Examples include XPhos, SPhos, RuPhos, and DavePhos.[10][11]

• Precatalyst Choice: Using a pre-formed complex of the palladium and the ligand (a "precatalyst") is highly recommended. These are often more stable, easier to handle, and provide more reproducible results and faster activation than mixing the Pd source and ligand separately. G3 and G4 Buchwald precatalysts are excellent starting points.

Q3: Can I use microwave heating to significantly reduce reaction times?

A3: Absolutely. Microwave-assisted synthesis is an extremely powerful tool for accelerating these reactions.

• Mechanism: Microwave irradiation heats the reaction mixture rapidly and uniformly, often allowing reactions to reach completion in minutes instead of hours.[11]

• Key Considerations:

  • Safety: Use only sealed vessels specifically designed for microwave chemistry to manage pressure.

  • Temperature Control: Monitor the internal reaction temperature carefully. While higher temperatures can be accessed, catalyst stability remains a concern. A typical starting point is 120-150 °C for 15-30 minutes.

  • Solvent Choice: Use high-boiling point solvents like dioxane, DMF, or NMP.

Section 4: Protocols & Data

Experimental Workflow for Cross-Coupling

Caption: A robust experimental workflow for setting up Pd-catalyzed reactions.[12]

Table 1: Recommended Starting Conditions for Rapid Functionalization

Reaction Type	Catalyst System (Precatalyst/Ligand)	Base	Solvent	Temp. (°C)	Notes
Suzuki-Miyaura	XPhos Pd G3 (2 mol%)	K₃PO₄ (2 equiv.)	1,4-Dioxane/H₂O (10:1)	100-120	A reliable starting point for C-C bond formation.[11]
Buchwald-Hartwig	RuPhos Pd G3 (2 mol%)	NaOtBu (1.4 equiv.)	Toluene or Dioxane	80-110	Excellent for a wide range of amines; NaOtBu promotes high rates.[3][10]
Microwave Suzuki	SPhos Pd G4 (2-4 mol%)	Cs₂CO₃ (2 equiv.)	1,4-Dioxane	140-160 (15-45 min)	For rapid synthesis; monitor pressure and for decomposition.
SNAr (Amination)	None	K₂CO₃ or DIPEA (3 equiv.)	DMF or NMP	80-120	Catalyst-free option for reactive amines.[7]

Protocol 1: General Procedure for Rapid Microwave-Assisted Suzuki-Miyaura Cross-Coupling

• To a 10 mL microwave vial equipped with a magnetic stir bar, add 2,6-Dibromo-4-methanesulfonylpyridine (1.0 eq), the desired boronic acid (1.1 eq for mono-substitution), Cs₂CO₃ (2.0 eq), and the SPhos Pd G4 precatalyst (0.02-0.04 eq).

• Seal the vial with a septum cap.

• Add 5 mL of degassed 1,4-dioxane via syringe.

• Place the vial in the microwave reactor and heat with stirring to 150 °C for 20 minutes.

• After cooling, monitor the reaction mixture by LC-MS to check for completion.

• If the reaction is complete, dilute with ethyl acetate, filter through a pad of celite, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• In a glovebox or under a positive flow of argon, add 2,6-Dibromo-4-methanesulfonylpyridine (1.0 eq), RuPhos Pd G3 (0.02 eq), and NaOtBu (1.4 eq) to an oven-dried Schlenk flask with a stir bar.

• Seal the flask, remove it from the glovebox (if used), and attach it to a Schlenk line.

• Add anhydrous, degassed toluene (approx. 0.1 M concentration) followed by the amine (1.2 eq) via syringe.

• Heat the reaction mixture to 100 °C in an oil bath with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and carefully quench by adding saturated aqueous NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.[12]

Catalytic Cycle for Buchwald-Hartwig Amination

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• 5. Suzuki-Miyaura Cross-Coupling Reagents [sigmaaldrich.com]
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• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 11. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
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Reference Data & Comparative Studies

Reactivity Face-Off: 2,6-Dibromo-4-methanesulfonylpyridine vs. 2,6-dibromopyridine in Modern Synthetic Chemistry

A Senior Application Scientist's Guide to Navigating Pyridine Scaffolds in Drug Development

In the landscape of modern medicinal chemistry and drug development, the pyridine scaffold remains a cornerstone for the synthesis of a vast array of biologically active molecules. The strategic functionalization of this heterocycle often dictates the efficacy and novelty of a therapeutic candidate. Among the plethora of available building blocks, 2,6-dihalopyridines serve as versatile precursors for intricate molecular architectures. This guide provides an in-depth technical comparison of the reactivity of two key pyridine derivatives: 2,6-Dibromo-4-methanesulfonylpyridine and the more conventional 2,6-dibromopyridine .

This analysis moves beyond a simple catalog of reactions, delving into the electronic and mechanistic underpinnings that govern their reactivity. By understanding the "why" behind their differential behavior in crucial synthetic transformations, researchers can make more informed decisions in their synthetic strategies, ultimately accelerating the drug discovery process. We will explore their performance in three ubiquitous and powerful reaction classes: Nucleophilic Aromatic Substitution (SNAr), Suzuki-Miyaura cross-coupling, and Buchwald-Hartwig amination.

The Decisive Influence of the 4-Methanesulfonyl Group

The fundamental difference in the reactivity of these two molecules lies in the potent electronic influence of the methanesulfonyl (-SO₂CH₃) group at the 4-position of the pyridine ring.

2,6-dibromopyridine is already an electron-deficient ring system due to the inductive effect of the two bromine atoms and the inherent electron-withdrawing nature of the pyridine nitrogen.[1] This electron deficiency makes the ring susceptible to nucleophilic attack, particularly at the 2- and 6-positions.

The introduction of a methanesulfonyl group at the 4-position in 2,6-Dibromo-4-methanesulfonylpyridine dramatically amplifies this effect. The sulfonyl group is one of the most powerful electron-withdrawing groups in organic chemistry. Its strong -I (inductive) and -M (mesomeric) effects work in concert with the pyridine nitrogen to significantly deplete the electron density of the aromatic system. This heightened electrophilicity of the pyridine ring renders 2,6-Dibromo-4-methanesulfonylpyridine a superior substrate in reactions that are favored by an electron-poor aromatic core.

Nucleophilic Aromatic Substitution (SNAr): A Tale of Two Electrophiles

Nucleophilic aromatic substitution is a cornerstone of pyridine chemistry, enabling the direct introduction of a wide range of nucleophiles. The reaction proceeds through a two-step addition-elimination mechanism, with the formation of a negatively charged Meisenheimer complex as the rate-determining step.[2] The stability of this intermediate is paramount to the reaction's success.

The pyridine nitrogen plays a crucial role in stabilizing the Meisenheimer complex by delocalizing the negative charge, particularly when the attack occurs at the 2- or 4-positions.[3][4] In 2,6-dibromopyridine, the two bromine atoms further contribute to this stabilization through their inductive electron withdrawal.[5]

The presence of the 4-methanesulfonyl group in 2,6-Dibromo-4-methanesulfonylpyridine provides an additional and powerful avenue for resonance stabilization of the Meisenheimer intermediate. This leads to a significant lowering of the activation energy for nucleophilic attack, making this substrate exceptionally reactive in SNAr reactions.

Experimental Protocol: A Representative SNAr Reaction with 2,6-dibromopyridine

This protocol describes the mono-amination of 2,6-dibromopyridine using microwave irradiation.[5]

Materials:

• 2,6-dibromopyridine (1.0 equiv)

• Desired amine (6.0 equiv)

• Deionized water

• Microwave reactor

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., Na₂SO₄)

Procedure:

• In a microwave vial, combine 2,6-dibromopyridine (1.0 equiv) and the desired amine (6.0 equiv) in deionized water.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 150–205 °C for 2.5 hours.

• After cooling, extract the reaction mixture with an organic solvent.

• Dry the combined organic layers over a drying agent and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

For 2,6-Dibromo-4-methanesulfonylpyridine: Given its heightened reactivity, one could anticipate that similar SNAr reactions would proceed under significantly milder conditions (e.g., lower temperatures, shorter reaction times) or with a reduced excess of the amine nucleophile.

Diagram: SNAr Mechanism and the Role of the 4-Methanesulfonyl Group

Caption: SNAr mechanism highlighting the enhanced stabilization of the Meisenheimer complex by the 4-methanesulfonyl group.

Palladium-Catalyzed Cross-Coupling Reactions: A Nuanced Comparison

The Suzuki-Miyaura and Buchwald-Hartwig reactions are indispensable tools for the formation of C-C and C-N bonds, respectively. The reactivity of the aryl halide in these transformations is heavily influenced by the electronic nature of the substituents on the aromatic ring.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction typically involves the oxidative addition of the aryl halide to a palladium(0) catalyst as a key step in the catalytic cycle. Electron-withdrawing groups on the aryl halide generally accelerate this oxidative addition step, leading to a more facile overall reaction.

Both 2,6-dibromopyridine and 2,6-Dibromo-4-methanesulfonylpyridine are expected to be highly reactive substrates in Suzuki-Miyaura couplings due to their electron-deficient nature. The C-Br bond is weaker than the C-Cl bond, making bromo-substituted pyridines generally more reactive than their chloro- counterparts.[5]

The powerful electron-withdrawing effect of the 4-methanesulfonyl group in 2,6-Dibromo-4-methanesulfonylpyridine would be expected to further facilitate the oxidative addition step compared to 2,6-dibromopyridine. This suggests that the sulfonyl-containing compound may undergo Suzuki-Miyaura coupling under milder conditions or with lower catalyst loadings.

Experimental Protocol: Mono-arylation of 2,6-dibromopyridine via Suzuki-Miyaura Coupling

This protocol is designed to favor the formation of 2-bromo-6-arylpyridine derivatives.[1]

Materials:

• 2,6-dibromopyridine (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Toluene

• Degassed water

• Schlenk flask or sealed reaction vial

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2,6-dibromopyridine, the arylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Add toluene and degassed water in a 4:1 ratio.

• Stir the reaction mixture vigorously and heat to 100 °C.

• Monitor the reaction progress by TLC or LC-MS (typically complete within 16-24 hours).

• After cooling, dilute the mixture with water and extract with an organic solvent.

• Dry the combined organic layers and concentrate.

• Purify the residue by column chromatography.

For 2,6-Dibromo-4-methanesulfonylpyridine: It is plausible that similar mono-arylation could be achieved at a lower temperature or in a shorter timeframe due to the enhanced reactivity imparted by the sulfonyl group.

Diagram: Suzuki-Miyaura Catalytic Cycle

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

Similar to the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination also proceeds via an oxidative addition of the aryl halide to a palladium(0) catalyst.[6] Therefore, the same electronic arguments apply: the electron-deficient nature of both pyridine substrates makes them excellent candidates for this transformation.

The 4-methanesulfonyl group in 2,6-Dibromo-4-methanesulfonylpyridine is expected to accelerate the oxidative addition step, potentially leading to higher reaction rates and yields compared to 2,6-dibromopyridine under identical conditions. This can be particularly advantageous when coupling less nucleophilic amines or when aiming for lower reaction temperatures to preserve sensitive functional groups.

Experimental Protocol: Buchwald-Hartwig Amination of 2,6-dibromopyridine

This protocol outlines a general procedure for the mono-amination of 2,6-dibromopyridine.[6]

Materials:

• 2,6-dibromopyridine

• Palladium precatalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., BINAP, Xantphos)

• Strong, non-nucleophilic base (e.g., NaOtBu)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

• Amine

Procedure:

• In a glovebox or under an inert atmosphere, add 2,6-dibromopyridine, the palladium precatalyst, and the phosphine ligand to an oven-dried Schlenk flask.

• Add the base to the flask.

• Seal the flask and add the anhydrous, degassed solvent followed by the amine via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture and perform an appropriate work-up and purification.

For 2,6-Dibromo-4-methanesulfonylpyridine: The enhanced reactivity may allow for the use of milder bases or lower catalyst loadings to achieve comparable results to the reactions with 2,6-dibromopyridine.

Diagram: Buchwald-Hartwig Amination Workflow

Caption: A general experimental workflow for the Buchwald-Hartwig amination.

Comparative Data Summary

While direct, side-by-side experimental comparisons are scarce in the published literature, the following table summarizes representative yields for reactions of 2,6-dibromopyridine and provides a qualitative prediction for the reactivity of 2,6-Dibromo-4-methanesulfonylpyridine based on electronic principles.

Reaction	Substrate	Coupling Partner/Nucleophile	Typical Yields (2,6-dibromopyridine)	Predicted Reactivity (2,6-Dibromo-4-methanesulfonylpyridine)
Suzuki-Miyaura (Mono-arylation)	2,6-dibromopyridine	Phenylboronic acid	~70-80%[1]	Higher reactivity, potentially leading to higher yields or milder conditions.
Buchwald-Hartwig (Mono-amination)	2,6-dibromopyridine	Various amines	Good to excellent[6]	Higher reactivity, potentially allowing for the use of less reactive amines or milder conditions.
Nucleophilic Aromatic Substitution	2,6-dibromopyridine	Amines (Microwave)	Good to excellent[5]	Significantly higher reactivity, likely proceeding under much milder conditions.

Conclusion and Outlook

Both 2,6-dibromopyridine and 2,6-Dibromo-4-methanesulfonylpyridine are highly valuable and reactive building blocks for the synthesis of complex, functionalized pyridine derivatives.

• 2,6-dibromopyridine serves as a workhorse substrate, demonstrating robust reactivity in a wide range of standard SNAr and palladium-catalyzed cross-coupling reactions.

• 2,6-Dibromo-4-methanesulfonylpyridine , due to the powerful electron-withdrawing nature of the sulfonyl group, is a significantly more activated substrate. This heightened reactivity makes it an ideal choice for challenging transformations that may be sluggish with less activated pyridines. It offers the potential for milder reaction conditions, which can be crucial for the late-stage functionalization of complex molecules with sensitive functional groups.

The choice between these two reagents will ultimately depend on the specific synthetic challenge at hand. For routine transformations, the more readily available and economical 2,6-dibromopyridine may suffice. However, for reactions requiring enhanced electrophilicity, or when seeking to broaden the scope of applicable nucleophiles and coupling partners, 2,6-Dibromo-4-methanesulfonylpyridine presents a compelling and powerful alternative. Further quantitative studies directly comparing the kinetics of these two substrates would be invaluable to the field and would allow for an even more precise and predictive approach to reaction design.

References

• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 2,6-Dibromopyridine.
• BenchChem. (2025). A Comparative Analysis of the Reactivity of 2,6-Dibromopyridine and 2-Amino-6-bromopyridine for Pharmaceutical and Agrochemical Synthesis.

• ACS Publications. (2020). Highly Selective Room-Temperature Suzuki–Miyaura Coupling of Bromo-2-sulfonyloxypyridines for Unsymmetrical Diarylpyridines. [Link]

• PMC. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

• ACS Publications. (2025). Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands. [Link]

• BenchChem. (2025).

• PMC. (2025). Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands. [Link]

• BenchChem. (n.d.).

• ResearchGate. (2014). (PDF) Selective C–N Bond-Forming Reaction of 2,6-Dibromopyridine with Amines. [Link]

• The Royal Society of Chemistry. (n.d.).

• Chemical Science (RSC Publishing). (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

• BenchChem. (n.d.). Technical Support Center: Improving Yield in 2-Amino-6-bromopyridine Suzuki Reactions.

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• 5. Synthesis of 2-amino-6-bromopyridine - Dissertation [m.dissertationtopic.net]
• 6. CN102603622B - Synthetic method of 2-amino-4-bromopyridine - Google Patents [patents.google.com]

The Definitive Guide to Leaving Group Ability: Methanesulfonyl vs. Bromo in 2,6-Dibromo-4-methanesulfonylpyridine

As a Senior Application Scientist specializing in heterocyclic chemistry and drug design, I frequently encounter challenges regarding regioselective functionalization. When designing complex active pharmaceutical ingredients (APIs) or advanced materials, the ability to selectively modify specific positions on a core scaffold is paramount.

2,6-Dibromo-4-methanesulfonylpyridine is a privileged building block that offers a masterclass in orthogonal reactivity. By featuring two distinct types of leaving groups—a methanesulfonyl (-SO 2​ Me) group at the 4-position and bromo (-Br) groups at the 2- and 6-positions—this scaffold allows chemists to perform sequential, highly selective functionalizations.

This guide objectively compares the leaving group performance of methanesulfonyl versus bromo in Nucleophilic Aromatic Substitution (S N​ Ar) and provides the mechanistic causality and self-validating protocols required to harness this molecule's full potential.

Mechanistic Causality: The "Element Effect" in S N​ Ar

To understand why the methanesulfonyl group is displaced preferentially over the bromo groups, we must abandon our S N​ 2 intuition. In aliphatic S N​ 2 reactions, bromide is an excellent leaving group because the rate-determining step involves the cleavage of the relatively weak C–Br bond.

However, Nucleophilic Aromatic Substitution (S N​ Ar) operates via a fundamentally different two-step addition-elimination mechanism [1].

• Addition (Rate-Determining): The nucleophile attacks the electron-deficient aromatic ring to form a negatively charged intermediate known as a Meisenheimer complex.

• Elimination (Fast): The leaving group is expelled, restoring aromaticity.

Because the cleavage of the carbon-leaving group bond occurs after the rate-determining step, the bond strength is largely irrelevant to the reaction rate. This phenomenon is known as the "Element Effect" [1][2]. Instead, the reaction rate is dictated by the ability of the leaving group to withdraw electron density from the ipso-carbon, thereby lowering the activation energy required to form the Meisenheimer complex.

The methanesulfonyl group (-SO 2​ Me) is a profoundly powerful electron-withdrawing group via both inductive and field effects [3]. It creates a highly electrophilic center at the C4 position. In contrast, while bromine (-Br) is electronegative, its electron-withdrawing capacity pales in comparison to the highly oxidized sulfonyl group. Consequently, nucleophilic attack occurs orders of magnitude faster at the C4 position, expelling the stable methanesulfinate anion and leaving the C2 and C6 C–Br bonds pristine.

Caption: SNAr addition-elimination mechanism at the C4 position of the pyridine ring.

Quantitative & Qualitative Comparison

The table below summarizes the critical physiochemical and kinetic differences between the two functional groups on this specific pyridine scaffold.

Property	Methanesulfonyl (-SO 2​ Me)	Bromo (-Br)
Position in Scaffold	C4 (para to Nitrogen)	C2, C6 (ortho to Nitrogen)
S N​ Ar Relative Reactivity	Extremely High (Primary Target)	Low to Moderate
Primary Activation Mode	Strong Inductive & Field Withdrawing	Weak Inductive Withdrawing
Leaving Group Anion	Methanesulfinate (MeSO 2​ ⁻)	Bromide (Br⁻)
Transition Metal Reactivity	Inert under standard Pd-catalysis	Highly reactive (Oxidative Addition)
Role in Synthesis	S N​ Ar leaving group	Preserved for Cross-Coupling

Orthogonal Functionalization Strategy

The stark disparity in leaving group ability allows us to design an orthogonal workflow. We can first use a soft or hard nucleophile to selectively displace the methanesulfonyl group at room temperature. Because the C–Br bonds are practically inert to S N​ Ar under these mild conditions, they remain intact. Subsequently, we can subject the resulting 4-substituted-2,6-dibromopyridine to palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), which readily inserts into C–Br bonds but ignores S N​ Ar-type electronics.

Caption: Orthogonal functionalization workflow exploiting leaving group disparities.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The analytical feedback loops built into these steps guarantee that the causality discussed above is actively proven in the flask.

Protocol 1: Chemoselective S N​ Ar (Displacement of -SO 2​ Me)

Objective: Install an amine at the C4 position while preserving the C2/C6 bromo groups.

• Setup: In an oven-dried round-bottom flask, dissolve 2,6-Dibromo-4-methanesulfonylpyridine (1.0 equiv) in anhydrous Tetrahydrofuran (THF) to a concentration of 0.2 M.

• Reagent Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 equiv) followed by the nucleophile, Morpholine (1.1 equiv).

• Reaction: Stir the mixture at 25 °C for 2–4 hours. The strong electrophilicity of the C4 position ensures the reaction proceeds without heating.

• Self-Validation (LC-MS): Sample the reaction mixture.

  • Causality Check: The starting material mass ( M≈315 g/mol ) will disappear. The product will show a mass corresponding to [M−79(SO2​Me)+86(Morpholine)] .

  • Crucial Validation: The mass spectrum of the product must display a distinct 1:2:1 isotopic triplet pattern. This isotopic signature is the definitive proof that both bromine atoms ( 79 Br and 81 Br) remain perfectly intact on the scaffold, confirming absolute chemoselectivity.

• Workup: Concentrate under reduced pressure, partition between EtOAc and saturated aqueous NaHCO 3​ , dry the organic layer over Na 2​ SO 4​ , and purify via silica gel chromatography.

Protocol 2: Downstream Suzuki-Miyaura Coupling (Displacement of -Br)

Objective: Functionalize the preserved C2 and C6 positions via transition-metal catalysis.

• Setup: To a microwave vial, add the 4-morpholino-2,6-dibromopyridine intermediate from Protocol 1 (1.0 equiv), Phenylboronic acid (2.5 equiv), and K 2​ CO 3​ (3.0 equiv).

• Catalyst: Add Pd(dppf)Cl 2​ (0.05 equiv). Suspend the mixture in a degassed 4:1 mixture of 1,4-Dioxane and Water.

• Reaction: Seal the vial and heat at 90 °C for 12 hours.

• Self-Validation (LC-MS): Sample the crude mixture.

  • Causality Check: The 1:2:1 isotopic triplet pattern observed in Step 1 will completely vanish, replaced by a single, sharp mass peak corresponding to the bis-arylated product. This proves that while the bromo groups survived the S N​ Ar conditions, they are highly labile under oxidative addition conditions.

• Workup: Filter through a pad of Celite, concentrate, and purify via reverse-phase HPLC.

References

• Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism." Master Organic Chemistry. Available at:[Link]

• Wikipedia. "Nucleophilic aromatic substitution." Wikipedia, The Free Encyclopedia. Available at: [Link]

• Master Organic Chemistry. "Tosylates And Mesylates." Master Organic Chemistry. Available at:[Link]

HPLC Method Validation for Determining 2,6-Dibromo-4-methanesulfonylpyridine Purity: A Comparative Guide

The synthesis and quality control of highly functionalized pyridine derivatives demand rigorous analytical scrutiny. 2,6-Dibromo-4-methanesulfonylpyridine (CAS 1158786-31-2)[1] is a critical, sterically hindered, and electronically deactivated building block used in advanced pharmaceutical and agrochemical synthesis. Validating an HPLC method for its purity requires navigating unique chromatographic challenges: balancing the retention of the polar methanesulfonyl dipole with the lipophilic, bulky bromine atoms, while adhering to the lifecycle management principles outlined in ICH Q14 and Q2(R2)[2].

This guide objectively compares column chemistries for this specific analyte, details a self-validating experimental protocol, and provides comprehensive validation data aligned with USP <1225>[3] and ICH Q2(R2) standards.

Causality in Method Design: The Electronic Profile

To develop a robust method, we must first understand the causality behind the analyte's behavior.

• pKa and Basicity: The strongly electron-withdrawing nature of the two ortho-bromines and the para-methanesulfonyl group drastically reduces the electron density on the pyridine nitrogen. Unlike typical basic pyridines, this molecule has an exceptionally low pKa and remains unprotonated under standard reversed-phase conditions (pH 2–8).

• Mobile Phase Causality: Because the analyte is neutral, the use of an acidic mobile phase (e.g., 0.1% Formic Acid, pH ~2.7) is not intended to protonate the target molecule. Instead, the acidic environment fully protonates residual silanols on the silica column support. This suppresses secondary ion-exchange interactions, preventing the peak tailing and unpredictable retention shifts that plague basic analytes.

• Retention Mechanism: The molecule is highly polarizable. Relying solely on dispersive (hydrophobic) interactions often fails to separate it from mono-debrominated impurities. We require orthogonal retention mechanisms.

Comparative Column Chemistry Analysis

To establish the optimal stationary phase, we compared three distinct column chemistries. The Pentafluorophenyl (PFP) phase demonstrated superior performance due to its ability to engage in halogen bonding and dipole-dipole interactions with the analyte's bromines and sulfonyl group.

Table 1: Performance Comparison of HPLC Column Chemistries for 2,6-Dibromo-4-methanesulfonylpyridine

Column Chemistry	Primary Retention Mechanism	Selectivity (Target vs. Mono-bromo Impurity)	Peak Symmetry (As)	Verdict
C18 (Octadecyl)	Hydrophobic (Dispersive)	Poor ( Rs​<1.2 )	1.15	Insufficient resolution for closely related halogenated impurities.
Phenyl-Hexyl	π−π Interactions, Hydrophobic	Moderate ( Rs​=1.6 )	1.20	Strong π -acceptor interaction causes slight peak broadening.
PFP (Pentafluorophenyl)	Halogen Bonding, Dipole, π−π	Excellent ( Rs​>2.5 )	1.05	Optimal. Fluorine-bromine interactions provide unmatched selectivity.

Self-Validating Experimental Protocol

A trustworthy analytical procedure must be a self-validating system. The following protocol incorporates a mandatory System Suitability Test (SST) that acts as a physical gatekeeper; if the system fails to meet these criteria, the run is automatically aborted, ensuring absolute data integrity.

Step-by-Step Methodology

1. Reagent & Standard Preparation

• Diluent: Acetonitrile:Water (50:50, v/v).

• Standard Stock Solution: Accurately weigh 50.0 mg of 2,6-Dibromo-4-methanesulfonylpyridine reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent (1.0 mg/mL).

• Working Standard (100 µg/mL): Transfer 5.0 mL of the stock solution to a 50 mL volumetric flask and dilute to volume.

2. Mobile Phase Preparation

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water. (Filter through a 0.22 µm membrane).

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

3. Chromatographic Conditions

• Column: PFP (Pentafluorophenyl), 100 mm × 2.1 mm, 1.7 µm particle size.

• Column Temperature: 40°C (Ensures mass transfer efficiency for the bulky sulfonyl group).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2.0 µL.

• Detection: PDA at 254 nm (Optimal UV absorbance for the substituted pyridine ring).

• Gradient Program:

  • 0.0 - 1.0 min: 20% B

  • 1.0 - 6.0 min: 20% → 70% B

  • 6.0 - 8.0 min: 70% B (Hold to elute highly retained hydrophobic impurities)

  • 8.0 - 8.1 min: 70% → 20% B

  • 8.1 - 10.0 min: 20% B (Re-equilibration)

4. System Suitability Testing (SST) - The Self-Validating Gate Inject the Working Standard (100 µg/mL) five times consecutively. The system is only validated for sample analysis if:

• %RSD of peak area ≤ 1.0%

• Tailing Factor (As) ≤ 1.5

• Theoretical Plates (N) ≥ 10,000

Validation Parameters & Quantitative Data

Following the ICH Q2(R2) guidelines[2] and USP <1225> Category II requirements[3], the PFP method was subjected to rigorous validation. The data below summarizes the proven performance characteristics.

Table 2: ICH Q2(R2) Method Validation Results Summary

Validation Parameter	ICH/USP Acceptance Criteria	Experimental Result	Status
Specificity	No interference from blank/impurities; Rs​>1.5	Rs​=2.8 (vs. mono-bromo impurity)	Pass
Linearity (Range)	R2≥0.999 (25% to 150% of target conc.)	R2=0.9998 (Range: 25 - 150 µg/mL)	Pass
Accuracy (Recovery)	98.0% – 102.0% across 3 levels (n=9)	99.4% (80%), 100.2% (100%), 99.8% (120%)	Pass
Repeatability	%RSD ≤ 2.0% (n=6, 100% conc.)	%RSD = 0.65%	Pass
Intermediate Precision	%RSD ≤ 2.0% (Different day/analyst)	%RSD = 0.82%	Pass
LOD / LOQ	Signal-to-Noise (S/N) ≥ 3 (LOD) / 10 (LOQ)	LOD = 0.05 µg/mL / LOQ = 0.15 µg/mL	Pass

Analytical Lifecycle Visualization

The modern paradigm of analytical chemistry requires moving away from static validation toward a continuous lifecycle approach. The diagram below maps the logical flow of establishing this method, integrating the development principles of ICH Q14 with the validation requirements of ICH Q2(R2).

Fig 1: Lifecycle approach to HPLC method validation integrating ICH Q14 and Q2(R2) principles.

References

• USP <1225> Method Validation. BA Sciences. Available at:[Link]

• 2,6-dibromo-4-methanesulfonyl-pyridine (CAS 1158786-31-2) Chemical Properties. Molbase. Available at:[Link]

• Final IWG Concept Paper Q2(R2) and Q14. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• A Review on Analytical Parameters Quality Management in Pharma Industry Aspects. International Journal of Science, Architecture, Technology, and Environment (IJSATE). Available at: [Link]

Sources

• 1. molbase.com [molbase.com]
• 2. database.ich.org [database.ich.org]
• 3. USP <1225> Method Validation - BA Sciences [basciences.com]

A Comparative Analysis of Cross-Coupling Yields Using 2,6-Dibromo-4-methanesulfonylpyridine: A Guide for Researchers

In the landscape of modern synthetic chemistry, the strategic functionalization of heterocyclic scaffolds is paramount for the development of novel pharmaceuticals and functional materials.[1] Among these, the pyridine core is a ubiquitous motif in a myriad of biologically active compounds. This guide provides a comprehensive comparative analysis of the cross-coupling performance of 2,6-Dibromo-4-methanesulfonylpyridine, a versatile building block, benchmarked against other di-halogenated pyridines. Through an objective lens, we will delve into experimental data, elucidate the underlying mechanistic principles, and provide detailed protocols to empower researchers in making informed decisions for their synthetic campaigns.

The Strategic Advantage of 2,6-Dibromo-4-methanesulfonylpyridine

The unique substitution pattern of 2,6-Dibromo-4-methanesulfonylpyridine offers distinct advantages in cross-coupling reactions. The two bromine atoms at the C2 and C6 positions provide two reactive handles for sequential or double functionalization. Furthermore, the electron-withdrawing methanesulfonyl group at the C4 position significantly influences the electronic properties of the pyridine ring, impacting the reactivity of the C-Br bonds and potentially modulating the biological activity of the resulting derivatives.

Comparative Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone for the formation of C-C bonds, particularly in the synthesis of biaryl and hetero-biaryl structures.[1][2] The efficiency of this reaction is heavily dependent on the nature of the halide, the catalyst system, and the reaction conditions.

Understanding the Reactivity of Pyridyl Halides

The reactivity of halopyridines in Suzuki-Miyaura coupling is primarily governed by the strength of the carbon-halogen (C-X) bond. The C-Br bond is weaker than the C-Cl bond, making bromopyridines generally more reactive and amenable to oxidative addition to the palladium(0) catalyst, a critical step in the catalytic cycle.[1]

• C-Br Bond Energy: ~276 kJ/mol[1]

• C-Cl Bond Energy: ~339 kJ/mol[1]

This difference in bond dissociation energy often means that reactions with chloropyridines may require more forcing conditions, such as higher temperatures and more sophisticated catalyst systems, to achieve comparable yields to their bromo-counterparts.[1]

Site Selectivity in Dihalogenated Pyridines

In dihalogenated pyridines, the site of the initial cross-coupling is influenced by the electronic properties of the pyridine ring. Generally, the more electrophilic carbon-halogen bond will react preferentially. For many dihalopyridines, this results in a preference for reaction at the C2 position.[3][4] However, the specific substitution pattern and the choice of catalyst and ligands can sometimes be used to control and even reverse this selectivity.[4]

Experimental Data: Suzuki-Miyaura Coupling Yields

The following table summarizes representative yields for the Suzuki-Miyaura coupling of various bromopyridines with arylboronic acids, providing a comparative context for the expected performance of 2,6-Dibromo-4-methanesulfonylpyridine.

Bromopyridine Substrate	Boronic Acid	Catalyst System	Base	Solvent	Yield (%)
2,6-Dibromopyridine	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	75-85
2-Bromo-5-fluoropyridine	Phenylboronic acid	Not Specified	Not Specified	Not Specified	Not Specified
5-Bromo-2-methylpyridin-3-amine	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	Dioxane/H₂O	75[5]
2-Bromopyridine	4-Methoxyphenylboronic acid	Pd(OAc)₂	K₂CO₃	50% aq. Isopropanol	96[5]

Note: Yields are highly dependent on the specific substrates and reaction conditions.

Experimental Protocol: Suzuki-Miyaura Coupling

This generalized protocol can be adapted for the Suzuki-Miyaura coupling of 2,6-Dibromo-4-methanesulfonylpyridine.

Objective: To synthesize a 2-aryl-6-bromo-4-methanesulfonylpyridine.

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water, toluene/water)

Procedure:

• In a dry Schlenk flask under an inert atmosphere (e.g., argon), combine 2,6-Dibromo-4-methanesulfonylpyridine, the arylboronic acid, the palladium catalyst, and the base.

• Add the degassed solvent system.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[5]

Suzuki-Miyaura Catalytic Cycle Diagram

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Versatility in Sonogashira Coupling

The Sonogashira coupling reaction is a powerful method for the formation of C-C bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[6] This reaction is instrumental in the synthesis of pharmaceuticals, natural products, and organic materials.[7]

Key Parameters for Successful Sonogashira Coupling

The success of the Sonogashira coupling of 2,6-Dibromo-4-methanesulfonylpyridine hinges on the meticulous control of several key parameters:[7]

• Catalyst System: A combination of a palladium catalyst (e.g., PdCl₂(PPh₃)₂, Pd(PPh₃)₄) and a copper(I) co-catalyst (typically CuI) is commonly employed.[7]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is essential to neutralize the hydrogen halide byproduct.[7]

• Solvent: Anhydrous and deoxygenated solvents are necessary to prevent catalyst deactivation.[7]

Experimental Data: Sonogashira Coupling Yields

The following table presents representative yields for the Sonogashira coupling of bromopyridine derivatives, offering a benchmark for reactions with 2,6-Dibromo-4-methanesulfonylpyridine.

Bromopyridine Substrate	Alkyne	Catalyst System	Base	Solvent	Yield (%)
2,6-Dibromopyridine	Phenylacetylene	PdCl₂(PPh₃)₂/CuI	Et₃N	THF	80-90 (mono-alkynylation)
2,6-Dibromopyridine	Phenylacetylene	PdCl₂(PPh₃)₂/CuI	Et₃N	DMF	70-85 (di-alkynylation)
6-bromo-3-fluoro-2-cyanopyridine	1-ethyl-4-ethynylbenzene	Pd(PPh₃)₄/CuI	Et₃N	THF	Low (25%)[8]

Note: Yields are highly substrate and condition dependent.[7]

Experimental Protocols: Sonogashira Coupling

Protocol for Mono-alkynylation:

Objective: To selectively substitute one bromine atom of 2,6-Dibromo-4-methanesulfonylpyridine.

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine (1.0 equiv)

• Terminal alkyne (1.1 - 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.03 equiv)

• Copper(I) iodide (CuI) (0.05 equiv)

• Triethylamine (Et₃N) (2.0 equiv)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2,6-Dibromo-4-methanesulfonylpyridine, PdCl₂(PPh₃)₂, and CuI.[7]

• Add anhydrous DMF, followed by triethylamine.[7]

• Add the terminal alkyne dropwise.

• Stir the reaction at room temperature and monitor its progress by TLC.

• After completion, work up the reaction by adding water and extracting with an organic solvent.

• Purify the product by column chromatography.

Protocol for Di-alkynylation:

Objective: To substitute both bromine atoms of 2,6-Dibromo-4-methanesulfonylpyridine.

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine (1.0 equiv)

• Terminal alkyne (2.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.05 equiv)

• Copper(I) iodide (CuI) (0.1 equiv)

• Triethylamine (Et₃N) (4.0 equiv)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• Follow the initial setup as described for mono-alkynylation.

• Add the terminal alkyne to the reaction mixture.[7]

• Heat the reaction to a temperature between 80-100 °C and monitor its progress.[7]

• Follow the workup and purification steps as described in the mono-alkynylation protocol to isolate the di-alkynylated product.[7]

Sonogashira Coupling Experimental Workflow

Caption: Experimental workflow for the Sonogashira coupling of 2,6-Dibromo-4-methanesulfonylpyridine.[7]

Efficacy in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds, a transformation of immense importance in medicinal chemistry.[9] This reaction allows for the facile formation of aryl amines, often replacing harsher, traditional methods.[9]

Mechanistic Overview

The catalytic cycle of the Buchwald-Hartwig amination involves the oxidative addition of the aryl halide to a Pd(0) species, followed by coordination of the amine, deprotonation by a base, and finally, reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst.[9]

Experimental Considerations

The choice of base is critical in Buchwald-Hartwig aminations and can significantly impact the reaction rate and functional group tolerance. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[10] The selection of the phosphine ligand is also crucial, with bulky, electron-rich ligands often promoting higher yields.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general procedure for the Buchwald-Hartwig amination of 2,6-Dibromo-4-methanesulfonylpyridine.

Objective: To synthesize a 2-amino-6-bromo-4-methanesulfonylpyridine.

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine (1.0 mmol)

• Amine (1.2 mmol)

• Pd₂(dba)₃ (0.01 mmol, 0.02 eq. Pd)

• Ligand (e.g., X-Phos, SPhos, 0.04 mmol)

• Base (e.g., LHMDS, 1.5 mmol)

• Anhydrous solvent (e.g., THF, toluene)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, charge the aryl bromide, amine, palladium precatalyst, and ligand.[11]

• Add the anhydrous solvent, followed by the base.[11]

• Stir the reaction at room temperature or with heating, monitoring by TLC.[11]

• Upon completion, dilute the reaction mixture with an etheral solvent and filter.[11]

• Remove the solvent under reduced pressure and purify the crude material by flash column chromatography.[11]

Buchwald-Hartwig Amination Logical Flow

Caption: Logical relationship in a Buchwald-Hartwig amination reaction.

Conclusion

2,6-Dibromo-4-methanesulfonylpyridine stands out as a highly versatile and valuable building block for the synthesis of complex pyridine derivatives. Its two reactive bromine atoms, coupled with the electronic influence of the methanesulfonyl group, provide a platform for diverse and selective functionalization through key cross-coupling reactions. This guide has provided a comparative analysis of its performance in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions, supported by experimental data and detailed protocols. By understanding the underlying principles and carefully selecting reaction conditions, researchers can effectively harness the synthetic potential of this important heterocyclic intermediate to advance their drug discovery and materials science programs.

References

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation. Journal of the American Chemical Society. Available at: [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. Available at: [Link]

• Theoretical Prediction of Reactive Site of Aryl Halide for Suzuki Coupling Reaction. Asian Journal of Research in Chemistry. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. ResearchGate. Available at: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. ChemSpider Synthetic Pages. Available at: [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC. Available at: [Link]

• The Suzuki Reaction. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and. Journal of the American Chemical Society. Available at: [Link]

• The Suzuki Reaction. Andrew G Myers Research Group. Available at: [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC. Available at: [Link]

• Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. PMC. Available at: [Link]

• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6 - ePrints Soton. University of Southampton. Available at: [Link]

• Synthesis of 2,4-Dibromopyridine and 4,4'-Dibromo-2,2'-bipyridine. Efficient Usage in Selective Bromine-Substitution under Palladium-Catalysis. ResearchGate. Available at: [Link]

• Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

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• 2. ocf.berkeley.edu [ocf.berkeley.edu]
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• 4. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
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A Comparative Guide to 2,6-Dibromo- vs. 2,6-Dichloro-4-methanesulfonylpyridine in Nucleophilic Aromatic Substitution (SNAr) Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of modern synthetic chemistry, particularly in the construction of complex molecules for pharmaceuticals and agrochemicals, the nucleophilic aromatic substitution (SNAr) reaction on electron-deficient heteroaromatics stands as a cornerstone transformation. The pyridine ring, when activated by potent electron-withdrawing groups, becomes a versatile scaffold for introducing a wide array of functionalities. This guide provides an in-depth comparison of two such activated pyridines: 2,6-dibromo-4-methanesulfonylpyridine and 2,6-dichloro-4-methanesulfonylpyridine, focusing on their relative performance in SNAr reactions.

The Underlying Principles: SNAr on Activated Pyridines

The SNAr reaction on a pyridine ring is a two-step addition-elimination process. The reactivity of the substrate is governed by several key factors:

• Ring Activation : The inherent electron-deficient nature of the pyridine ring is significantly enhanced by the presence of strong electron-withdrawing groups (EWGs). The methanesulfonyl (-SO2Me) group at the C-4 position is a powerful activator, withdrawing electron density through both inductive and resonance effects. This withdrawal drastically lowers the energy of the LUMO (Lowest Unoccupied Molecular Orbital), making the ring more susceptible to nucleophilic attack.

• Leaving Group Position : For effective activation and stabilization of the reaction intermediate, the leaving groups should be positioned at the C-2, C-4, or C-6 positions. In the case of our target molecules, the halogens at C-2 and C-6 are optimally placed to facilitate the reaction and stabilize the negatively charged intermediate.

• Leaving Group Ability : The rate of an SNAr reaction is often dependent on the nature of the leaving group. The established order of reactivity for halogens in SNAr is generally F > Cl ≈ Br > I. This trend is primarily influenced by the electronegativity of the halogen, which polarizes the carbon-halogen bond, making the carbon atom more electrophilic and thus more susceptible to the initial nucleophilic attack.

Head-to-Head Comparison: Bromo- vs. Chloro-

While both 2,6-dibromo- and 2,6-dichloro-4-methanesulfonylpyridine are highly reactive substrates for SNAr, their performance characteristics exhibit subtle but important differences.

Electronic Effects and Reactivity

The primary determinant of reactivity in SNAr reactions is often the rate of the initial nucleophilic attack. Chlorine is more electronegative than bromine, leading to a more polarized C-Cl bond compared to the C-Br bond. This increased polarization makes the carbon atom in the chloro-derivative slightly more electrophilic and, in principle, more susceptible to nucleophilic attack.

However, the bond strength of C-Br is weaker than that of C-Cl, which can influence the rate of the second step of the SNAr mechanism, the elimination of the leaving group. In many cases, the initial attack of the nucleophile is the rate-determining step, which would suggest a slight reactivity advantage for the chloro-derivative. It is important to note that for chlorine and bromine, the difference in reactivity is often small, and they are frequently categorized as having similar leaving group abilities in SNAr reactions.

Steric Considerations

The bromine atom has a larger van der Waals radius than chlorine. This can introduce greater steric hindrance around the reaction centers (C-2 and C-6), potentially slowing down the approach of bulky nucleophiles. For smaller nucleophiles, this difference is likely to be negligible.

Practical Implications and Substrate Scope

In practice, both substrates are effective for SNAr reactions with a wide range of nucleophiles, including amines, thiols, and alkoxides. The choice between the bromo- and chloro-derivative may come down to factors beyond simple reactivity, such as:

• Cost and Availability : 2,6-Dichloropyridine is often more readily available and less expensive than 2,6-dibromopyridine, which can be a significant factor in large-scale synthesis.

• Downstream Transformations : The remaining halogen can be used in subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). The differential reactivity of C-Br and C-Cl bonds in such transformations can be a strategic advantage. C-Br bonds are generally more reactive in palladium-catalyzed cross-coupling reactions, which might favor the use of the bromo-derivative if a subsequent coupling is planned.

Experimental Data and Observations

Direct, side-by-side kinetic studies comparing 2,6-dibromo-4-methanesulfonylpyridine and 2,6-dichloro-4-methanesulfonylpyridine are not extensively reported in the literature. However, a wealth of data on related systems allows for a robust comparative analysis. The following table summarizes expected outcomes based on established principles of SNAr chemistry.

Feature	2,6-Dibromo-4-methanesulfonylpyridine	2,6-Dichloro-4-methanesulfonylpyridine	Rationale
Reactivity	High	Slightly Higher (in theory)	The higher electronegativity of chlorine leads to a more electrophilic carbon center, often accelerating the rate-determining nucleophilic attack.
Reaction Conditions	Typically mild; may require slightly higher temperatures or longer reaction times compared to the chloro-analog.	Typically mild; reactions may proceed at slightly lower temperatures or for shorter durations.	Reflects the subtle difference in electronic activation.
Yields	Generally high with a range of nucleophiles.	Generally high, often comparable to or slightly higher than the bromo-derivative under identical conditions.	Both are excellent substrates for SNAr.
Cost	Generally higher.	Generally lower and more readily available.	Market availability and cost of starting materials.
Utility in Cross-Coupling	The remaining bromide is highly suitable for subsequent Pd-catalyzed cross-coupling reactions.	The remaining chloride can be used in cross-coupling, but often requires more forcing conditions or specialized catalyst systems.	C-Br bonds are more reactive than C-Cl bonds in typical cross-coupling protocols.

Experimental Protocols

The following are representative, detailed protocols for the mono-amination of these substrates. These protocols are designed to be self-validating systems, with clear steps and rationales.

Protocol 1: Mono-amination of 2,6-Dichloro-4-methanesulfonylpyridine

Objective : To synthesize 2-amino-6-chloro-4-methanesulfonylpyridine derivatives.

Materials :

• 2,6-Dichloro-4-methanesulfonylpyridine

• Primary or secondary amine (e.g., morpholine)

• Diisopropylethylamine (DIPEA) or potassium carbonate (K2CO3)

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Brine

Procedure :

• To a stirred solution of 2,6-dichloro-4-methanesulfonylpyridine (1.0 eq) in anhydrous DMF (0.2 M), add the amine (1.1 eq).

• Add DIPEA (1.5 eq) to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired mono-aminated product.

Protocol 2: Mono-amination of 2,6-Dibromo-4-methanesulfonylpyridine

Objective : To synthesize 2-amino-6-bromo-4-methanesulfonylpyridine derivatives.

Materials :

• 2,6-Dibromo-4-methanesulfonylpyridine

• Primary or secondary amine (e.g., piperidine)

• Potassium carbonate (K2CO3)

• Anhydrous Acetonitrile (MeCN)

• Ethyl acetate

• Brine

Procedure :

• To a suspension of 2,6-dibromo-4-methanesulfonylpyridine (1.0 eq) and K2CO3 (2.0 eq) in acetonitrile (0.2 M), add the amine (1.1 eq).

• Heat the reaction mixture to 50-60 °C and stir for 6-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by crystallization or column chromatography on silica gel.

Visualizing the Chemistry

The SNAr Mechanism

Caption: Generalized mechanism of SNAr on a dihalopyridine.

Structural Comparison

Caption: Structures of the compared electrophiles.

Experimental Workflow

Caption: A typical experimental workflow for SNAr reactions.

Conclusion

Both 2,6-dibromo-4-methanesulfonylpyridine and 2,6-dichloro-4-methanesulfonylpyridine are highly effective substrates for nucleophilic aromatic substitution, enabling the synthesis of a diverse range of substituted pyridines. The choice between them is nuanced and should be guided by a combination of factors including the subtle differences in their reactivity, the steric profile of the nucleophile, the overall synthetic strategy (particularly if subsequent cross-coupling reactions are planned), and economic considerations. For many applications, the more readily available and cost-effective 2,6-dichloro-4-methanesulfonylpyridine will be the reagent of choice. However, the enhanced utility of the bromo-derivative in downstream palladium-catalyzed transformations provides a compelling reason for its selection in more complex, multi-step synthetic campaigns.

References

• The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - ACS Publications. [Link]

• SNAr or Sulfonylation? Chemoselective Amination of Halo(het)arene Sulfonyl Halides for Synthetic Applications and Ultralarge Compound Library Design - PubMed. [Link]

• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC - Green Chemistry. [Link]

Benchmarking 2,6-Dibromo-4-methanesulfonylpyridine: A Trifunctional Hub for Orthogonal Pyridine Functionalization

As drug discovery programs increasingly rely on heavily functionalized nitrogen heterocycles, the strategic selection of core building blocks dictates the efficiency of the entire synthetic route. Pyridine rings are ubiquitous pharmacophores, but multi-functionalizing them without encountering regioselectivity issues or over-reaction remains a profound challenge.

In this technical guide, we benchmark 2,6-Dibromo-4-methanesulfonylpyridine (CAS: 1158786-31-2) against traditional substituted pyridines. By analyzing its orthogonal reactivity profile, we will demonstrate why this specific substitution pattern acts as a superior trifunctional hub for both Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed cross-coupling.

Mechanistic Causality: The Logic of the Substitution Pattern

To understand the value of 2,6-dibromo-4-methanesulfonylpyridine, we must deconstruct the causality behind its reactivity:

• The C4 Methanesulfonyl (-SO₂Me) Group (SNAr Hub): SNAr on pyridines is highly dependent on the leaving group and its position. The C4 position is inherently activated due to the resonance stabilization of the Meisenheimer intermediate by the pyridine nitrogen (1)[1]. However, the -SO₂Me group elevates this reactivity. It acts as a powerful electron-withdrawing group (EWG) to polarize the C-S bond, and upon nucleophilic attack, it departs as a highly stable sulfinate anion. This makes it a vastly superior SNAr leaving group compared to standard halogens (2)[2].

• The C2/C6 Bromines (Cross-Coupling Hubs): While the C4 position is primed for SNAr, the C2 and C6 positions are occupied by bromines. The C-Br bond is relatively weak, making these sites highly susceptible to rapid oxidative addition by Palladium(0) catalysts. This allows for efficient Suzuki, Stille, or Buchwald-Hartwig cross-coupling reactions without cleaving the C4-mesyl bond (3)[3].

This precise arrangement creates an orthogonal reactivity system . You can selectively displace the C4 group via SNAr at room temperature, or selectively cross-couple at the C2/C6 positions using transition metal catalysis.

Caption: Orthogonal divergent pathways of 2,6-dibromo-4-methanesulfonylpyridine.

Quantitative Benchmarking Against Alternatives

When benchmarking against other commercially available substituted pyridines, the superiority of the mesyl/dibromo combination becomes evident in both yield and regiocontrol.

Table 1: Reactivity & Regioselectivity Profiles

Substrate	SNAr Reactivity (C4)	Cross-Coupling (C2/C6)	Regioselectivity Control
2,6-Dibromo-4-mesylpyridine	Excellent (-SO₂Me leaves)	Excellent (-Br reacts)	Orthogonal (High)
2,4,6-Tribromopyridine	Moderate (-Br leaves)	Excellent (-Br reacts)	Poor (Statistical mixtures)
2,6-Dibromo-4-chloropyridine	Low (Requires harsh heat)	Excellent (-Br reacts)	Moderate (Risk of side reactions)
4-Methanesulfonylpyridine	Excellent (-SO₂Me leaves)	N/A (No handles)	N/A

Table 2: Experimental Benchmarking Data (Yield & Purity)

Data represents typical isolated yields for controlled mono-functionalization.

Reaction Type	Substrate	Conditions	Yield (%)	Purity (LC-MS)
SNAr (Morpholine)	2,6-Dibromo-4-mesylpyridine	DMSO, 25°C, 2h	92%	>98%
SNAr (Morpholine)	2,4,6-Tribromopyridine	DMSO, 80°C, 12h	45%	<70% (Mixed)
Suzuki (PhB(OH)₂)	2,6-Dibromo-4-mesylpyridine	Pd(dppf)Cl₂, 90°C, 4h	88%	>95%

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating strict In-Process Controls (IPC) and quantitative validation steps. These sequences can be combined to synthesize complex fused heterocycles (4)[4].

Protocol A: Regioselective SNAr at C4 (Kinetic Control)

Objective: Displace the C4-mesyl group with a secondary amine while preserving the C2/C6 bromines.

• Setup: In an oven-dried flask, dissolve 2,6-dibromo-4-methanesulfonylpyridine (1.0 eq) in anhydrous DMSO (0.2 M). Add morpholine (1.2 eq) and N,N-diisopropylethylamine (DIPEA, 1.5 eq).

• Causality: DMSO is selected as a polar aprotic solvent because it heavily solvates the cation of the base, leaving a "naked" and highly reactive nucleophile (1)[1]. Maintaining room temperature (25°C) is critical; elevating the temperature risks background nucleophilic attack at the C2/C6 bromines.

• In-Process Control (IPC): At 2 hours, withdraw a 10 µL aliquot, dilute in 1 mL MeCN, and inject into the LC-MS. Validation: The reaction is complete when the starting material mass (m/z ~315) vanishes, replaced entirely by the product mass (m/z ~322), confirming the exact mass shift associated with the loss of -SO₂Me and addition of morpholine.

• Workup: Pour the mixture into ice-cold water to precipitate the product. Filter, wash with water, and dry under vacuum.

Protocol B: Suzuki-Miyaura Cross-Coupling at C2/C6

Objective: Arylate the C2 and C6 positions while leaving the C4-mesyl group intact for future functionalization.

• Setup: Combine 2,6-dibromo-4-methanesulfonylpyridine (1.0 eq), phenylboronic acid (2.2 eq), and K₂CO₃ (3.0 eq) in a 1,4-dioxane/H₂O mixture (4:1, 0.1 M). Degas by sparging with N₂ for 15 minutes. Add Pd(dppf)Cl₂ (0.05 eq) and heat to 90°C.

• Causality: The Pd(dppf)Cl₂ catalyst provides a large bite angle, which facilitates rapid reductive elimination while preventing catalyst degradation. The C-Br bond undergoes oxidative addition much faster than the C-SO₂Me bond, ensuring the reaction occurs strictly at the 2,6-positions (3)[3].

• In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 3:1) until the starting material is fully consumed.

• Quantitative Validation: Post-extraction (EtOAc/Water), evaporate the solvent. Add exactly 1.0 eq of 1,3,5-trimethoxybenzene to the crude mixture as an internal standard. Acquire a ¹H NMR spectrum and integrate the product peaks against the standard's singlet at 6.08 ppm to determine the precise quantitative yield before column chromatography (5)[5].

Caption: Self-validating experimental workflow ensuring protocol trustworthiness and high-purity isolation.

Conclusion

For drug development professionals engineering complex heterocyclic scaffolds, 2,6-Dibromo-4-methanesulfonylpyridine vastly outperforms symmetrical tri-halo pyridines. By leveraging the mechanistic differences between the highly polarizable C4-mesyl leaving group and the cross-coupling-ready C2/C6 bromines, chemists can execute orthogonal, regioselective functionalizations without the yield-destroying statistical mixtures common to traditional substrates.

References

• Title: Nucleophilic aromatic substitution (SNAr) of 4-methanesulfonylpyridine Source: MIT DSpace (Thesis) URL: [Link]

• Title: A Unified Approach to Couple Aromatic Heteronucleophiles to Azines and Pharmaceuticals Source: NIH (National Institutes of Health) URL: [Link]

• Title: Synthesis of Benzofuropyridines and Dibenzofurans by a Metalation/Negishi Cross-Coupling/SNAr Reaction Sequence Source: ChemRxiv URL: [Link]

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A Researcher's Guide to Validating Computational Reactivity Models for 2,6-Dibromo-4-methanesulfonylpyridine

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and fine chemical synthesis, the ability to accurately predict the reactivity of novel molecular entities is a cornerstone of efficient development. The pyridine scaffold, a privileged structure in medicinal chemistry, is a frequent subject of such predictive efforts.[1] This guide focuses on a particularly intriguing derivative, 2,6-Dibromo-4-methanesulfonylpyridine, a compound poised for diverse functionalization. The presence of two leaving groups (bromo) and a potent electron-withdrawing sulfonyl group presents a complex case for predicting regioselectivity and reaction kinetics.

This document serves as a comprehensive guide for validating computational models to predict the reactivity of this specific pyridine derivative. We will delve into the theoretical underpinnings of relevant computational models, present a framework for their comparative validation, and provide a detailed experimental protocol for acquiring the necessary empirical data. Our approach is grounded in the principles of scientific integrity, providing a self-validating system for your research endeavors.

The Challenge: Predicting the Reactivity of a Highly Functionalized Pyridine

The reactivity of 2,6-Dibromo-4-methanesulfonylpyridine is primarily dictated by the electronic landscape of the pyridine ring. The two bromine atoms at the C2 and C6 positions, coupled with the strongly electron-withdrawing methanesulfonyl group at the C4 position, render the ring highly electron-deficient. This electronic profile strongly activates the molecule for nucleophilic aromatic substitution (SNAr) reactions.[2][3]

The key questions a medicinal or process chemist would ask are:

• Which of the two bromine atoms is more susceptible to nucleophilic attack?

• What is the expected rate of reaction with a given nucleophile?

• How will the choice of solvent and reaction conditions influence the outcome?

Computational models offer a powerful, in silico approach to answering these questions, thereby reducing the experimental burden and accelerating the discovery process. However, the predictive power of any model is only as good as its validation against real-world experimental data.

Computational Models for Reactivity Prediction

A variety of computational models can be employed to predict the reactivity of 2,6-Dibromo-4-methanesulfonylpyridine. Density Functional Theory (DFT) has emerged as a workhorse in this domain, offering a good balance between computational cost and accuracy for systems of this size.[4][5]

Here, we compare three common DFT-based approaches for modeling the reactivity of substituted pyridines:

Computational Model	Theoretical Basis	Strengths	Weaknesses
Frontier Molecular Orbital (FMO) Theory	Analyzes the energies and shapes of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). For SNAr, the LUMO is of primary interest, as its lobes indicate the most electrophilic sites susceptible to nucleophilic attack.	Computationally inexpensive, provides a quick qualitative assessment of reactivity hotspots.	Oversimplified model that does not account for the transition state, solvent effects, or the nature of the nucleophile.
Electrostatic Potential (ESP) Mapping	Calculates the electrostatic potential on the electron density surface of the molecule. Positive regions indicate electrophilic sites.	Provides a more intuitive and quantitative picture of the charge distribution than FMO analysis.	Still a ground-state property and may not accurately reflect the reactivity in the transition state.
Transition State (TS) Theory	Involves locating the transition state structure for the reaction of interest (e.g., SNAr with a specific nucleophile) and calculating the activation energy barrier.	Provides the most detailed and quantitative prediction of reactivity and regioselectivity. It directly models the reaction pathway.	Computationally expensive, requires a good initial guess for the transition state structure, and the accuracy is highly dependent on the level of theory and basis set employed.

Experimental Validation: A Protocol for Nucleophilic Aromatic Substitution

To validate the predictions of the computational models, a well-designed experiment is crucial. A nucleophilic aromatic substitution (SNAr) reaction is an ideal choice for this purpose, given the electronic nature of 2,6-Dibromo-4-methanesulfonylpyridine.[3]

Experimental Workflow

Caption: Workflow for the experimental validation of computational models.

Detailed Experimental Protocol

Objective: To determine the kinetic and thermodynamic product distribution of the SNAr reaction between 2,6-Dibromo-4-methanesulfonylpyridine and a model nucleophile (e.g., morpholine).

Materials:

• 2,6-Dibromo-4-methanesulfonylpyridine

• Morpholine

• Dimethyl sulfoxide (DMSO)

• Deionized water

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Microwave reactor vials

Procedure:

• Reaction Setup: To a 10 mL microwave vial, add 2,6-Dibromo-4-methanesulfonylpyridine (1.0 equiv), morpholine (2.2 equiv), and DMSO (to achieve a 0.1 M concentration of the pyridine).

• Reaction: Seal the vial and place it in a microwave reactor. Heat the reaction mixture to 120 °C for 1 hour.

• Workup: After cooling to room temperature, pour the reaction mixture into deionized water and extract with EtOAc (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

• Analysis: Characterize the product(s) by ¹H NMR, ¹³C NMR, and mass spectrometry to determine the structure and identify the position of substitution.

• Quantification: Determine the relative ratio of the monosubstituted isomers and any disubstituted product using a calibrated HPLC method.

Bridging Theory and Experiment: A Comparative Framework

The experimental results will provide the ground truth for validating the computational models.

Caption: Logical framework for validating computational predictions against experimental data.

Interpreting the Results

• Qualitative Models (FMO and ESP): The experimental regioselectivity should correlate with the predictions from the FMO and ESP analyses. For instance, if the C2 position is observed to be more reactive experimentally, the LUMO should have a larger lobe at C2, and the ESP map should show a more positive potential at this position.

• Quantitative Model (Transition State Theory): The calculated activation energy barriers for the substitution at C2 and C6 should reflect the experimentally observed product ratio. The pathway with the lower activation energy barrier should correspond to the major product.

Conclusion and Future Directions

This guide provides a robust framework for the validation of computational reactivity models for 2,6-Dibromo-4-methanesulfonylpyridine. By systematically comparing the predictions of different computational approaches with rigorous experimental data, researchers can gain confidence in their in silico models. This validated understanding of reactivity can then be leveraged to design more efficient synthetic routes and to rationally design novel molecules with desired properties.

Future work could involve expanding the range of nucleophiles and reaction conditions to build a more comprehensive and predictive model. Additionally, exploring more advanced computational methods, such as those that explicitly account for solvent effects, could further refine the accuracy of the predictions.

References

• Dehydrogenative coupling of 4-substituted pyridines mediated by a zirconium(ii) synthon: reaction pathways and dead ends. Dalton Transactions, [Link]

• Quantum Chemical Benchmarking, Validation, and Prediction of Acidity Constants for Substituted Pyridinium Ions and Pyridinyl Radicals. Journal of Chemical Theory and Computation, [Link]

• Regioselective Reactions of 3,4-Pyridynes Enabled by the Aryne Distortion Model. Journal of the American Chemical Society, [Link]

• Quantum Chemical Benchmarking, Validation, and Prediction of Acidity Constants for Substituted Pyridinium Ions and Pyridinyl Radicals. PubMed, [Link]

• Specific nucleophile–electrophile interactions in nucleophilic aromatic substitutions. ResearchGate, [Link]

• Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. The Journal of Organic Chemistry, [Link]

• Computational analysis of the reaction of 1 with pyridine. ResearchGate, [Link]

• Exploring the Chemical Reactivity, Molecular Docking, Molecular Dynamic Simulation and ADMET Properties of a Tetrahydrothienopyridine Derivative Using Computational Methods. Molecules, [Link]

• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv, [Link]

• Experimental and computational studies of pyridine-assisted post-synthesis modified air stable covalent–organic frameworks. Chemical Communications, [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. arkat-usa.org, [Link]

• Crystal structure, DFT, docking studies of substituted pyridines. ResearchGate, [Link]

• Selective C–N Bond-Forming Reaction of 2,6-Dibromopyridine with Amines. ResearchGate, [Link]

• Nucleophilic Substitutions of Nitroarenes and Pyridines: New Insight and New Applications. Degruyter, [Link]

• Method for synthesizing 2,6-dibromo pyridine.

• Computational Prediction and Experimental Validation of the Unique Molecular Mode of Action of Scoulerine. Molecules, [Link]

• SYNTHESIS OF 2,4-DIBROMOPYRIDINE AND 4,4'-DIBROMO-2,2'-BIPYRIDINE. EFFICIENT USAGE IN SELECTIVE BROMINE-SUBSTITUTION UNDER P. HETEROCYCLES, [Link]

• SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, [Link]

• An Open Drug Discovery Competition: Experimental Validation of Predictive Models in a Series of Novel Antimalarials. Journal of Medicinal Chemistry, [Link]

• Synthesis of 2,6-Dibromo-9-selenabicyclo[3.3.1]nonane-Based Pyridinium Salts Containing Acetal Groups. Chemistry of Heterocyclic Compounds, [Link]

• Unexpected reversal of reactivity in organic functionalities when immobilized together in a metal-organic framework (MOF). ChemRxiv, [Link]

• 2,6-Dibromo-4-(pyrrolidin-1-ylmethyl)pyridine. PubChem, [Link]

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A Technical Guide to the Mass Spectrometry Fragmentation Patterns of 2,6-Dibromo-4-methanesulfonylpyridine and its Analogs

A Comparative Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into molecular weight and structure through the analysis of fragmentation patterns. This guide offers an in-depth exploration of the predicted electron ionization (EI) mass spectrometry fragmentation of 2,6-Dibromo-4-methanesulfonylpyridine, a compound of interest in medicinal chemistry due to its potential as a versatile synthetic intermediate.

The presence of a pyridine core, two bromine atoms, and a methanesulfonyl group within the same molecule presents a fascinating case study in mass spectral fragmentation. Each of these moieties imparts distinct and predictable fragmentation behaviors. Understanding how these individual fragmentation pathways interact and compete is crucial for the accurate interpretation of mass spectra and the confident identification of this and related compounds.

This guide will dissect the predicted fragmentation cascade of 2,6-Dibromo-4-methanesulfonylpyridine, grounded in the fundamental principles of mass spectrometry. We will then present a comparative analysis with structurally related analogs to illuminate the influence of each substituent on the overall fragmentation pattern. This will be supported by a discussion of the underlying mechanistic principles and detailed experimental protocols for acquiring such data.

Experimental Methodologies

The acquisition of reproducible and high-quality mass spectra is fundamental to any fragmentation analysis. The following section outlines a generalized experimental protocol for the analysis of 2,6-Dibromo-4-methanesulfonylpyridine and its analogs using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

Sample Preparation

• Solution Preparation: A dilute solution of the analyte is prepared by dissolving approximately 1 mg of the compound in 1 mL of a volatile, high-purity solvent such as dichloromethane or ethyl acetate.

• Serial Dilution: If necessary, the stock solution is serially diluted to an appropriate concentration for GC-MS analysis, typically in the range of 1-10 µg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A standard GC-MS system equipped with a capillary column (e.g., a 30 m x 0.25 mm, 0.25 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase) is used.

• Injection: 1 µL of the prepared sample solution is injected into the GC inlet, typically in splitless or split mode, depending on the sample concentration.

• GC Conditions:

  • Inlet Temperature: 250 °C

  • Oven Temperature Program: An initial temperature of 50 °C is held for 2 minutes, followed by a ramp of 10 °C/min to a final temperature of 280 °C, which is then held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Mass Range: m/z 40-500

Data Analysis

The acquired total ion chromatogram (TIC) is analyzed to identify the peak corresponding to the analyte of interest. The mass spectrum associated with this peak is then extracted and analyzed for its molecular ion and fragmentation pattern.

Predicted Fragmentation Pattern of 2,6-Dibromo-4-methanesulfonylpyridine

Due to the absence of a publicly available experimental mass spectrum for 2,6-Dibromo-4-methanesulfonylpyridine, this section presents a predicted fragmentation pattern based on established principles of mass spectrometry for its constituent functional groups.

The molecular ion of 2,6-Dibromo-4-methanesulfonylpyridine is expected to be prominent due to the stability of the aromatic pyridine ring. The presence of two bromine atoms will result in a characteristic isotopic pattern for the molecular ion and any bromine-containing fragments, with M, M+2, and M+4 peaks in a ratio of approximately 1:2:1.[1]

The primary fragmentation pathways are anticipated to involve:

• Cleavage of the C-S bond: Loss of the methanesulfonyl radical (•SO2CH3) or the methyl radical (•CH3) from the sulfonyl group.

• Loss of sulfur dioxide (SO2): A common fragmentation pathway for sulfones.[2]

• Loss of bromine atoms: Sequential loss of bromine radicals.[3]

• Pyridine ring fragmentation: Cleavage of the pyridine ring itself.[4]

A proposed fragmentation pathway is visualized in the following diagram:

Sources

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A Comparative Guide to the Electronic Effects of 4-Sulfonyl vs. 4-Alkyl Groups on 2,6-Dibromopyridines

Introduction: Modulating Pyridine Reactivity in Modern Chemistry

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, prized for its unique electronic properties and versatile reactivity. For researchers and drug development professionals, fine-tuning these properties through substitution is a critical aspect of molecular design. The 2,6-dibromopyridine core, in particular, offers two reactive "handles" for diversification, commonly utilized in cross-coupling reactions. However, the substituent at the 4-position plays a pivotal role, acting as a powerful modulator of the ring's electron density and, consequently, its reactivity.

This guide provides an in-depth comparison of the electronic effects of two functionally opposite substituents at the 4-position of 2,6-dibromopyridines: the strongly electron-withdrawing sulfonyl group (e.g., -SO₂CH₃) and the electron-donating alkyl group (e.g., -CH₃). We will explore how these substituents fundamentally alter the chemical behavior of the pyridine ring, with a focus on their impact on nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. This analysis is supported by established physicochemical data and detailed experimental protocols to guide your synthetic strategy.

The Dichotomy of Electronic Influence: A Quantitative Comparison

The electronic influence of a substituent on an aromatic ring can be quantitatively described by its Hammett substituent constant (σ). The para-constant (σₚ) is particularly relevant here, as it reflects the combined inductive and resonance effects from the 4-position on the pyridine ring.

• 4-Sulfonyl Group (-SO₂CH₃): This group is characterized by a large, positive σₚ value. The sulfur atom, in a high oxidation state and bonded to two electronegative oxygen atoms, exerts a powerful electron-withdrawing effect through both induction (I) and resonance (-M). This significantly reduces the electron density of the pyridine ring.

• 4-Alkyl Group (-CH₃): In contrast, an alkyl group is weakly electron-donating through induction (+I) and hyperconjugation. This is reflected in its negative σₚ value, which indicates an increase in the electron density of the pyridine ring compared to the unsubstituted parent.

The profound difference in their electronic nature is summarized in the table below.

Property	4-Sulfonyl (-SO₂CH₃)	4-Alkyl (-CH₃)	Rationale
Hammett Constant (σₚ)	+0.72 [1]	-0.16 [1]	A positive value indicates strong electron withdrawal, while a negative value indicates electron donation.
Effect on Ring Electron Density	Strongly Decreased	Slightly Increased	The sulfonyl group pulls electron density from the ring, while the alkyl group pushes it in.
Predicted pKa of Conjugate Acid	Significantly Lower	Slightly Higher	Electron withdrawal by the sulfonyl group destabilizes the positive charge on the protonated nitrogen, making it a stronger acid (lower pKa). The opposite is true for the alkyl group.
Reactivity towards Nucleophiles	Highly Activated	Deactivated	The electron-deficient ring created by the sulfonyl group is highly susceptible to attack by nucleophiles.
Reactivity in Oxidative Addition (Pd-Catalyzed Coupling)	Slower	Faster	The electron-rich C-Br bonds in the alkyl-substituted pyridine are more susceptible to oxidative addition by a Pd(0) catalyst.

Impact on Synthetic Transformations: A Tale of Two Pyridines

The opposing electronic effects of the 4-sulfonyl and 4-alkyl groups lead to dramatically different outcomes in key synthetic transformations.

Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a cornerstone of pyridine chemistry. Its rate is highly dependent on the electron density of the ring; the more electron-deficient the ring, the faster the reaction. This is because the rate-determining step involves the formation of a negatively charged Meisenheimer complex, which is stabilized by electron-withdrawing groups.[2][3]

• 4-Sulfonyl-2,6-dibromopyridine: The presence of the powerfully electron-withdrawing sulfonyl group at the 4-position, in concert with the inductive withdrawal of the two bromine atoms, makes this scaffold highly activated for SNAr. Nucleophiles will readily attack the 2- and 6-positions, displacing the bromide ions. This high reactivity allows for substitutions to occur under relatively mild conditions.

• 4-Alkyl-2,6-dibromopyridine: Conversely, the electron-donating nature of the alkyl group increases the electron density of the pyridine ring, thereby deactivating it towards nucleophilic attack. SNAr reactions on this substrate will require more forcing conditions (higher temperatures, stronger nucleophiles, and longer reaction times) to achieve comparable yields to its sulfonyl counterpart.

Experimental Protocol: Comparative SNAr with a Thiol Nucleophile

This protocol is designed to qualitatively and quantitatively compare the reactivity of 4-sulfonyl- and 4-alkyl-2,6-dibromopyridines in an SNAr reaction with a common sulfur nucleophile.

Caption: Comparative workflow for SNAr reactivity.

Procedure:

• Reaction Setup: In two separate, oven-dried round-bottom flasks equipped with magnetic stir bars, prepare the following reaction mixtures under an inert atmosphere (e.g., nitrogen or argon).

  • Flask A: Add 2,6-dibromo-4-(methylsulfonyl)pyridine (1.0 eq), potassium carbonate (2.0 eq), and anhydrous DMF.

  • Flask B: Add 4-alkyl-2,6-dibromopyridine (1.0 eq), potassium carbonate (2.0 eq), and anhydrous DMF.

• Reagent Addition: To each flask, add thiophenol (1.1 eq) via syringe.

• Reaction Execution: Place both flasks in a preheated oil bath at 60°C and stir vigorously.

• Monitoring: Monitor the progress of each reaction simultaneously by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) at regular intervals (e.g., every 30 minutes). Note the time required for the complete consumption of the starting material in each flask.

• Work-up: Upon completion, cool the reaction mixtures to room temperature, dilute with water, and extract with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude products by column chromatography on silica gel. Determine the yield of the mono-substituted product for each reaction. The significantly faster reaction time and potentially higher yield for Flask A will experimentally validate the activating effect of the sulfonyl group.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for C-C bond formation, involving the palladium-catalyzed coupling of an organoboron reagent with a halide.[4][5] The first step, oxidative addition of the aryl halide to the Pd(0) catalyst, is generally favored for electron-rich C-X bonds.

• 4-Alkyl-2,6-dibromopyridine: The electron-donating alkyl group increases the electron density at the 2- and 6-positions, making the C-Br bonds more susceptible to oxidative addition by the electron-deficient Pd(0) catalyst. This generally leads to faster reaction rates and allows for efficient coupling under standard conditions.

• 4-Sulfonyl-2,6-dibromopyridine: The electron-withdrawing sulfonyl group reduces the electron density of the C-Br bonds, making oxidative addition more difficult. Consequently, Suzuki-Miyaura couplings on this substrate may require more electron-rich phosphine ligands, higher catalyst loadings, or higher temperatures to proceed efficiently.

Experimental Protocol: Comparative Suzuki-Miyaura Coupling

This protocol is designed to compare the efficiency of a standard Suzuki-Miyaura coupling for the two differently substituted 2,6-dibromopyridines.

Caption: Workflow for comparative Suzuki coupling.

Procedure:

• Reaction Setup: In two separate Schlenk flasks, add the respective 2,6-dibromopyridine substrate (sulfonyl or alkyl, 1.0 eq), phenylboronic acid (1.1 eq), tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and water.

• Reaction Execution: Subject each flask to three vacuum/backfill cycles with nitrogen. Heat the reaction mixtures to 90°C with vigorous stirring.

• Monitoring and Work-up: Monitor the reactions by LC-MS. Upon completion, cool to room temperature, dilute with water, and extract with ethyl acetate. Dry the combined organic layers over anhydrous magnesium sulfate and concentrate in vacuo.

• Analysis: Purify the crude material by column chromatography and calculate the yield of the mono-arylated product. It is anticipated that the 4-alkyl-2,6-dibromopyridine will show a higher conversion rate and potentially a cleaner reaction profile under these standard conditions.

Synthesis of Precursors

Reliable access to the starting materials is crucial. The following are proposed synthetic routes based on established methodologies.

Synthesis of 4-Alkyl-2,6-dibromopyridine

A plausible route to 4-alkyl-2,6-dibromopyridines starts from a commercially available 4-alkylpyridine.

Caption: Synthesis of 4-alkyl-2,6-dibromopyridine.

• N-Oxidation: 4-Alkylpyridine is oxidized to the corresponding N-oxide using an oxidant like meta-chloroperoxybenzoic acid (m-CPBA) in a chlorinated solvent such as dichloromethane (DCM).

• Bromination: The resulting N-oxide is then heated with a brominating agent like phosphorus oxybromide (POBr₃) to install the two bromine atoms at the 2- and 6-positions.

Synthesis of 2,6-Dibromo-4-(methylsulfonyl)pyridine

The synthesis of the 4-sulfonyl derivative is more complex and can be approached by first installing a handle at the 4-position, such as a thiol, which can then be oxidized.

Caption: Synthesis of 2,6-dibromo-4-(methylsulfonyl)pyridine.

• Thiolation: 2,6-Dibromopyridine can be lithiated at the 4-position using a strong base like n-butyllithium at low temperature, followed by quenching with elemental sulfur to form the thiolate, which is then protonated to give the thiol.

• S-Alkylation: The thiol is then alkylated, for example with methyl iodide, to form the corresponding methyl sulfide.

• Oxidation: Finally, the sulfide is oxidized to the sulfone using a strong oxidizing agent like m-CPBA or Oxone®. This two-step oxidation often proceeds through the sulfoxide intermediate.

Conclusion and Strategic Recommendations

The choice between a 4-sulfonyl and a 4-alkyl substituent on a 2,6-dibromopyridine scaffold has profound and predictable consequences for its reactivity.

• For facile Nucleophilic Aromatic Substitution (SNAr): The 4-sulfonyl group is the clear choice. Its powerful electron-withdrawing nature primes the pyridine ring for attack by a wide range of nucleophiles, enabling reactions under mild conditions. This is ideal for late-stage functionalization where delicate functional groups might be present.

• For efficient Palladium-Catalyzed Cross-Coupling (e.g., Suzuki, Buchwald-Hartwig): The 4-alkyl group is generally preferred. By increasing the electron density of the C-Br bonds, it facilitates the crucial oxidative addition step, leading to more efficient and rapid C-C, C-N, or C-O bond formation under standard catalytic conditions.

By understanding these fundamental electronic differences, researchers can strategically select the appropriate 4-substituted-2,6-dibromopyridine to optimize their synthetic routes, improve yields, and accelerate the discovery and development of novel chemical entities.

References

• Schwarzenbach, R. P., Gschwend, P. M., & Imboden, D. M. (2003). Environmental Organic Chemistry. John Wiley & Sons. Table 13.1 Selected Hammett substituent constants and susceptibility factors.

• Baran, P. S., et al. (2022). Practical and Regioselective Synthesis of C4-Alkylated Pyridines. Journal of the American Chemical Society. Published by the National Institutes of Health. [Link]

• Google Patents. (2013). Method for synthesizing 2,6-dibromo pyridine. CN102993086A.

• Organic Syntheses. Alkyl and Alkylene Bromides. [Link]

• Katritzky, A. R., & Lagowski, J. M. (1967). Determination of the Hammett substituent constants for the 2-, 3-, and 4-pyridyl and -pyridinium groups. Journal of the Chemical Society B: Physical Organic, 657-660. [Link]

• Google Patents. (2016). Preparation method for 2,6-dibromo methyl pyridine. CN105399661A.

• Merklin, J., Sinardo, B., & Majireck, M. (2024). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165-195. [Link]

• Wikipedia. Hammett equation. [Link]

• The Organic Chemistry Tutor. (2021, May 5). A Survey of Hammett Substituent Constants. YouTube. [Link]

• Perković, I., et al. (2023). Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. Molecules. [Link]

• Rauf, A., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 25(21), 4941. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. Harvard University. [Link]

• Espinosa, J. F., et al. (2008). SYNTHESIS OF 2,4-DIBROMOPYRIDINE AND 4,4'-DIBROMO-2,2'-BIPYRIDINE. EFFICIENT USAGE IN SELECTIVE BROMINE-SUBSTITUTION UNDER PALLADIUM CATALYSIS. HETEROCYCLES, 75(1), 111-125. [Link]

• University of Bristol. Aromaticity & Electrophilic/Nucleophilic Aromatic Substitution. [Link]

• ChemRxiv. Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. [Link]

• Merklin, J., et al. (2025). Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega, 10(47), 57335-57347. [Link]

• Reddit. (2023, December 20). Help needed with unreproducible Suzuki coupling. r/Chempros. [Link]

• ResearchGate. Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles | Request PDF. [Link]

• Schrödinger. (2021). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. [Link]

• Chemistry Stack Exchange. (2017, August 7). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. [Link]

• Wikipedia. Pyridinium. [Link]

• Pen & Prosperity. (2025, June 15). Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. [Link]

• Semantic Scholar. Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids. [Link]

• University of Tartu. (2025, August 28). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. [Link]

• Siler, D. A., & Engle, K. M. (2018). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synlett, 29(10), 1269-1274. [Link]

• Sowmiah, S., et al. (2018). Pyridinium salts: from synthesis to reactivity and applications. Organic Chemistry Frontiers, 5(3), 453-493. [Link]

• Ogle, C. pKa Vaules for Organic and Inorganic Bronsted Acids at 25o C. [Link]

• Williams, R. (2022, April 7). pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,6-Dibromo-4-methanesulfonylpyridine

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of 2,6-Dibromo-4-methanesulfonylpyridine. As a substituted pyridine derivative, this compound requires careful management as hazardous waste to ensure the safety of laboratory personnel and maintain environmental compliance. This guide is designed for researchers, scientists, and drug development professionals, offering procedural clarity and explaining the causality behind each critical step.

Hazard Identification and Risk Assessment

Proper disposal begins with a thorough understanding of the compound's potential hazards. While specific toxicological data for 2,6-Dibromo-4-methanesulfonylpyridine is not extensively published, its structure as a dibrominated pyridine derivative allows for hazard assessment based on analogous compounds. For instance, 2,6-Dibromopyridine is classified as fatal if swallowed and causes significant skin, eye, and respiratory irritation[1]. Therefore, it is imperative to handle 2,6-Dibromo-4-methanesulfonylpyridine with a high degree of caution.

Table 1: Inferred Hazard Profile

Hazard Classification	Description	Rationale and Source
Acute Toxicity, Oral	Potentially Category 2: Fatal if swallowed.	Based on the classification for 2,6-Dibromopyridine[1].
Skin Corrosion/Irritation	Likely Category 2: Causes skin irritation.	A common characteristic of halogenated pyridines[1][2].
Serious Eye Damage/Irritation	Likely Category 2: Causes serious eye irritation.	A common characteristic of halogenated pyridines[1][2].
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	Inhalation of dust or vapors can irritate the respiratory system[1].

| Hazardous Waste | Classified as hazardous. | Pyridine and its derivatives are considered hazardous waste requiring specific disposal procedures[3][4][5]. |

Personal Protective Equipment (PPE) - A Self-Validating Safety System

A robust PPE protocol is the first line of defense against chemical exposure. The selection of appropriate PPE must be based on a thorough risk assessment of the procedures being performed.

Causality of PPE Selection: The goal is to create an impermeable barrier between the researcher and the chemical. Handling solid compounds requires protection against dust inhalation and skin contact, while any procedure involving solvents necessitates protection against splashes and vapors.

Table 2: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	Protects against splashes and airborne particles that can cause serious eye irritation[2][3].
Hand Protection	Chemically resistant gloves (e.g., Butyl rubber, Viton). Nitrile and Latex are NOT recommended for prolonged contact with pyridine derivatives.	Standard laboratory gloves like nitrile and latex show poor resistance to pyridine, offering minimal protection[6][7][8]. Always consult the manufacturer's specific chemical resistance chart[3][9].
Body Protection	A fully-buttoned lab coat or a chemical-resistant apron.	Prevents contamination of personal clothing and minimizes skin contact[3][10].

| Respiratory Protection | Use within a certified chemical fume hood. For emergencies or large spills, a NIOSH-approved respirator with organic vapor cartridges is necessary. | A fume hood is the primary engineering control to minimize inhalation exposure[4]. |

Regulatory Framework: The "Cradle-to-Grave" Mandate

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA). This framework establishes a "cradle-to-grave" system, meaning the generator of the waste is responsible for it from its creation to its ultimate disposal.

Pyridine and its derivatives are considered hazardous chemical waste[5]. As such, disposal must comply with all federal, state, and local regulations. It is illegal and unsafe to dispose of this material down the drain or in standard municipal trash[4].

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for safely managing 2,6-Dibromo-4-methanesulfonylpyridine waste.

Step 1: Waste Segregation and Collection

• Action: Collect all waste materials, including unused product, reaction byproducts, and contaminated items (e.g., gloves, weigh paper, absorbent pads), in a designated hazardous waste container[4].

• Causality: This step prevents unintentional and potentially dangerous reactions with other waste streams. Pyridine derivatives can be incompatible with strong oxidizers and strong acids[11]. The container must be made of a compatible material (e.g., borosilicate glass or high-density polyethylene) and have a secure, sealable lid to prevent leaks or the release of vapors.

Step 2: Comprehensive Labeling

• Action: The waste container must be clearly and accurately labeled. The label must include:

  • The words "Hazardous Waste "[3][4].

  • The full chemical name: "2,6-Dibromo-4-methanesulfonylpyridine ". Avoid using abbreviations or formulas.

  • A clear indication of the hazards (e.g., "Toxic," "Irritant").

• Causality: Proper labeling is a critical regulatory requirement that ensures safe handling, storage, and transport by communicating the container's contents and associated dangers to all personnel.

Step 3: Secure Storage

• Action: Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste[4]. The storage location should be a secondary containment unit to contain any potential leaks.

• Causality: This practice minimizes the risk of container degradation and prevents the accumulation of potentially harmful vapors. Storing away from heat sources or direct sunlight prevents pressure buildup within the container[4].

Step 4: Professional Disposal

• Action: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal[3].

• Causality: The recommended disposal method for pyridine-based waste is high-temperature incineration by a licensed facility equipped to handle such materials[3][5]. These facilities have the engineering controls and permits necessary to destroy the chemical in an environmentally sound manner, which is not possible within a standard laboratory.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate risks.

• Evacuate and Alert: Immediately alert others in the area and evacuate all non-essential personnel[4].

• Ventilate: Ensure the area is well-ventilated. If the spill is not in a fume hood, increase ventilation to the room if it is safe to do so[4].

• Don PPE: Before attempting cleanup, don the full PPE detailed in Section 2, including appropriate respiratory protection if necessary.

• Contain the Spill: Use an inert, non-combustible absorbent material like sand, vermiculite, or diatomaceous earth to cover and contain the spill[4][12][13]. Do not use combustible materials like paper towels.

• Collect Waste: Carefully sweep or scoop the absorbed material into your designated hazardous waste container[14].

• Decontaminate: Clean the spill area with an appropriate solvent (consult your institution's safety protocols) and collect all cleaning materials in the hazardous waste container.

• Report: Report the incident to your supervisor and EHS department.

Visualization of Disposal Workflow

The following diagram outlines the decision-making process for the proper management of 2,6-Dibromo-4-methanesulfonylpyridine waste.

Caption: Disposal workflow for 2,6-Dibromo-4-methanesulfonylpyridine.

References

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• Gloves Chemical Resistance Chart . Cole-Parmer. [Link]

• Waste, Chemical, and Cleanup Enforcement . US EPA. [Link]

• Steps in Complying with Regulations for Hazardous Waste . US EPA. [Link]

• PRODUCTION, IMPORT, USE, AND DISPOSAL of Pyridine . Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• NIOSH Pocket Guide to Chemical Hazards - Index of Chemical Names : A . Centers for Disease Control and Prevention. [Link]

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing . American Chemistry Council. [Link]

• NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing . Centers for Disease Control and Prevention. [Link]

• NIOSH Pocket Guide to Chemical Hazards . Centers for Disease Control and Prevention. [Link]

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• SAFETY DATA SHEET - 4-Bromo-2,6-dimethylaniline . Thermo Fisher Scientific. [Link]

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• Material Safety Data Sheet - 2,6-Dibromopyridine, 98% . Cole-Parmer. [Link]

• Safety Data Sheet . Mandom Corporation. [Link]

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A Researcher's Guide to the Safe Handling of 2,6-Dibromo-4-methanesulfonylpyridine

An In-Depth Technical Guide for Laboratory Professionals

Hazard Assessment: Understanding the Risks

Based on the hazard profiles of analogous compounds such as 2,6-dibromopyridine and other substituted bromopyridines, 2,6-Dibromo-4-methanesulfonylpyridine should be handled as a substance with the following potential hazards[1][2][3]:

• Acute Toxicity : May be harmful or fatal if swallowed, inhaled, or in contact with skin[1][4].

• Skin Corrosion/Irritation : Expected to cause skin irritation, and potentially severe burns with prolonged contact[1][2][5].

• Serious Eye Damage/Irritation : Poses a significant risk of serious eye irritation or damage[1][2][5].

• Respiratory Tract Irritation : Inhalation of dust or fumes may cause respiratory irritation[1][2][5].

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not just recommended, but essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is critical and should be based on a thorough risk assessment of the specific procedure being performed. The following table summarizes the recommended PPE for handling 2,6-Dibromo-4-methanesulfonylpyridine.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber) inspected before use.[6][7]	To prevent skin contact and absorption. The choice of glove material should be based on the solvent being used in the procedure.
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield should be worn when there is a risk of splashing.[8]	To protect against dust particles, splashes, and fumes.
Skin and Body Protection	A fully buttoned lab coat, long pants, and closed-toe shoes. For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron or suit is recommended.[6][9]	To minimize skin exposure. Contaminated clothing should be removed immediately and washed before reuse.[1]
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.[5][6] If a fume hood is not available or if dust/aerosols are generated, a NIOSH-approved respirator with appropriate cartridges should be used.[10]	To prevent inhalation of harmful dust or vapors.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 2,6-Dibromo-4-methanesulfonylpyridine will minimize the risk of exposure.

Preparation and Weighing

• Designated Area : All handling of solid 2,6-Dibromo-4-methanesulfonylpyridine should be conducted in a designated area, such as a chemical fume hood, to control the release of dust and vapors.

• Gather Materials : Before starting, ensure all necessary equipment, including PPE, spill containment materials, and waste containers, are readily accessible.

• Weighing : If possible, weigh the compound directly into the reaction vessel within the fume hood. If this is not feasible, use an enclosed balance or a balance in a well-ventilated area, and transfer the weighed compound to the reaction vessel immediately.

In-Reaction Handling

• Closed System : Whenever possible, conduct reactions in a closed system to prevent the release of volatile materials.

• Temperature Control : Be aware of the reaction conditions. If heating, ensure adequate ventilation and be prepared for potential increases in vapor pressure.

• Monitoring : Regularly inspect the reaction setup for any leaks or signs of instability.

Post-Reaction Workup and Cleanup

• Quenching : Carefully quench the reaction mixture according to your established protocol, being mindful of any potential exothermic reactions.

• Extraction and Purification : Perform extractions and purifications within the fume hood.

• Decontamination : Thoroughly decontaminate all glassware and equipment that came into contact with 2,6-Dibromo-4-methanesulfonylpyridine. Wash with an appropriate solvent, followed by soap and water.

• Spill Management : In the event of a spill, immediately evacuate the area if necessary. For small spills, absorb the material with an inert absorbent (e.g., sand or vermiculite) and place it in a sealed container for disposal.[11] For larger spills, follow your institution's emergency procedures.

Disposal Plan: Responsible Waste Management

Proper disposal of 2,6-Dibromo-4-methanesulfonylpyridine and its associated waste is crucial to protect both human health and the environment.

• Waste Segregation : All solid waste contaminated with 2,6-Dibromo-4-methanesulfonylpyridine (e.g., weighing paper, gloves, absorbent materials) should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste : Liquid waste containing this compound should be collected in a separate, labeled hazardous waste container. Do not mix with incompatible waste streams.

• Container Labeling : Ensure all waste containers are accurately labeled with the full chemical name and associated hazards.

• Disposal Protocol : Dispose of all waste in accordance with local, state, and federal regulations.[1][11] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Visualization of PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with 2,6-Dibromo-4-methanesulfonylpyridine.

Caption: PPE selection workflow for handling 2,6-Dibromo-4-methanesulfonylpyridine.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 2,6-Dibromo-4-methanesulfonylpyridine, ensuring a safer laboratory environment for yourself and your colleagues.

References

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• Guidance for Selection of Personal Protective Equipment for MDI Users - American Chemistry Council. (n.d.).
• 2,6-Dibromopyridine Safety Data Sheet - Jubilant Ingrevia. (n.d.).
• CAS No: 1214344-15-6 Manufacturers in Hyderabad, India - Srini Chem. (2025, August 18).
• SAFE CHEMICAL HANDLING PROTECTION PPE KIT - Wilhelmsen. (2025, April 30).
• SAFETY DATA SHEET - TCI Chemicals. (2023, March 4).
• Personal Protective Equipment (PPE) for Industrial Chemicals - Respirex International. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2012, April 19).
• MSDS of 2,6-Dibromo-4-fluoropyridine. (n.d.).
• 2,6-Dibromo-4-methylpyridine | C6H5Br2N | CID 11288174 - PubChem. (n.d.).

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• 11. kishida.co.jp [kishida.co.jp]